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  • Product: Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate
  • CAS: 1008235-58-2

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Features of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a molecule of interest within contemporary chemical research, situated at the intersec...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a molecule of interest within contemporary chemical research, situated at the intersection of sulfonamides and amino acid derivatives. Its structural complexity, featuring a chiral center, an aromatic system, and a sulfonyl group, necessitates robust analytical techniques for unambiguous characterization. Nuclear Magnetic Resonance (NMR) spectroscopy, in both its proton (¹H) and carbon-13 (¹³C) variants, stands as the premier method for elucidating the precise molecular architecture of such compounds in solution.

This guide, authored from the perspective of a Senior Application Scientist, provides a detailed exploration of the predicted ¹H and ¹³C NMR spectra of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. In the absence of publicly available experimental spectra for this specific molecule, this document synthesizes data from analogous structures and leverages established principles of NMR theory to present a comprehensive and predictive analysis. The causality behind chemical shifts and coupling patterns will be explained, providing a foundational understanding for researchers encountering similar structural motifs.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. These predictions are derived from analysis of structurally related compounds and computational NMR prediction tools.[1][2][3] The numbering convention used for atom assignments is specified in the molecular structure diagram below.

Molecular Structure for NMR Assignment

Caption: Molecular structure of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate with atom numbering for NMR assignments.

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃, referenced to TMS at 0.00 ppm)

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityIntegrationRationale for Prediction
4.8 - 5.0Quartet (q)1HThe α-proton is deshielded by the adjacent nitrogen, carbonyl group, and the overall electron-withdrawing nature of the N-sulfonyl-N-aryl moiety. It is split into a quartet by the three β-protons.
OCH₃ (Ester)3.7 - 3.8Singlet (s)3HTypical range for methyl ester protons.[4]
CH₃ (Sulfonyl)3.0 - 3.2Singlet (s)3HThe methyl group attached to the electron-withdrawing sulfonyl group is significantly deshielded.[5]
H2'/H6' (Aryl)7.2 - 7.4Doublet of doublets (dd) or Multiplet (m)2HAromatic protons ortho to the nitrogen are deshielded. Splitting will arise from coupling to H3'/H5' and the fluorine atom.
H3'/H5' (Aryl)7.0 - 7.2Triplet-like (t) or Multiplet (m)2HAromatic protons ortho to the fluorine atom will show characteristic splitting due to coupling with both adjacent aromatic protons and the fluorine.[6][7]
CβH₃ (Alaninate)1.5 - 1.7Doublet (d)3HThe β-methyl protons are in a standard aliphatic region but are slightly deshielded. They are split into a doublet by the single α-proton.[8]

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃, referenced to CDCl₃ at 77.16 ppm)

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Multiplicity (in ¹⁹F coupled)Rationale for Prediction
C=O (Carbonyl)170 - 172Singlet (s)Typical chemical shift for an ester carbonyl carbon.[9]
C4' (Aryl)162 - 165Doublet (d), ¹JCF ≈ 250 HzThe carbon directly bonded to fluorine shows a very high chemical shift and a large one-bond coupling constant.
C1' (Aryl)135 - 138Doublet (d), ⁴JCF ≈ 3-4 HzThe ipso-carbon attached to the nitrogen is deshielded and may show a small long-range coupling to fluorine.
C2'/C6' (Aryl)129 - 132Doublet (d), ³JCF ≈ 8-9 HzAromatic carbons ortho to the nitrogen.
C3'/C5' (Aryl)115 - 117Doublet (d), ²JCF ≈ 22-23 HzAromatic carbons ortho to the fluorine are shielded by its electron-donating resonance effect and show a characteristic two-bond coupling.[6]
58 - 62Singlet (s)The α-carbon is significantly deshielded by the adjacent nitrogen atom.
OCH₃ (Ester)52 - 54Singlet (s)Typical range for a methyl ester carbon.[4]
CH₃ (Sulfonyl)42 - 45Singlet (s)The methyl carbon of the methylsulfonyl group is strongly deshielded.[5]
Cβ (Alaninate)16 - 18Singlet (s)Aliphatic methyl carbon in a typical range for an alanine side chain.[10]

Scientific Interpretation of Predicted Spectra

The predicted NMR spectra are a direct reflection of the electronic environment of each nucleus within the molecule.

  • ¹H NMR Spectrum: The downfield region is dominated by the aromatic protons (7.0-7.4 ppm). The 4-fluorophenyl group is expected to produce a complex, pseudo-symmetrical pattern due to ¹H-¹H and ¹H-¹⁹F coupling. The α-proton of the alaninate moiety is found further downfield (4.8-5.0 ppm) than in a simple N-acyl alanine due to the powerful electron-withdrawing effect of the N-sulfonyl-N-aryl substitution. The two methyl singlets, one for the ester and one for the sulfonyl group, are well-resolved, with the sulfonyl methyl being more deshielded (3.0-3.2 ppm) as it is directly attached to the sulfur atom.[5] The most upfield signal is the characteristic doublet for the alaninate methyl group (1.5-1.7 ppm).

  • ¹³C NMR Spectrum: The carbonyl carbon of the ester is the most deshielded non-aromatic carbon (170-172 ppm). The aromatic region will display four distinct signals due to the C₂ symmetry of the 4-fluorophenyl ring. The carbon attached to fluorine (C4') will be the most deshielded aromatic carbon and will appear as a doublet with a large coupling constant (¹JCF), a hallmark of a direct C-F bond. The other aromatic carbons will also exhibit smaller C-F couplings.[6] The α-carbon (58-62 ppm) and the ester methyl carbon (52-54 ppm) are in their expected regions, while the sulfonyl methyl carbon is notably deshielded (42-45 ppm) compared to a typical aliphatic methyl group, reflecting the strong deshielding effect of the sulfonyl group.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, a standardized protocol is essential. This protocol ensures reproducibility and accurate data for structural verification.

1. Sample Preparation: a. Accurately weigh 5-10 mg of the purified compound for ¹H NMR, and 20-50 mg for ¹³C NMR. b. Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry NMR tube. c. Add a small amount of Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).[11] d. Cap the NMR tube and gently agitate until the sample is fully dissolved. If necessary, sonicate for a few minutes.[11]

2. Instrument Setup and ¹H NMR Acquisition (400 MHz Spectrometer): a. Temperature: Set the probe temperature to 298 K (25 °C). b. Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity. c. Pulse Program: Use a standard single-pulse experiment (e.g., 'zg30'). d. Spectral Width: Set the spectral width to cover a range of -2 to 12 ppm. e. Number of Scans: Acquire 16 to 32 scans for a good signal-to-noise ratio. f. Relaxation Delay (d1): Use a relaxation delay of 1-2 seconds. g. Data Processing: Apply a Fourier transform to the Free Induction Decay (FID), followed by phase and baseline correction. Integrate the signals and reference the spectrum to the TMS peak at 0.00 ppm.

3. Instrument Setup and ¹³C NMR Acquisition (100 MHz Spectrometer): a. Pulse Program: Use a proton-decoupled pulse program (e.g., 'zgpg30') to obtain a spectrum with singlets for all carbon signals. b. Spectral Width: Set the spectral width to cover a range of 0 to 220 ppm. c. Number of Scans: Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of the ¹³C isotope. d. Relaxation Delay (d1): Use a relaxation delay of 2-5 seconds. e. Data Processing: Apply a Fourier transform with an exponential multiplication (line broadening of 1-2 Hz), followed by phase and baseline correction. Reference the spectrum to the central peak of the CDCl₃ triplet at 77.16 ppm.

Workflow and Data Analysis Visualization

The process from sample to final structural confirmation follows a logical workflow.

G cluster_0 Preparation & Acquisition cluster_1 Data Processing cluster_2 Spectral Analysis SamplePrep Sample Dissolution (CDCl₃ + TMS) NMR_Acq NMR Data Acquisition (¹H & ¹³C Spectra) SamplePrep->NMR_Acq Insert into Spectrometer Processing Fourier Transform, Phase & Baseline Correction NMR_Acq->Processing Referencing Chemical Shift Referencing (¹H: TMS, ¹³C: CDCl₃) Processing->Referencing PeakPicking Peak Picking & Integration (¹H) Referencing->PeakPicking Assign Signal Assignment (Chemical Shift, Multiplicity) PeakPicking->Assign Structure Structure Verification Assign->Structure Report Report Structure->Report Final Report

Caption: Standard workflow for NMR-based structural elucidation.

Conclusion

This in-depth guide provides a robust, predictive framework for understanding the ¹H and ¹³C NMR spectra of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. By dissecting the expected chemical shifts, multiplicities, and the electronic reasoning behind them, researchers can confidently approach the analysis of this molecule and other structurally related compounds. The detailed experimental protocol further equips scientists with a practical methodology for acquiring high-fidelity NMR data, a critical step in the rigorous process of chemical synthesis and drug development. The synthesis of theoretical prediction and practical application presented herein serves as a valuable resource for the scientific community.

References

  • Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science, 12(36), 12012–12026. [Link]

  • Banfi, D., & Patiny, L. (2008). : Resurrecting and processing NMR spectra on-line. Chimia, 62(4), 280-281. [Link]

  • ACD/Labs. (n.d.). NMR Predictors. Retrieved March 17, 2026, from [Link]

  • Sajed, T., Sayeeda, Z., Lee, B. L., Berjanskii, M., Wang, F., Gautam, V., & Wishart, D. S. (2024). Accurate prediction of 1H NMR chemical shifts of small molecules using machine learning. Metabolites, 14(5), 290. [Link]

  • Castañeda, L. F., et al. (2021). Chemical shift prediction in 13C NMR spectroscopy using ensembles of message passing neural networks (MPNNs). Mestrelab Research. [Link]

  • ChemAxon. (n.d.). NMR Predictor Documentation. Retrieved March 17, 2026, from [Link]

  • Kulkarni, S. S., et al. (2004). Synthesis of methanesulfonyl chloride (MSC) from methane and sulfuryl chloride. Chemical Communications, (4), 472-473. [Link]

  • Sharma, V., et al. (n.d.). Supporting Information - New Journal of Chemistry. Royal Society of Chemistry. [Link]

  • Bagno, A., et al. (2003). Predicting 13C NMR Spectra by DFT Calculations. The Journal of Physical Chemistry A, 107(49), 10735–10742. [Link]

  • SpectraBase. (n.d.). 4-Fluoroaniline. Retrieved March 17, 2026, from [Link]

  • Chegg.com. (2023, December 10). Solved NMR data for 4-fluoroaniline. [Link]

  • Royal Society of Chemistry. (2009). Supplementary Material (ESI) for Chemical Communications. [Link]

  • SpectraBase. (n.d.). Methanesulfonyl chloride - Optional[1H NMR] - Chemical Shifts. Retrieved March 17, 2026, from [Link]

  • Rosenzweig, R., et al. (2011). A new labeling method for methyl TROSY NMR spectra of alanine residues. Journal of Biomolecular NMR, 52(3), 229–237. [Link]

  • Wiese, J., et al. (2024). Chemical quantification of N-acyl alanine methyl ester (NAME) production and impact on temporal gene expression patterns in Roseovarius tolerans EL-164. Frontiers in Microbiology, 15. [Link]

  • NIST. (n.d.). Methanesulfonyl chloride. Retrieved March 17, 2026, from [Link]

  • ResearchGate. (n.d.). 1 H NMR spectra (300 MHz) of methyl group of alanine for L-Phg-Ala-NH 2...[Link]

  • SpectraBase. (n.d.). L-Alanine, N-(m-anisoyl)-, methyl ester - Optional[13C NMR] - Chemical Shifts. Retrieved March 17, 2026, from [Link]

  • Wu, K. P. (2021, February 17). [NMR] 1H, 13C and 15N chemical shift table of 20 common amino acids. KPWu's group research site. [Link]

  • ResearchGate. (n.d.). Sulfonylation of amino acid esters hydrochloride. [Link]

  • Reich, H. J. (2020, February 14). NMR Spectroscopy :: 1H NMR Chemical Shifts. University of Wisconsin. [Link]

  • Wishart, D. S., et al. (1995). 1H, 13C and 15N random coil NMR chemical shifts of the common amino acids. I. Investigations of nearest-neighbor effects. Journal of Biomolecular NMR, 5(1), 67–81. [Link]

  • Asakura, T., et al. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. International Journal of Molecular Sciences, 23(4), 1958. [Link]

Sources

Exploratory

A Technical Guide to the Mass Spectrometric Fragmentation of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Introduction: Context and Significance In modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry (MS) stands as a cornerstone analytical techn...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Context and Significance

In modern drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing not only molecular weight information but also critical structural insights through the analysis of fragmentation patterns. This guide focuses on Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, a molecule incorporating several key functional groups: an N-aryl sulfonamide, a fluorinated aromatic ring, and an amino acid ester. Understanding its behavior under mass spectrometric conditions is essential for its unambiguous identification, metabolite profiling, and stability assessment.

This document provides an in-depth analysis of the predicted fragmentation pathways of this compound. As a Senior Application Scientist, the goal is not merely to list potential fragments but to explain the chemical logic driving their formation. We will explore the influence of each functional group on the molecule's ionization and subsequent dissociation, providing researchers with a predictive framework for analyzing this compound and other structurally related molecules.

Molecular Structure and Key Functional Motifs

To predict fragmentation, we must first deconstruct the molecule into its constituent parts. The structure of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate (Molecular Formula: C₁₁H₁₄FNO₄S; Monoisotopic Mass: 275.06 Da) presents several bonds of varying stability, which are susceptible to cleavage upon energization in the mass spectrometer.

  • Methyl Alaninate Backbone: This portion provides an ester functionality and a chiral center. Ester groups are known to fragment via cleavage adjacent to the carbonyl group.[1][2]

  • Sulfonamide Linkage: The bond between the nitrogen of the alanine moiety and the sulfur atom is a critical fragmentation point. Arylsulfonamides are well-documented to undergo characteristic cleavages, including the loss of sulfur dioxide (SO₂).[3][4]

  • 4-Fluorophenyl Group: This aromatic system provides a site for charge stabilization. The carbon-fluorine bond is exceptionally strong, making the loss of a fluorine radical unlikely. However, cleavage of the N-Caryl bond can lead to fragments containing this moiety.

  • Methylsulfonyl Group: The S-C bond of the methylsulfonyl group is another potential cleavage site.

The interplay of these groups dictates the fragmentation cascade, with the most stable resulting ions typically yielding the most abundant signals in the MS/MS spectrum.

Experimental Design: A Self-Validating LC-MS/MS Protocol

The choice of ionization technique is critical. While Electron Ionization (EI) can provide detailed fragmentation, its high-energy nature often leads to the absence of a molecular ion for complex molecules.[5] Electrospray Ionization (ESI) is a "soft" ionization technique that is ideal for this compound, as it typically produces an abundant protonated molecular ion, [M+H]⁺, which can then be subjected to collision-induced dissociation (CID) for structural analysis.[6][7]

Detailed Experimental Workflow

The following protocol outlines a robust method for analyzing the fragmentation of the target compound using a standard Triple Quadrupole (QqQ) or Quadrupole Time-of-Flight (Q-TOF) mass spectrometer.

Objective: To generate a reproducible MS/MS spectrum of the protonated parent molecule.

1. Sample Preparation:

  • Prepare a 1 µg/mL stock solution of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate in methanol.
  • Dilute the stock solution to 100 ng/mL using a 50:50 mixture of Mobile Phase A and Mobile Phase B.

2. Liquid Chromatography (LC) Parameters:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
  • Mobile Phase A: 0.1% Formic Acid in Water.
  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
  • Flow Rate: 0.4 mL/min.
  • Gradient:
  • 0.0 - 1.0 min: 5% B
  • 1.0 - 5.0 min: 5% to 95% B
  • 5.0 - 6.0 min: 95% B
  • 6.0 - 6.1 min: 95% to 5% B
  • 6.1 - 8.0 min: 5% B (re-equilibration)
  • Injection Volume: 5 µL.
  • Column Temperature: 40 °C.

3. Mass Spectrometry (MS) Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).
  • Capillary Voltage: 3.5 kV.
  • Source Temperature: 120 °C.
  • Desolvation Temperature: 350 °C.
  • Full Scan (MS1): m/z 50 - 500.
  • Product Ion Scan (MS/MS):
  • Precursor Ion: m/z 276.1 (corresponding to [C₁₁H₁₅FNO₄S]⁺).
  • Collision Gas: Argon.
  • Collision Energy: Ramped from 10-40 eV to capture both low-energy and high-energy fragments.

This experimental design is self-validating because the chromatographic separation ensures the analysis of a pure compound, while the full scan confirms the presence and m/z of the precursor ion before the product ion scan details its fragmentation.

G

Core Fragmentation Pathways

Upon collision-induced dissociation, the precursor ion ([M+H]⁺, m/z 276.1) is expected to fragment through several competing pathways, dictated by the relative stabilities of the resulting product ions and neutral losses.

Pathway A: Sulfonamide Bond Cleavage and Rearrangement

A hallmark fragmentation of arylsulfonamides involves the cleavage of the Ar-S bond and subsequent rearrangement, leading to the elimination of sulfur dioxide (SO₂), a neutral loss of 64 Da.[4] This pathway is often highly favorable.

  • Initial Cleavage: The S-N bond can cleave, but a more characteristic fragmentation for arylsulfonamides is the loss of the entire sulfonyl group or rearrangement.

  • Loss of SO₂: The protonated molecule at m/z 276.1 undergoes a rearrangement to eliminate SO₂, resulting in a fragment ion at m/z 212.1 . This is a common and often diagnostic fragmentation for this class of compounds.[4][8]

  • Loss of Methylsulfonyl Radical: Cleavage of the N-S bond can result in the loss of the ·SO₂CH₃ radical (79 Da), yielding a fragment at m/z 197.1 .

Pathway B: Alaninate Ester Fragmentation

The methyl ester of the alanine moiety provides several predictable fragmentation points.

  • Loss of Methanol: A common rearrangement for methyl esters can lead to the neutral loss of methanol (CH₃OH, 32 Da), producing a fragment ion at m/z 244.1 .

  • Loss of Methoxycarbonyl Radical: Cleavage of the bond between the alanine alpha-carbon and the carbonyl carbon can result in the loss of the ·COOCH₃ radical (59 Da), leading to a fragment at m/z 217.1 .

Pathway C: Cleavage of the Alanine Side Chain and N-Aryl Bond

Further fragmentation can occur through cleavages around the alanine core.

  • Formation of the 4-Fluorophenyl-N-methylsulfonyl Cation: Cleavage of the C-N bond between the alanine backbone and the nitrogen atom can generate the protonated N-(4-fluorophenyl)methylsulfonamide ion at m/z 190.0 .

  • Formation of the 4-Fluoroaniline Cation: Subsequent loss of SO₂ from the m/z 190.0 fragment could yield the 4-fluoroanilinium ion at m/z 126.0 .

  • Formation of the 4-Fluorophenyl Cation: While less common from an ESI spectrum, a higher-energy dissociation could lead to cleavage of the N-Caryl bond to produce the 4-fluorophenyl cation at m/z 95.0 . This fragment has been noted in the mass spectra of other 4-fluorophenyl compounds.[9]

// Precursor Ion M [label="{ [M+H]⁺ | Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate | m/z 276.1}"];

// Pathway A Fragments F212 [label="{m/z 212.1 | [M+H - SO₂]⁺}"]; F197 [label="{m/z 197.1 | [M+H - ·SO₂CH₃]⁺}"];

// Pathway B Fragments F244 [label="{m/z 244.1 | [M+H - CH₃OH]⁺}"]; F217 [label="{m/z 217.1 | [M+H - ·COOCH₃]⁺}"];

// Pathway C Fragments F190 [label="{m/z 190.0 | [C₇H₉FNO₂S]⁺}"]; F126 [label="{m/z 126.0 | [C₆H₇FN]⁺}"];

// Edges with labels M -> F212 [label="- SO₂ (64 Da)\n(Rearrangement)", color="#EA4335", fontcolor="#202124"]; M -> F197 [label="- ·SO₂CH₃ (79 Da)", color="#EA4335", fontcolor="#202124"]; M -> F244 [label="- CH₃OH (32 Da)", color="#FBBC05", fontcolor="#202124"]; M -> F217 [label="- ·COOCH₃ (59 Da)", color="#FBBC05", fontcolor="#202124"]; M -> F190 [label="- C₄H₆O₂ (86 Da)", color="#4285F4", fontcolor="#202124"]; F190 -> F126 [label="- SO₂ (64 Da)", color="#4285F4", style=dashed, fontcolor="#202124"]; } ends_dot Caption: Proposed major fragmentation pathways for [M+H]⁺ of the target compound.

Summary of Predicted Fragments

The following table provides a consolidated view of the most probable and diagnostically significant fragment ions expected from the MS/MS analysis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

Proposed m/z Neutral Loss (Da) Lost Moiety Proposed Fragment Structure/Description Pathway
276.1--Protonated Molecular Ion [M+H]⁺-
244.132.0CH₃OHLoss of methanol from the ester groupB
217.159.0·COOCH₃Loss of the methoxycarbonyl radicalB
212.164.0SO₂Characteristic loss of sulfur dioxide via rearrangementA
197.179.0·SO₂CH₃Cleavage of the N-S bondA
190.086.1C₄H₆O₂Cleavage of the alanine backboneC
126.0150.1C₄H₆O₂ + SO₂Subsequent loss from the m/z 190 fragmentC
95.0181.1C₅H₉NO₄S4-Fluorophenyl cationC

Conclusion

The mass spectrometric fragmentation of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is governed by the predictable chemistry of its constituent functional groups. The most diagnostically significant fragmentation is anticipated to be the neutral loss of 64 Da, corresponding to the elimination of SO₂, a characteristic pathway for arylsulfonamides[4]. Additional significant fragments arising from the cleavage of the alaninate ester and the sulfonamide linkage provide a composite fingerprint for robust structural confirmation.

This guide provides a predictive framework based on established fragmentation mechanisms and chemical principles. By employing the outlined LC-MS/MS methodology, researchers can generate high-quality data to confirm these pathways and confidently identify this molecule in complex matrices, supporting critical activities in drug development and chemical analysis.

References

  • Todua, N. G., Tretyakov, K. V., Borisov, R. S., Zhilyaev, D. I., Zaikin, V. G., Stein, S. E., & Mikaia, A. I. (2011). Electron ionization mass spectra of alkylated sulfabenzamides. Rapid communications in mass spectrometry, 25(6), 750–754. [Link][10]

  • Spence, G. G., & Taylor, J. (1970). Electron-impact studies. Part XXI. The mass spectra of sulphonamides and sulphonyl chlorides. Organic Mass Spectrometry, 3(5), 647-657. [Link]

  • Gao, H., et al. (2012). Electrospray ionization tandem mass spectrometry of protonated and alkali-cationized Boc-N-protected hybrid peptides. Journal of The American Society for Mass Spectrometry, 23(11), 1939-1953. [Link]

  • Wang, Y., Du, S., & Armstrong, D. W. (2018). Sensitive analysis of N-blocked amino acids using high-performance liquid chromatography with paired ion electrospray ionization mass spectrometry. Analytical and bioanalytical chemistry, 410(19), 4725–4735. [Link][11][12]

  • Mendes, M. A., et al. (2022). Ligation Motifs in Zinc-Bound Sulfonamide Drugs Assayed by IR Ion Spectroscopy. International Journal of Molecular Sciences, 23(10), 5522. [Link][8]

  • Mirzaei, H., & Regnier, F. (2006). Practical considerations in analysing biologically active peptides by Electrospray Ionisation (ESI) Mass Spectrometry. European Pharmaceutical Review. [Link][6]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link][1]

  • Robinson, C. V., & Radford, S. E. (1995). Weighing the evidence for structure: electrospray ionization mass spectrometry of proteins. Structure, 3(9), 861-865. [Link][7]

  • ResearchGate. (n.d.). Mass fragmentation patterns of compound 4. [Link][9]

  • Loo, J. A. (1997). Studying noncovalent protein complexes by electrospray ionization mass spectrometry. Mass spectrometry reviews, 16(1), 1-23. [Link]

  • Xia, Y., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 19(3), 384-394. [Link][4]

  • Chem Infinity. (2020). ALIPHATIC ESTERS (MASS SPECTRUM FRAGMENTATION PATTERN). YouTube. [Link][2]

  • Gao, H., et al. (1999). Mass spectral fragmentation pathways of propranolol related beta-fluorinated amines studied by electrospray and electron impact ionization. Rapid Communications in Mass Spectrometry, 13(16), 1671-1679. [Link][5]

Sources

Foundational

A Technical Guide to the Physicochemical Profile of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Abstract This document provides a detailed technical examination of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, a compound of interest in medicinal chemistry and drug discovery. Due to the absence of comprehen...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a detailed technical examination of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, a compound of interest in medicinal chemistry and drug discovery. Due to the absence of comprehensive experimental data in publicly accessible literature for this specific methyl ester, this guide establishes its foundational physicochemical profile through calculated values derived from its known carboxylic acid precursor, N-(4-fluorophenyl)-N-(methylsulfonyl)alanine. We present robust, field-proven experimental protocols for the empirical determination of its critical properties, including molecular weight, melting point, water solubility, and partition coefficient (logP). The methodologies are grounded in internationally recognized OECD guidelines to ensure data integrity and reproducibility. This guide is designed to equip researchers with the necessary theoretical framework and practical workflows to fully characterize this molecule for applications in drug development.

Compound Identification and Structural Elucidation

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a sulfonamide derivative of an alanine methyl ester. The structure incorporates a fluorinated phenyl ring, a feature often employed in medicinal chemistry to enhance metabolic stability and modulate binding affinity. The sulfonamide linker and the alaninate core provide specific steric and electronic properties that are critical for its potential biological activity.

While direct experimental data for this ester is sparse, we can confidently establish its core identity. Its immediate precursor, N-(4-fluorophenyl)-N-(methylsulfonyl)alanine, is documented under CAS Number 1008066-93-0.[1] By substituting the carboxylic acid proton with a methyl group, we arrive at the target molecule.

  • Molecular Formula: C₁₁H₁₄FNO₄S

  • Calculated Molecular Weight: 275.30 g/mol

Caption: 2D Structure of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

Core Physicochemical Properties: A Predictive Overview

The behavior of a molecule in a biological system is fundamentally governed by its physicochemical properties.[2] These parameters dictate its solubility, permeability, and ability to reach a target site. The following table summarizes the predicted and calculated properties for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

PropertyPredicted/Calculated ValueSignificance in Drug Development
Molecular Weight 275.30 g/mol (Calculated)Influences absorption and distribution; generally, values <500 g/mol are preferred for oral bioavailability.[2]
Molecular Formula C₁₁H₁₄FNO₄SDefines the elemental composition and exact mass.
cLogP (Octanol/Water) ~1.5 - 2.5 (Estimated)A key indicator of lipophilicity, affecting membrane permeability, solubility, and metabolism. The value is estimated to be higher than its acid precursor (LogP 1.06) due to the masking of the polar carboxylic acid.[1]
Topological Polar Surface Area (TPSA) 74.68 Ų (Estimated from acid)Predicts transport properties, particularly cell permeability. The TPSA is expected to be identical to its acid precursor as the ester group does not significantly alter the polar surface.[1]
Hydrogen Bond Donors 0The esterification of the carboxylic acid removes the only hydrogen bond donor.
Hydrogen Bond Acceptors 5The four oxygen atoms and the fluorine atom can act as hydrogen bond acceptors, influencing solubility and target binding.

Methodologies for Experimental Characterization

To move beyond prediction, rigorous experimental validation is essential. The following sections detail the authoritative protocols for determining the key physicochemical properties of a novel small molecule, grounded in the OECD Guidelines for the Testing of Chemicals, which are internationally accepted as standard methods.[3][4]

Determination of Melting Point / Melting Range (OECD Guideline 102)

Causality: The melting point is a fundamental indicator of a substance's purity. A sharp, well-defined melting point suggests a highly pure compound, whereas a broad melting range often indicates the presence of impurities, which can significantly impact biological and toxicological assessments.

Protocol: Capillary Method

  • Sample Preparation: Ensure the compound is thoroughly dried to remove any residual solvent. Finely pulverize the crystalline solid.

  • Capillary Loading: Pack the powdered sample into a thin-walled capillary tube to a height of 2-3 mm.

  • Instrumentation: Place the loaded capillary into a calibrated melting point apparatus with a controlled heating block and a calibrated thermometer or digital sensor.

  • Heating and Observation:

    • Heat the block rapidly to a temperature approximately 10-15°C below the expected melting point.

    • Reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium.

    • Record the temperature at which the first drop of liquid appears (onset of melting).

    • Record the temperature at which the last solid particle melts (completion of melting).

  • Validation: The reported value should be the range between the onset and completion temperatures. The procedure should be repeated at least twice, with results agreeing within ±1°C.

Caption: Workflow for Melting Point Determination via the Capillary Method.

Determination of Water Solubility (OECD Guideline 105)

Causality: Aqueous solubility is a critical determinant of a drug's bioavailability and formulation feasibility.[2] Poor solubility can lead to low absorption from the gastrointestinal tract and challenges in developing parenteral formulations. This protocol is designed for substances with solubility above 10⁻² g/L.

Protocol: Flask Method

  • System Preparation: Use deionized water and ensure all glassware is scrupulously clean. The test should be conducted at a constant temperature, preferably 20 ± 0.5°C.[5]

  • Preliminary Test: Add increasing amounts of the substance to a fixed volume of water in separate flasks. Shake the flasks for 24 hours to estimate the approximate solubility and the time required to reach equilibrium.

  • Definitive Test:

    • Add an amount of substance in excess of its estimated solubility to several flasks containing a known volume of water.

    • Agitate the flasks at the constant test temperature for a period determined to be sufficient to reach equilibrium (e.g., 24-48 hours). A minimum of three flasks should be used.

  • Phase Separation: Allow the solutions to stand to let suspended particles settle. If necessary, centrifuge the samples to separate the solid and aqueous phases.

  • Analysis: Carefully withdraw an aliquot of the clear, supernatant aqueous phase. Determine the concentration of the dissolved substance using a validated analytical method (e.g., HPLC-UV, LC-MS).

  • Validation: The solubility is the average of at least three concordant concentration measurements. The standard deviation should be within acceptable limits.

Caption: Workflow for Water Solubility Determination via the Flask Method.

Determination of Partition Coefficient (logP) (OECD Guideline 107)

Causality: The n-octanol/water partition coefficient (logP) is the industry standard for measuring a molecule's lipophilicity. It is invaluable for predicting ADME (Absorption, Distribution, Metabolism, and Excretion) properties. A logP between 1 and 3 is often considered optimal for oral drug absorption.

Protocol: Shake-Flask Method

  • Solvent Preparation: Use analytical grade n-octanol and purified water. Pre-saturate the n-octanol with water and the water with n-octanol by shaking them together for 24 hours and then allowing the phases to separate.

  • Test Substance Preparation: Prepare a stock solution of the test substance in pre-saturated n-octanol. The concentration should not exceed 0.01 mol/L in either phase.

  • Partitioning:

    • In a suitable vessel, combine a known volume of the n-octanol stock solution with a known volume of pre-saturated water. The volume ratio should be adjusted based on the preliminary estimate of the P value.

    • Shake the vessel vigorously for 5-10 minutes, then place it in a mechanical shaker or agitator at a constant temperature (e.g., 25°C) for a period sufficient to reach equilibrium (typically 1-2 hours).

  • Phase Separation: Centrifuge the vessel to ensure complete separation of the two phases.

  • Analysis: Determine the concentration of the test substance in both the n-octanol and aqueous phases using a suitable analytical method (e.g., HPLC-UV).

  • Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The final result is expressed as log₁₀P.

  • Validation: The experiment should be repeated with at least two different octanol-water volume ratios. The resulting logP values should agree within ± 0.3 units.

Caption: Workflow for logP Determination via the Shake-Flask Method.

Conclusion

This guide establishes the foundational identity and predicted physicochemical profile of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. With a calculated molecular weight of 275.30 g/mol and an estimated logP in a favorable range for drug development, this molecule warrants further investigation. The provided experimental protocols, based on authoritative OECD guidelines, offer a clear and scientifically rigorous path for the empirical validation of its melting point, water solubility, and partition coefficient. The execution of these methods will generate the reliable, high-quality data required by researchers and drug development professionals to accurately assess the potential of this compound and guide its journey from discovery to clinical application.

References

  • Test No. 102: Melting Point/ Melting Range. OECD. Available at: [Link]

  • OECD GUIDELINES FOR TESTING OF CHEMICALS. OECD. (2015). Available at: [Link]

  • OECD Guidelines for the Testing of Chemicals - Wikipedia. Wikipedia. Available at: [Link]

  • Guidelines for the Testing of Chemicals. OECD. Available at: [Link]

  • OECD GUIDELINES FOR TESTING CHEMICALS. (2009). OECD. Available at: [Link]

  • Rapid Experimental Measurements of Physicochemical Properties to Inform Models and Testing. PMC. Available at: [Link]

  • OECD GUIDELINES FOR THE TESTING OF CHEMICALS. (2006). OECD. Available at: [Link]

  • OECD GUIDELINE FOR THE TESTING OF CHEMICALS. (1995). OECD. Available at: [Link]

  • OECD 105 Testing Services. FILAB laboratory. Available at: [Link]

  • OECD n°102: Melting point/Melting interval. Analytice. (2020). Available at: [Link]

  • Test No. 105: Water Solubility. OECD. Available at: [Link]

  • N-[(4-Fluorophenyl)methanesulfonyl]-beta-alanine. PubChem. Available at: [Link]

  • Exploratory Analysis of Kinetic Solubility Measurements of a Small Molecule Library. PMC. Available at: [Link]

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Exploratory

Mechanism of action of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate derivatives

An In-Depth Technical Guide to the Core Mechanism of Action of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate Derivatives Abstract Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate derivatives represent a clas...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Core Mechanism of Action of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate Derivatives

Abstract

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate derivatives represent a class of compounds with significant therapeutic potential, primarily attributed to their structural analogy with established selective cyclooxygenase-2 (COX-2) inhibitors. This guide elucidates the proposed primary mechanism of action for these derivatives, focusing on their role as anti-inflammatory agents through the selective inhibition of COX-2. We will deconstruct the molecule's key pharmacophoric features, propose a detailed signaling pathway, and present industry-standard experimental protocols for validating this mechanism. Furthermore, potential secondary mechanisms, such as antimicrobial activity, will be briefly explored. This document is intended to serve as a foundational resource for researchers engaged in the development and characterization of this promising chemical series.

Introduction: Unpacking the Therapeutic Rationale

The convergence of three key structural motifs in Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate derivatives—an N-sulfonylated amino acid scaffold, a 4-fluorophenyl group, and a methylsulfonyl moiety—points toward a well-defined mechanism of action rooted in anti-inflammatory pathways. Non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting cyclooxygenase (COX) enzymes, which are central to the synthesis of pro-inflammatory prostaglandins.[1][2] The discovery of two COX isoforms, the constitutively expressed COX-1 (responsible for homeostatic functions like gastric protection) and the inducible COX-2 (upregulated at sites of inflammation), revolutionized the field.[2][3][4] This led to the development of selective COX-2 inhibitors, designed to provide potent anti-inflammatory effects while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[1][4]

The molecular architecture of the titular derivatives strongly suggests an interaction with the COX-2 active site. The N-aryl sulfonamide and methylsulfonylphenyl groups are hallmark features of highly successful selective COX-2 inhibitors like Celecoxib.[1][5] This guide, therefore, posits that the primary mechanism of action for these alaninate derivatives is the selective inhibition of the COX-2 enzyme .

Proposed Primary Mechanism of Action: Selective COX-2 Inhibition

The anti-inflammatory effect of these derivatives is proposed to originate from their ability to selectively bind to and inhibit the COX-2 enzyme, thereby blocking the conversion of arachidonic acid into prostaglandin H2 (PGH2), the precursor to various pro-inflammatory prostaglandins.

The Cyclooxygenase (COX) Signaling Pathway

Inflammatory stimuli, such as cytokines, trigger the upregulation of the COX-2 enzyme. COX-2 then metabolizes arachidonic acid, released from the cell membrane by phospholipase A2, into prostaglandins. These prostaglandins are key mediators of inflammation, causing vasodilation, increased vascular permeability, pain, and fever. By selectively inhibiting COX-2, the production of these pro-inflammatory mediators is suppressed.

COX_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol Membrane Membrane Phospholipids PLA2 Phospholipase A2 AA Arachidonic Acid (AA) COX2 COX-2 (Inducible Enzyme) AA->COX2 Substrate PGH2 Prostaglandin H2 (PGH2) COX2->PGH2 Metabolizes Prostaglandins Pro-inflammatory Prostaglandins (PGE2, etc.) PGH2->Prostaglandins Isomerases Inflammation Inflammation (Pain, Swelling, Fever) Prostaglandins->Inflammation Mediates Stimuli Inflammatory Stimuli (e.g., Cytokines) Stimuli->COX2 Upregulates PLA2->AA Releases Derivative Methyl N-(4-fluorophenyl) -N-(methylsulfonyl)alaninate Derivative Derivative->COX2 Inhibits

Caption: Proposed COX-2 inhibitory pathway for the alaninate derivatives.

Structure-Activity Relationship (SAR) at the COX-2 Active Site

The selective inhibition of COX-2 over COX-1 is attributed to a key difference in their active sites. The COX-2 active site possesses a larger, more accommodating side pocket, which is absent in COX-1. Selective inhibitors are designed to exploit this structural variance.

  • The Methylsulfonyl Group: This is the critical COX-2 pharmacophore. The SO2CH3 moiety is appropriately sized to fit into the hydrophilic side pocket of the COX-2 active site, where it can form crucial hydrogen bonds with residues like Arg499 and Ser339.[2][3] This interaction anchors the inhibitor and is a primary determinant of its selectivity.

  • The N-Aryl Sulfonamide Core: This scaffold orients the phenyl rings within the main channel of the active site. The sulfonamide moiety itself can engage in hydrogen bonding, further stabilizing the enzyme-inhibitor complex.[4]

  • The 4-Fluorophenyl Group: The fluorine atom is a common bioisostere for a hydrogen atom. Its inclusion can enhance binding affinity through favorable electrostatic interactions and can improve metabolic stability, leading to a longer duration of action.[1][6]

  • The Alaninate Moiety: The core amino acid structure serves as a versatile scaffold, and its esterification to methyl alaninate can modulate physicochemical properties like solubility and cell permeability.

Experimental Validation of the Mechanism

To confirm the proposed mechanism of selective COX-2 inhibition, a tiered experimental approach is necessary, progressing from in vitro enzymatic assays to in vivo models of inflammation.

In Vitro COX-1/COX-2 Inhibition Assay

This is the foundational experiment to determine the potency and selectivity of the compounds.

Objective: To quantify the concentration of the derivative required to inhibit 50% of COX-1 and COX-2 activity (IC50) and to calculate the selectivity index (SI).

Protocol:

  • Enzyme Preparation: Use purified ovine COX-1 and human recombinant COX-2 enzymes.

  • Compound Preparation: Prepare a stock solution of the test derivative in DMSO. Create a series of dilutions to test a range of concentrations.

  • Assay Reaction: In a 96-well plate, combine the enzyme (COX-1 or COX-2), a heme cofactor, and the test compound (or vehicle control/reference drug like Celecoxib). Incubate for 15 minutes at 37°C.

  • Initiation: Add arachidonic acid as the substrate to initiate the enzymatic reaction.

  • Quantification: The reaction produces PGG2, which is then reduced to PGH2. The peroxidase activity of the COX enzyme is then measured using a colorimetric probe (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD), which is oxidized during the reduction of PGH2 to PGF2α. Read the absorbance at a specific wavelength (e.g., 590 nm) over time.

  • Data Analysis: Calculate the rate of reaction for each concentration. Plot the percent inhibition against the log of the compound concentration to determine the IC50 value for each enzyme.

  • Selectivity Index (SI) Calculation: SI = IC50 (COX-1) / IC50 (COX-2). A higher SI value indicates greater selectivity for COX-2.

Assay_Workflow start Start prep Prepare Reagents: - COX-1/COX-2 Enzymes - Test Compound Dilutions - Heme Cofactor - Arachidonic Acid (AA) start->prep incubation Incubate Enzyme + Compound (15 min @ 37°C) prep->incubation reaction Add AA to Initiate Reaction incubation->reaction measure Measure Peroxidase Activity (Colorimetric Assay) reaction->measure analysis Calculate % Inhibition vs. [Compound] measure->analysis results Determine IC50 (COX-1 & COX-2) Calculate Selectivity Index (SI) analysis->results end End results->end

Caption: Workflow for the in vitro COX-1/COX-2 inhibition assay.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema Model

This widely used animal model assesses the in vivo efficacy of potential anti-inflammatory agents.

Objective: To evaluate the ability of the derivative to reduce acute inflammation in a living system.

Protocol:

  • Animal Acclimation: Use male Wistar rats or Swiss albino mice, acclimated for at least one week.

  • Grouping: Divide animals into groups (e.g., n=6 per group): Vehicle Control, Positive Control (e.g., Celecoxib), and Test Compound groups at various doses.

  • Compound Administration: Administer the test compound or controls orally (p.o.) or intraperitoneally (i.p.).

  • Inflammation Induction: After a set time (e.g., 60 minutes), inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of each animal.

  • Measurement: Measure the paw volume or thickness using a plethysmometer or digital calipers immediately before the carrageenan injection (0 hr) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).

  • Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group at each time point. This allows for the determination of an effective dose (ED50).

Data Presentation

Quantitative data from these assays are best summarized in a table for clear comparison.

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (SI)In Vivo Edema Inhibition (%) @ Dose (mg/kg)
Derivative X >1000.04>250071% @ 10 mg/kg
Celecoxib (Ref.) 150.0530065% @ 10 mg/kg
Indomethacin (Ref.) 0.10.50.275% @ 5 mg/kg
Note: Data are representative examples based on literature for selective COX-2 inhibitors and should be experimentally determined for the specific derivatives.[3][5]

Potential Secondary Mechanisms of Action

While COX-2 inhibition is the most strongly supported mechanism, the structural components of these derivatives suggest other biological activities may be present.

Antimicrobial Activity

N-aryl amino acids and sulfonamides are two classes of compounds known to possess antibacterial properties.[7][8][9] The mechanism can vary but often involves the disruption of essential metabolic pathways in bacteria. For instance, sulfonamides famously act as competitive inhibitors of dihydropteroate synthase, an enzyme critical for folic acid synthesis in bacteria. Some amino acid derivatives may interfere with cell wall synthesis by being incorporated into peptidoglycan, disrupting its structural integrity.[10]

Screening these derivatives against a panel of Gram-positive and Gram-negative bacteria using standard methods like the agar well diffusion or determining the Minimum Inhibitory Concentration (MIC) would be a valuable secondary investigation.[7][8]

Conclusion

The chemical architecture of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate derivatives provides a compelling basis for their primary mechanism of action as selective COX-2 inhibitors. The presence of a methylsulfonyl pharmacophore, an N-aryl sulfonamide core, and a stabilizing fluorophenyl group creates a molecular profile optimized for interaction with the COX-2 active site. This proposed mechanism is readily testable through a standard cascade of in vitro enzymatic assays and in vivo inflammation models. While the potential for secondary activities such as antimicrobial effects exists and warrants exploration, the core therapeutic promise of this compound class currently lies in its potential as a next-generation anti-inflammatory agent with a favorable safety profile.

References

  • Ogunniran, K. O., et al. (2023). N-Aryl Amino Acids as Potential Antibacterial Agents. MDPI. [Link]

  • World Anti-Doping Agency. (2019). The Prohibited List. WADA. [Link]

  • Vanover, K. E., et al. (2008). Pharmacological and Behavioral Profile of N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) Carbamide (2R,3R)-Dihydroxybutanedioate (2:1) (ACP-103), a Novel 5-Hydroxytryptamine2A Receptor Inverse Agonist. ResearchGate. [Link]

  • Canal, M., et al. (2025). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. PMC. [Link]

  • Kim, S., et al. (2010). Aryl(sulfonyl)amino Group: A Convenient and Stable Yet Activated Modification of Amino Group for Its Intramolecular Displacement. ACS Publications. [Link]

  • Ogunniran, K. O., et al. (2023). N-(4-Substituted Aryl) amino acids as potential antibacterial agents. ResearchGate. [Link]

  • Shinde, S. (2012). [11C]-[N-Methyl]3-[(3-fluorophenyl)sulfonyl]-8-(4-methyl-1-piperazinyl)quinoline. NCBI. [Link]

  • Bielenica, A., et al. (2025). Anticancer Activity and Safety Profile of Novel 1-(4-Fluorophenoxyacetyl)-4-substituted Thio/Semicarbazide Derivatives. MDPI. [Link]

  • PubChem. N-[(4-Fluorophenyl)methanesulfonyl]-beta-alanine. PubChem. [Link]

  • Carrero, D., et al. (2022). Antimicrobial Properties of Amino-Acid-Derived N-Heterocyclic Carbene Silver Complexes. MDPI. [Link]

  • Biftu, T., & He, H. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journals. [Link]

  • Mahmood, A., et al. (2015). Synthesis, antibacterial and antifungal possession of amino acids containing sulfonamide moieties. Pak. J. Pharm. Sci.[Link]

  • Kumar, A., & Kumar, V. (2020). Direct sulfonamidation of (hetero)aromatic C–H bonds with sulfonyl azides: a novel and efficient route to N-(hetero)aryl sulfonamides. RSC Advances. [Link]

  • Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. PMC. [Link]

  • Cederbaum, F., et al. (2003). N-Sulfonyl Amino Acid Amides, a Novel Class of Compounds with Fungicidal Activity. CHIMIA. [Link]

  • Rather, M. A., et al. (2021). Multimodal Role of Amino Acids in Microbial Control and Drug Development. PMC. [Link]

  • El-Sayed, M. A., et al. (2022). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering. Semantic Scholar. [Link]

  • Rahman, M. M., et al. (2022). Uridine-Derived 4-Aminophenyl 1-Thioglucosides: DFT Optimized FMO, ADME, and Antiviral Activities Study. MDPI. [Link]

  • Kumar, A., & Kumar, V. (2020). Selected drugs with N-aryl sulfonamide structure motif. ResearchGate. [Link]

  • Sharma, P., et al. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. ACS Publications. [Link]

  • Zarghi, A., et al. (2025). New N-aryl-4-(methysulfony)aminobenzenesulfonamides as Selective COX-2 inhibitors. ResearchGate. [Link]

  • Lucas, S. (2022). Non-steroidal anti-inflammatory drugs. TIB. [Link]

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Foundational

A Technical Guide to In Silico Molecular Docking of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Executive Summary In the landscape of modern drug discovery, in silico molecular docking has emerged as an indispensable computational tool.[1][2] It provides critical insights into the molecular interactions between a p...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern drug discovery, in silico molecular docking has emerged as an indispensable computational tool.[1][2] It provides critical insights into the molecular interactions between a potential drug candidate (ligand) and its biological target (receptor), thereby accelerating the identification and optimization of lead compounds.[3][4] This guide offers a comprehensive, in-depth walkthrough of the molecular docking process, using the novel compound Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate as a case study. Tailored for researchers and drug development professionals, this document moves beyond a simple recitation of steps to explain the scientific rationale behind each decision in the workflow. We will cover ligand and receptor preparation, the crucial step of protocol validation, execution of the docking simulation, and the detailed analysis of results, establishing a self-validating system that ensures scientific rigor and reproducibility.

Introduction: The Docking Paradigm

The Role of In Silico Docking in Drug Discovery

Molecular docking is a computational method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[5] In pharmaceutical research, this translates to predicting the binding mode and affinity of a small molecule ligand within the active site of a target protein.[6][7] By computationally screening vast libraries of compounds, researchers can prioritize candidates for experimental validation, significantly reducing the time and cost of drug development.[1][2] The process relies on two key components: a search algorithm to generate various ligand poses and a scoring function to rank them based on predicted binding affinity.[5][7]

Ligand Under Investigation: Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

The subject of this guide is Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. Its parent compound, N-(4-fluorophenyl)-N-(methylsulfonyl)alanine, is cataloged with CAS No. 1008066-93-0.[8] The structure features an alanine core, a common amino acid building block, modified with two key functional groups on the nitrogen atom: a 4-fluorophenyl ring and a methylsulfonyl group. The fluorine substitution can enhance binding affinity and improve metabolic stability, while the methylsulfonyl group can act as a hydrogen bond acceptor. These features make it a compelling candidate for interacting with protein binding sites, particularly those that recognize amino acid-like moieties.

Foundational Principles: From Rigid to Flexible Interactions

The concept of molecular docking is often explained using the "lock-and-key" analogy, where a rigid ligand fits into a rigid receptor. However, biological reality is more dynamic. The "induced fit" model acknowledges that both the ligand and the receptor can undergo conformational changes upon binding to achieve optimal interaction.[1] Modern docking algorithms incorporate varying degrees of flexibility to better simulate this process and improve prediction accuracy.[6][9]

Strategic Target Selection: A Justified Approach

Criteria for Selecting a Protein Target

The selection of a suitable protein target is a critical first step. Key considerations include the protein's relevance to a specific disease, its "druggability" (the presence of a well-defined binding pocket), and the availability of high-resolution 3D structural data.[10][11] For this guide, a target with a publicly available crystal structure containing a co-crystallized inhibitor is ideal, as this allows for robust validation of the docking protocol.[11]

Hypothetical Target: Epidermal Growth Factor Receptor (EGFR)

We have selected the kinase domain of the Epidermal Growth Factor Receptor (EGFR) as a hypothetical target. EGFR is a well-established therapeutic target in oncology, and its dysregulation is implicated in the proliferation of various tumors.[12] Numerous crystal structures of EGFR are available in the Worldwide Protein Data Bank (wwPDB), an open-access repository for the 3D structures of biological macromolecules.[13][14][15] For this study, we will use the PDB entry 2J6M , which represents the EGFR kinase domain in complex with a known inhibitor. This provides a clear reference for defining the binding site and validating our methodology.

The Molecular Docking Workflow: A Self-Validating Protocol

A robust docking workflow is not merely a sequence of commands but a self-validating experimental design. The following diagram illustrates the comprehensive process, from initial setup to final analysis, incorporating a crucial validation loop.

Molecular Docking Workflow cluster_prep Phase 1: Preparation cluster_validation Phase 2: Protocol Validation cluster_docking Phase 3: Production Docking cluster_analysis Phase 4: Analysis Ligand_Prep Ligand Preparation (Methyl N-(4-fluorophenyl)-N- (methylsulfonyl)alaninate) - 2D to 3D Structure - Energy Minimization - Save as PDBQT Dock_New_Ligand Dock Test Ligand (Methyl N-(4-fluorophenyl)-N- (methylsulfonyl)alaninate) - Run AutoDock Vina Ligand_Prep->Dock_New_Ligand Receptor_Prep Receptor Preparation (EGFR - PDB: 2J6M) - Download from PDB - Remove Water & Heteroatoms - Add Polar Hydrogens - Save as PDBQT Define_Grid Define Binding Site (Grid Box Generation) - Center on Native Ligand Receptor_Prep->Define_Grid Native_Ligand_Prep Native Ligand Extraction (From 2J6M) - Extract Co-crystallized Ligand - Prepare for Re-docking Re_Dock Re-Docking Simulation (Native Ligand into EGFR) - Run AutoDock Vina Native_Ligand_Prep->Re_Dock Define_Grid->Re_Dock Validate Validation Check - Calculate RMSD - RMSD < 2.0 Å? Re_Dock->Validate Validate->Define_Grid No (Adjust Grid/Parameters) Validate->Dock_New_Ligand Yes (Protocol Validated) Analyze_Results Analyze Docking Output - Binding Affinity Scores - Binding Poses Dock_New_Ligand->Analyze_Results Visualize Visualize Interactions (PyMOL) - Identify H-Bonds - Map Hydrophobic Contacts Analyze_Results->Visualize Report Report Findings Visualize->Report

Caption: A comprehensive workflow for molecular docking, emphasizing the critical protocol validation step.

Prerequisite Software and Resources
  • AutoDock Vina: A widely used open-source program for molecular docking.[16]

  • MGLTools/AutoDock Tools (ADT): A software suite used for preparing protein and ligand files for AutoDock Vina.[17]

  • PyMOL: A molecular visualization system for rendering and analyzing 3D molecular structures.[18][19][20]

  • Databases:

    • Worldwide Protein Data Bank (wwPDB) for receptor structures.[13][21][22]

    • PubChem or similar chemical databases for ligand information.[23]

Step-by-Step Protocol 1: Ligand Preparation

The ligand must be converted into a 3D structure and prepared in the PDBQT file format, which includes atomic coordinates, partial charges (Q), and atom types (T).[24]

  • Obtain 2D Structure: Draw the structure of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate in a chemical drawing tool or obtain a SMILES string. The SMILES string can be inferred as CC(C(=O)OC)N(C1=CC=C(C=C1)F)S(=O)(=O)C.

  • Generate 3D Coordinates: Use a tool like Open Babel or an online converter to convert the 2D representation into a 3D structure (e.g., in SDF or MOL2 format).

  • Energy Minimization: Perform an energy minimization of the 3D structure using a force field (e.g., MMFF94) to obtain a low-energy, stable conformation. This is a critical step for realistic docking.[10]

  • Convert to PDBQT:

    • Load the energy-minimized ligand file into AutoDock Tools (ADT).

    • ADT will automatically detect the root of the molecule and define rotatable bonds. The user should verify these are chemically sensible.

    • Save the file in PDBQT format. This process assigns Gasteiger charges and prepares the ligand for Vina.

Step-by-Step Protocol 2: Receptor Preparation

The receptor structure obtained from the PDB must be "cleaned" to prepare it for docking.[25]

  • Download PDB File: Access the RCSB PDB database and download the coordinates for PDB ID 2J6M .[21]

  • Clean the Protein:

    • Load the PDB file into ADT or another molecular modeling program.

    • Remove all non-essential molecules, including water molecules (HOH), co-factors, and any ligands present. The rationale is that static water molecules in a crystal structure may not occupy the same positions in a dynamic biological environment and can interfere with ligand binding prediction.

    • Isolate the protein chain(s) of interest (e.g., Chain A).

  • Prepare the Receptor for Docking:

    • In ADT, add polar hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds but are often not resolved in crystallographic structures.

    • Compute and add Gasteiger charges to the protein atoms.

    • Save the prepared receptor as a PDBQT file.

Step-by-Step Protocol 3: Docking Protocol Validation

This is the most critical step for ensuring the trustworthiness of your results. The goal is to prove that your chosen docking parameters can accurately reproduce the experimentally determined binding pose of a known ligand.[26]

  • Extract the Native Ligand: From the original, unaltered PDB file (2J6M), extract the co-crystallized inhibitor into a separate file.

  • Prepare the Native Ligand: Prepare this extracted ligand as a PDBQT file, following the same procedure as in Protocol 1.

  • Define the Binding Site:

    • In ADT, load the prepared receptor (2J6M.pdbqt) and the prepared native ligand.

    • Use the "Grid Box" feature to define a search space for docking. Center the grid box on the native ligand, ensuring its dimensions (e.g., 26x26x26 Å) are large enough to encompass the entire binding site and allow for some ligand flexibility.[24]

    • Save the grid parameters to a configuration file (e.g., conf.txt).

  • Perform Re-Docking: Run AutoDock Vina to dock the native ligand back into the receptor, using the defined grid.

  • Analyze the Result:

    • Superimpose the top-ranked docked pose of the native ligand with its original crystallographic position.

    • Calculate the Root Mean Square Deviation (RMSD) between the two poses.

    • Validation Criterion: An RMSD value below 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately predict the correct binding mode.[26]

Step-by-Step Protocol 4: Executing the Production Docking

Once the protocol is validated, you can proceed with docking your test compound.

  • Configure the Docking Run: Use the same receptor file (2J6M.pdbqt) and the same grid configuration file (conf.txt) from the validated protocol.

  • Specify the Ligand: In your Vina command, specify the prepared PDBQT file for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

  • Run AutoDock Vina: Execute the command. Vina will perform the docking simulation, sampling different conformations of the ligand within the defined binding site and scoring them.

Analysis and Visualization of Docking Results

Interpreting the Docking Output

AutoDock Vina generates an output file containing several predicted binding poses for the ligand, ranked by their binding affinity scores in kcal/mol.[27] A more negative score indicates a stronger predicted binding affinity. The output log file provides a table of these scores for easy comparison.

Data Presentation: Summarizing Quantitative Results

The results should be organized into a clear, structured table.

PoseBinding Affinity (kcal/mol)RMSD from Best Mode (Å)Key Interacting Residues (EGFR)Interaction Type
1-9.20.000Met793, Leu718, Gly796H-Bond, Hydrophobic
2-8.81.345Leu844, Val726, Ala743Hydrophobic
3-8.52.108Thr790, Cys797, Asp855H-Bond, Electrostatic
...............
Step-by-Step Protocol 5: Visualization of Protein-Ligand Interactions

Visual analysis is essential to understand how the ligand is binding and to assess the chemical plausibility of the predicted pose.[16] We will use PyMOL for this purpose.[18][20]

  • Load Structures: Open PyMOL and load the prepared receptor PDBQT file and the Vina output file containing the docked poses of your ligand.

  • Select the Best Pose: Focus on the top-ranked pose (Pose 1).

  • Visualize the Binding Site:

    • Display the protein as a surface or cartoon representation.[19]

    • Display the ligand in a stick or sphere representation.

    • Select and display the amino acid residues within a 4-5 Å radius of the ligand to visualize the binding pocket.

  • Identify Interactions: Use PyMOL's measurement tools or visualization presets to identify key non-covalent interactions.

    • Hydrogen Bonds: Identify polar contacts between hydrogen bond donors and acceptors on the ligand and protein.

    • Hydrophobic Interactions: Observe contacts between non-polar regions of the ligand and hydrophobic residues (e.g., Leu, Val, Ala) in the binding pocket.

    • Pi-Stacking: Look for interactions between the ligand's fluorophenyl ring and aromatic residues (e.g., Phe, Tyr) on the protein.

Molecular Interactions cluster_ligand Ligand Functional Groups Ligand Methyl N-(4-fluorophenyl)-N- (methylsulfonyl)alaninate Fluorophenyl 4-Fluorophenyl Ring Hydrophobic Hydrophobic Interaction Fluorophenyl->Hydrophobic PiStacking Pi-Pi Stacking Fluorophenyl->PiStacking Sulfonyl Sulfonyl Oxygen HBond Hydrogen Bond Sulfonyl->HBond Ester Ester Carbonyl Ester->HBond

Caption: Key functional groups on the ligand and the types of molecular interactions they can form within a protein binding site.

Advanced Considerations and Limitations

While powerful, molecular docking is a simulation with inherent limitations.

  • Protein Flexibility: Standard docking often treats the receptor as rigid, which is a significant simplification. Techniques like induced-fit docking (IFD) or ensemble docking, which use multiple receptor conformations, can provide more accurate results but are computationally more expensive.[1][9][26]

  • Scoring Function Accuracy: Scoring functions are approximations of binding free energy and may not always rank the true binding pose as the top result. Results from docking should be viewed as predictive hypotheses that require experimental validation.[5]

  • Post-Docking Refinement: The stability of a promising protein-ligand complex identified through docking should ideally be further assessed using more rigorous methods like molecular dynamics (MD) simulations.[7][10]

Conclusion

This guide has detailed a rigorous, self-validating workflow for performing in silico molecular docking of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate against the EGFR kinase domain. By emphasizing the causality behind each procedural choice—from receptor preparation to the critical step of protocol validation—we establish a trustworthy framework for generating scientifically sound hypotheses. Molecular docking, when executed with this level of diligence, serves as a powerful predictive tool that can effectively guide and prioritize experimental efforts in the complex, resource-intensive process of drug discovery. The insights gained from such studies are pivotal for understanding structure-activity relationships and designing next-generation therapeutic agents.

References

  • A Comprehensive Review on Molecular Docking in Drug Discovery. (2025, June 10). Pharmaceutics, Tatyasaheb Kore College of Pharmacy, Warananagar.
  • Worldwide Protein Data Bank. (n.d.). wwPDB. Retrieved March 17, 2026, from [Link]

  • Protein Data Bank. (n.d.). In Wikipedia. Retrieved March 17, 2026, from [Link]

  • Principles and Applications of Molecular Docking in Drug Discovery and Development. (2025, August 5). Journal of Pharma Insights and Research.
  • Molecular Docking Tutorial: AutoDock Vina | Beginners to Advanced | Pymol. (2024, September 18). YouTube. Available from: [Link]

  • Protein Data Bank: Key to the Molecules of Life. (n.d.). NSF Impacts. Retrieved March 17, 2026, from [Link]

  • CSUPERB Tutorial: Molecular Visualization with PyMOL. (n.d.). UC Santa Barbara. Retrieved March 17, 2026, from [Link]

  • In Silico Molecular Docking: A Comprehensive Overview. (2026, January 6). Broadwayinfosys. Available from: [Link]

  • A Review On Molecular Docking And Its Application. (2024, March 15). ResearchGate. Available from: [Link]

  • Tutorial – AutoDock Vina. (2020, December 4). The Scripps Research Institute. Available from: [Link]

  • PyMOL Tutorial. (n.d.). BioSoft. Retrieved March 17, 2026, from [Link]

  • The Art and Science of Molecular Docking. (2024, August 2). Annual Reviews. Available from: [Link]

  • Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. (2020, March 20). YouTube. Available from: [Link]

  • Autodock Vina Tutorial - Molecular Docking. (2020, December 17). YouTube. Available from: [Link]

  • Vina Docking Tutorial. (n.d.). Eagon Research Group, California Polytechnic State University. Retrieved March 17, 2026, from [Link]

  • Molecular Docking: Shifting Paradigms in Drug Discovery. (2019, September 4). MDPI. Available from: [Link]

  • A Beginner's Guide to Molecular Visualization Using PyMOL. (2021, June 2). Fitzkee Lab Web Archives, Mississippi State University. Available from: [Link]

  • Visualizing protein-protein docking using PyMOL. (2021, October 12). Medium. Available from: [Link]

  • Mastering PyMOL: Your Essential Guide to Molecular Visualization. (2023, August 29). YouTube. Available from: [Link]

  • RCSB PDB: Homepage. (2026, March 16). RCSB PDB. Available from: [Link]

  • A Guide to In Silico Drug Design. (n.d.). PMC, NIH. Retrieved March 17, 2026, from [Link]

  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. (2025, April 29). ChemCopilot. Available from: [Link]

  • Selection of DNA-Encoded Libraries to Protein Targets within and on Living Cells. (2019, October 15). Journal of the American Chemical Society. Available from: [Link]

  • Best Practices in Docking and Activity Prediction. (2016, February 12). bioRxiv. Available from: [Link]

  • Tutorial EDES / HADDOCK for ligand-protein docking. (n.d.). Bonvin Lab. Retrieved March 17, 2026, from [Link]

  • Protein Data Bank Japan: PDBj top page. (n.d.). PDBj. Retrieved March 17, 2026, from [Link]

  • Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. (2020, July 7). YouTube. Available from: [Link]

  • Ten quick tips to perform meaningful and reproducible molecular docking calculations. (2025, May 9). PLOS Computational Biology. Available from: [Link]

  • Docking strategies for predicting protein-ligand interactions and their application to structure-based drug design. (2025, October 21). PMC. Available from: [Link]

  • Docking and scoring. (n.d.). Schrödinger. Retrieved March 17, 2026, from [Link]

  • Selection of protein conformations for structure-based polypharmacology studies. (n.d.). IRIS Unimore. Retrieved March 17, 2026, from [Link]

  • ProSelection: A Novel Algorithm to Select Proper Protein Structure Subsets for in Silico Target Identification and Drug Discovery Research. (n.d.). PMC. Retrieved March 17, 2026, from [Link]

  • Protein-ligand docking. (2019, October 19). Galaxy Training!. Available from: [Link]

  • How to select a suitable protein for a certain ligand? (2019, December 10). ResearchGate. Available from: [Link]

  • DeepDegradome: A structure-aware deep learning framework for PROTAC and ligand generation against protein targets. (n.d.). PNAS. Retrieved March 17, 2026, from [Link]

  • Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide. (n.d.). PMC. Retrieved March 17, 2026, from [Link]

  • N-[(4-Fluorophenyl)methanesulfonyl]-beta-alanine. (2026, March 7). PubChem. Available from: [Link]

  • Fluorinated phenylalanines: synthesis and pharmaceutical applications. (2020, May 15). Beilstein Journals. Available from: [Link]

  • Organic synthesis of the novel 4-[(nitrooxy)phenyl-N-acetyl-L-alaninate (NPAA) prodrug. (2019, January 7). ResearchGate. Available from: https://www.researchgate.
  • 4-fluoro-L-phenylalanine. (n.d.). PubChem. Retrieved March 17, 2026, from [Link]

  • N-(4-chlorophenyl)-N-[[4-(diethylamino)phenyl]methyl]-4-fluorobenzenesulfonamide. (n.d.). PubChem. Retrieved March 17, 2026, from [Link]

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Exploratory

Literature Review on the Biological Activity of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

An In-Depth Technical Guide Executive Summary This document provides a comprehensive analysis of the potential biological activity of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. As of the date of this review,...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Executive Summary

This document provides a comprehensive analysis of the potential biological activity of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. As of the date of this review, there is no publicly available literature detailing the specific biological functions or mechanism of action for this exact compound. Therefore, this guide adopts a predictive and investigative approach, grounded in established principles of medicinal chemistry and structure-activity relationships (SAR). By deconstructing the molecule into its core pharmacophoric components, we synthesize findings from structurally analogous compounds to build a strong, testable hypothesis for its biological role. The evidence points toward a promising, yet unconfirmed, profile as a potential antagonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, with possible secondary activities in oncology and microbiology. This guide presents the foundational chemistry, reviews the activities of related N-sulfonylated amino acid derivatives, proposes a primary mechanism of action, and provides a detailed roadmap of experimental protocols for validation.

Molecular Profile and Pharmacophoric Deconstruction

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a synthetic amino acid derivative. Its structure integrates several key functional groups that are well-recognized in drug discovery for their roles in modulating biological activity, metabolic stability, and target engagement.

Chemical Identity:

  • CAS Number: 1008066-93-0[1]

  • Molecular Formula: C₁₀H₁₂FNO₄S[1]

  • Molecular Weight: 261.27 g/mol [1][2]

  • Structure:

    • SMILES: CC(C(=O)O)N(C1=CC=C(C=C1)F)S(=O)(=O)C[1]

Core Components Analysis:

  • N-Sulfonyl Group (Sulfonamide): The sulfonamide moiety is a cornerstone pharmacophore, present in a vast array of FDA-approved drugs. It is known to be a bioisostere of a carboxylate or amide group and can act as a hydrogen bond acceptor. This group is integral to the activity of antimicrobial, anti-inflammatory, antitumor, and protease-inhibiting drugs.[3][4]

  • Alanine Core: As a fundamental amino acid, the alanine scaffold provides a chiral center and a defined three-dimensional geometry for presenting the other functional groups to a biological target.[5][6] Modifications to this core are central to peptidomimetic design.[7]

  • 4-Fluorophenyl Group: The N-arylation of amino acids is a key strategy for developing bioactive molecules.[8][9] The addition of a fluorine atom to the phenyl ring is a classic medicinal chemistry tactic used to enhance metabolic stability by blocking sites of oxidative metabolism and to increase binding affinity through favorable electrostatic interactions.

  • Methyl Ester: The methyl ester group renders the parent carboxylic acid more lipophilic, which can improve cell permeability. In vivo, this ester is likely to be hydrolyzed by esterase enzymes, releasing the corresponding carboxylic acid, which may be the ultimate active agent.

Review of Biological Activities in Structurally Related Compounds

While data on the title compound is absent, a review of the literature on N-sulfonylated amino acid derivatives reveals several well-documented biological activities. These findings form the basis of our hypothesis.

Primary Lead: Antagonism of the TRPV1 Receptor

The most compelling evidence for a potential biological target comes from a series of potent TRPV1 antagonists. One key compound, (S)-N-(4-t-butylbenzyl) 2-(3-fluoro-4-methanesulfonylaminophenyl) propanamide (2) , shares a remarkable degree of structural similarity to our compound of interest.[10]

  • Shared Scaffold: This molecule shares the (methanesulfonylamino)phenyl and the core amino acid (a propanamide, derived from alanine) structure.

  • High Potency: Compound 49S , a derivative in this series, demonstrated exceptional potency as a TRPV1 antagonist with a Kᵢ for capsaicin of 0.2 nM and an IC₅₀ for pH of 6.3 nM.[10] It also showed strong analgesic activity in a rat neuropathic pain model.[10]

  • Implication: The TRPV1 channel is a critical integrator of nociceptive signals, involved in pain, inflammation, and temperature regulation. The potent activity of these close analogues strongly suggests that Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate should be prioritized for investigation as a TRPV1 antagonist.

Secondary Potential Activities
  • Protease Inhibition: N-sulfonylated tripeptides have been designed and synthesized as inhibitors of serine proteases like urokinase and thrombin.[11] For instance, PhCH₂SO₂-d-Ser-Gly-Arg-OH was found to inhibit urokinase with a Kᵢ value of 5.4 μM.[11] This suggests the N-sulfonyl amino acid motif can be recognized by the active sites of certain proteases.

  • Antiproliferative Activity: Derivatives of N-sulfonylpurines have demonstrated antiproliferative effects on human carcinoma, lymphoma, and leukemia cells.[3] This class of compounds has been shown to inhibit DNA, RNA, and protein synthesis and induce apoptosis.[3]

  • Fungicidal Activity: N-sulfonyl amino acid amides have been identified as a novel class of fungicides with high efficacy against oomycetes such as Phytophthora infestans (late blight) and Plasmopara viticola (downy mildew).[12]

  • Antimicrobial Activity: While specific data is weak, sulfonamides are broadly known as antimicrobial agents. A vendor has claimed, without citation, that the chloro-analogue, N-(4-Chlorophenyl)-N-(methylsulfonyl)alanine, has antimicrobial properties.[13]

Proposed Mechanism of Action (Hypothesis)

Based on the strongest available evidence from structural analogues, we hypothesize that Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate acts as a competitive antagonist of the TRPV1 ion channel.

The molecule likely binds to the channel, possibly at or near the capsaicin/RTX binding site, stabilizing a closed or non-conducting conformation. This prevents channel activation by endogenous agonists (like anandamide or protons) or exogenous agonists (like capsaicin), thereby blocking the influx of cations (primarily Ca²⁺) into sensory neurons and inhibiting the downstream signaling cascade that leads to the perception of pain.

Proposed_TRPV1_Antagonism_MoA cluster_Neuron Sensory Neuron cluster_Intervention Pharmacological Intervention TRPV1 TRPV1 Channel (Closed State) TRPV1_Open TRPV1 Channel (Open State) TRPV1->TRPV1_Open Agonist (e.g., Capsaicin, Protons) TRPV1->Block Ca_Influx Ca²+ Influx TRPV1_Open->Ca_Influx Signaling Nociceptive Signaling (Pain Perception) Ca_Influx->Signaling Molecule Methyl N-(4-fluorophenyl) -N-(methylsulfonyl)alaninate Molecule->TRPV1 Binds to Channel (Antagonist Action)

Caption: Proposed mechanism of action for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

Roadmap for Experimental Validation

To test the primary hypothesis and screen for secondary activities, the following tiered experimental workflow is recommended. This constitutes a self-validating system, moving from broad screening to specific mechanism confirmation.

Experimental_Validation_Workflow cluster_Tier1 Tier 1: Primary Screening cluster_Tier2 Tier 2: Hit Confirmation & MoA cluster_Tier3 Tier 3: Lead Optimization A1 TRPV1 Antagonist Assay (Calcium Imaging) B1 Electrophysiology (Patch-Clamp on TRPV1) A1->B1 Positive Hit A2 Antiproliferative Screen (MTT Assay on Cancer Panel) B2 Cell Cycle & Apoptosis Assay A2->B2 Positive Hit A3 General Antimicrobial Screen (MIC Determination) C1 In Vivo Pain Models (e.g., CFA, Neuropathic) B1->C1 Confirmed Channel Blocker C2 In Vivo Xenograft Models B2->C2 Confirmed Cytostatic/ Apoptotic Agent D IND-Enabling Studies C1->D Preclinical Candidate C2->D Preclinical Candidate

Caption: A tiered workflow for the experimental validation of the title compound.

Experimental Protocols

Protocol 1: In Vitro TRPV1 Antagonist Screening (Calcium Imaging)

  • Cell Culture: Maintain HEK293 cells stably expressing human TRPV1 (hTRPV1) in DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

  • Assay Plate Preparation: Seed cells at a density of 50,000 cells/well into a 96-well black-walled, clear-bottom plate and incubate for 24 hours.

  • Dye Loading: Wash cells with Assay Buffer (HBSS with 20 mM HEPES). Load cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in Assay Buffer for 45-60 minutes at 37°C.

  • Compound Incubation: Wash cells to remove excess dye. Add Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate at various concentrations (e.g., 10-point, 3-fold serial dilution starting from 30 µM) and incubate for 15-20 minutes. Include vehicle (DMSO) and a known antagonist (e.g., Capsazepine) as controls.

  • Activation and Measurement: Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation). Measure baseline fluorescence for 10-20 seconds. Add a pre-determined EC₈₀ concentration of Capsaicin (agonist) to all wells and immediately measure the fluorescence intensity kinetic read for 2-3 minutes.

  • Data Analysis: Calculate the percentage inhibition of the capsaicin-induced calcium response for each compound concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Antiproliferative MTT Assay

  • Cell Seeding: Seed a panel of human cancer cell lines (e.g., DLD-1, HeLa, A549) into 96-well plates at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment: Treat cells with serial dilutions of the test compound for 72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

  • Solubilization: Aspirate the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to vehicle-treated controls and determine the GI₅₀ (concentration for 50% growth inhibition).

Quantitative Data from Analogous Compounds

To establish a benchmark for potential efficacy, the following table summarizes key quantitative data from the most relevant structural analogues found in the literature.

Compound ClassSpecific AnalogueTargetAssay TypeMeasured PotencyReference
TRPV1 Antagonists (S)-enantiomer of N-(2-(4-methylpiperidin-1-yl)-6-(trifluoromethyl)pyridin-3-yl)methyl)-2-(3-fluoro-4-(methylsulfonamido)phenyl)propanamide (Cmpd 49S)Human TRPV1Capsaicin Antagonism (Binding)Kᵢ = 0.2 nM [10]
(Cmpd 49S)Human TRPV1pH 5.5 Antagonism (Functional)IC₅₀ = 6.3 nM [10]
Serine Protease Inhibitors PhCH₂SO₂-d-Ser-Gly-Arg-OHUrokinaseAmidolytic ActivityKᵢ = 5.4 µM [11]
PhCH₂SO₂-d-Ser-NVa-Arg-OHThrombinAmidolytic ActivityKᵢ = 0.82 µM [11]
Antiproliferative Agents PhCH₂SO₂-d-Ser-Gly-Arg-OHDLD-1 Cancer CellsCytotoxicityIC₅₀ = 5 µM [11]

Conclusion and Future Directions

While direct biological data for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate remains to be published, a thorough analysis of its structure and the activities of closely related compounds provides a strong, data-driven rationale for its investigation. The primary hypothesis is that this compound functions as a TRPV1 antagonist , positioning it as a potential candidate for the development of novel analgesics for chronic and neuropathic pain.

Future work should focus on:

  • Synthesis and In Vitro Validation: The immediate priority is to synthesize or procure the compound and execute the Tier 1 screening protocols outlined in this guide.

  • Structure-Activity Relationship (SAR) Studies: If activity is confirmed, a focused library of analogues should be synthesized. Key modifications would include:

    • Hydrolysis of the methyl ester to the free carboxylic acid.

    • Variation of the amino acid core (e.g., valine, leucine).

    • Modification of the substitution pattern on the phenyl ring.

  • In Vivo Testing: Positive hits from in vitro assays should be advanced to relevant in vivo models to assess efficacy, pharmacokinetics, and safety.

This structured approach, grounded in the existing literature, provides a clear and efficient path to elucidating the biological activity of this promising compound and unlocking its potential therapeutic value.

References

  • Głuchowska, H., et al. (2011). Synthesis and Biological Activity of N-Sulfonyltripeptides with C-Terminal Arginine as Potential Serine Proteases Inhibitors. Protein and Peptide Letters. Available at: [Link]

  • Cederbaum, F., et al. (2003). N-Sulfonyl Amino Acid Amides, a Novel Class of Compounds with Fungicidal Activity. CHIMIA. Available at: [Link]

  • Kraljević, S., et al. (2021). 6-Morpholino- and 6-amino-9-sulfonylpurine derivatives. Synthesis, computational analysis, and biological activity. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Li, J., et al. (2020). Recent developments of synthesis and biological activity of sultone scaffolds in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Abdullah, A. A., et al. (2023). Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide. Cihan University-Erbil Repository. Available at: [Link]

  • PubChem. N-[(4-Fluorophenyl)methanesulfonyl]-beta-alanine. Available at: [Link]

  • Dal Canto, M., et al. (2021). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • PubChem. Patent CN-101330919-B. Available at: [Link]

  • Justia Patents. Thomas ALANINE Inventions, Patents and Patent Applications. Available at: [Link]

  • PubChem. Patent US-10669319-B2. Available at: [Link]

  • Google Patents. US5254732A - N-fluorosulfonimides and their application as fluorinating agents.
  • Google Patents. United States Patent 5,789,597.
  • Adegoke, R. O., et al. (2023). N-Aryl Amino Acids as Potential Antibacterial Agents. MDPI. Available at: [Link]

  • Keane, N. (2023). Properties and Functions of Amino Acids. Longdom Publishing. Available at: [Link]

  • de Oliveira, E., et al. (2021). Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications. Biomolecules. Available at: [Link]

  • Vala, R. M., et al. (2021). Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma activity. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Lindhardt, A. T., et al. (2021). Transition Metal‐Free N‐Arylation of Amino Acid Esters with Diaryliodonium Salts. Chemistry – A European Journal. Available at: [Link]

  • Assay Genie. (2024). Amino Acids: Functions, Roles, and Structures. Available at: [Link]

  • Nishihara, M., et al. (2012). 2-(3-Fluoro-4-methylsulfonylaminophenyl) Propanamides as Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists: Structure Activity Relationships of 2-Amino Derivatives in the N-(6-trifluoromethyl-pyridin-3-ylmethyl) C-region. Journal of Medicinal Chemistry. Available at: [Link]

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Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Application Note & Synthesis Protocol Topic: Step-by-Step Synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate Audience: Researchers, scientists, and drug development professionals. Introduction: A Guide to...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Synthesis Protocol

Topic: Step-by-Step Synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Audience: Researchers, scientists, and drug development professionals.

Introduction: A Guide to the Synthesis of a Novel Alanine Derivative

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a substituted amino acid derivative with potential applications in medicinal chemistry and drug discovery. The incorporation of a fluorinated aryl group can enhance metabolic stability and binding affinity, while the N-sulfonyl moiety can modulate the electronic and steric properties of the parent amino acid, making it a valuable scaffold for building complex molecules.[1] This guide provides a comprehensive, step-by-step protocol for the synthesis of this target compound, grounded in established chemical principles.

As a senior application scientist, my objective is to present a protocol that is not only reproducible but also provides a deep understanding of the underlying chemical transformations. We will explore a robust two-step synthetic pathway starting from a readily available precursor, L-alanine methyl ester. The causality behind the choice of reagents, reaction conditions, and purification methods will be explained to ensure both success and safety in the laboratory.

Overall Synthetic Strategy

The synthesis is designed as a two-step sequence involving an initial N-arylation followed by N-sulfonylation. This strategy allows for the sequential and controlled installation of the two key substituents onto the nitrogen atom of the alanine backbone.

  • Step 1: Palladium-Catalyzed N-Arylation. The synthesis commences with a Buchwald-Hartwig amination reaction. This modern cross-coupling method is highly efficient for forming carbon-nitrogen bonds.[2] Here, L-alanine methyl ester is coupled with 1-bromo-4-fluorobenzene using a palladium catalyst and a specialized phosphine ligand to yield Methyl N-(4-fluorophenyl)alaninate.

  • Step 2: N-Sulfonylation. The secondary amine intermediate from the first step is then reacted with methanesulfonyl chloride in the presence of a base. This reaction forms a stable sulfonamide linkage, completing the synthesis of the target molecule, Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.[3][4]

The complete experimental workflow is visualized below.

Synthesis_Workflow Start L-Alanine Methyl Ester HCl reagent1 1-Bromo-4-fluorobenzene Pd₂(dba)₃, Xantphos, Cs₂CO₃ Toluene, 100 °C Intermediate Methyl N-(4-fluorophenyl)alaninate reagent2 Methanesulfonyl Chloride (MsCl) Triethylamine (TEA) DCM, 0 °C to RT Product Methyl N-(4-fluorophenyl)-N- (methylsulfonyl)alaninate reagent1->Intermediate Step 1: N-Arylation reagent2->Product Step 2: N-Sulfonylation

Figure 1: Overall two-step synthesis workflow.

Materials and Equipment

Reagents & Chemicals
ReagentFormulaCAS No.SupplierPurity
L-Alanine methyl ester hydrochlorideC₄H₁₀ClNO₂2491-20-5Standard Vendor≥98%
1-Bromo-4-fluorobenzeneC₆H₄BrF460-00-4Standard Vendor≥99%
Tris(dibenzylideneacetone)dipalladium(0)C₅₁H₄₂O₃Pd₂51364-51-3Standard VendorCatalyst Grade
XantphosC₃₉H₃₂OP₂161265-03-8Standard Vendor≥98%
Cesium Carbonate (Cs₂CO₃)Cs₂CO₃534-17-8Standard Vendor≥99.9%
Methanesulfonyl Chloride (MsCl)CH₃ClO₂S124-63-0Standard Vendor≥99.5%
Triethylamine (TEA)C₆H₁₅N121-44-8Standard Vendor≥99.5%
Anhydrous TolueneC₇H₈108-88-3Standard VendorAnhydrous
Anhydrous Dichloromethane (DCM)CH₂Cl₂75-09-2Standard VendorAnhydrous
Ethyl AcetateC₄H₈O₂141-78-6Standard VendorACS Grade
HexanesN/A110-54-3Standard VendorACS Grade
Anhydrous Magnesium Sulfate (MgSO₄)MgSO₄7487-88-9Standard VendorLaboratory Grade
Silica GelSiO₂7631-86-9Standard Vendor230-400 mesh
Equipment
  • Round-bottom flasks (various sizes)

  • Magnetic stirrer with heating mantle

  • Schlenk line or glove box for inert atmosphere reactions

  • Condenser and nitrogen/argon inlet adapter

  • Syringes and needles

  • Separatory funnel

  • Rotary evaporator

  • Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Flash column chromatography setup

  • Standard laboratory glassware and personal protective equipment (PPE)

Detailed Step-by-Step Synthesis Protocol

Step 1: Synthesis of Methyl N-(4-fluorophenyl)alaninate

This step employs a palladium-catalyzed Buchwald-Hartwig amination. The use of a bulky electron-rich ligand like Xantphos is crucial for facilitating the reductive elimination step that forms the C-N bond, leading to higher yields and cleaner reactions. Cesium carbonate is chosen as the base due to its high solubility in toluene and its effectiveness in this type of coupling.

Figure 2: Workflow for the N-Arylation step.

Procedure:

  • Vessel Preparation: To a 250 mL oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add L-alanine methyl ester hydrochloride (5.0 g, 35.8 mmol, 1.0 eq).

  • Reagent Addition: Under a nitrogen or argon atmosphere, add cesium carbonate (29.2 g, 89.5 mmol, 2.5 eq), 1-bromo-4-fluorobenzene (4.5 mL, 41.2 mmol, 1.15 eq), Xantphos (1.04 g, 1.8 mmol, 5 mol%), and tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.82 g, 0.9 mmol, 2.5 mol%).

  • Solvent Addition: Add 100 mL of anhydrous toluene via syringe.

  • Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12-18 hours. The mixture will turn dark brown or black.

  • Monitoring: Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate), observing the consumption of the 1-bromo-4-fluorobenzene starting material.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute the mixture with 100 mL of ethyl acetate.

    • Filter the suspension through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the filter cake with an additional 50 mL of ethyl acetate.

    • Transfer the filtrate to a separatory funnel and wash with 100 mL of water, followed by 100 mL of brine.

    • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexanes to afford Methyl N-(4-fluorophenyl)alaninate as a pale yellow oil.

    • Expected Yield: 70-85%.

Step 2: Synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

In this final step, the secondary amine is converted to a sulfonamide. The reaction is performed at 0 °C initially to control the exothermic reaction between the amine and the highly reactive methanesulfonyl chloride. Triethylamine acts as a base to neutralize the hydrochloric acid generated during the reaction, driving it to completion.

Procedure:

  • Vessel Preparation: Dissolve Methyl N-(4-fluorophenyl)alaninate (from Step 1, e.g., 5.0 g, 25.4 mmol, 1.0 eq) in 80 mL of anhydrous dichloromethane (DCM) in a 250 mL round-bottom flask equipped with a magnetic stir bar.

  • Cooling & Base Addition: Cool the solution to 0 °C using an ice bath. Add triethylamine (TEA) (5.3 mL, 38.1 mmol, 1.5 eq).

  • Reagent Addition: Slowly add methanesulfonyl chloride (2.4 mL, 30.5 mmol, 1.2 eq) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above 5 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 3-5 hours.

  • Monitoring: Monitor the reaction by TLC (e.g., 2:1 Hexanes:Ethyl Acetate) for the disappearance of the starting amine.

  • Work-up:

    • Quench the reaction by adding 50 mL of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

    • Transfer the mixture to a separatory funnel and separate the layers.

    • Wash the organic layer sequentially with 50 mL of 1 M HCl, 50 mL of water, and 50 mL of brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography if necessary, to yield the final product, Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, as a white to off-white solid.

    • Expected Yield: 85-95%.

Quantitative Data Summary

StepStarting MaterialReagents (Equivalents)ProductExpected Yield
1 L-Alanine methyl ester HCl (1.0)1-Bromo-4-fluorobenzene (1.15), Cs₂CO₃ (2.5), Pd₂(dba)₃ (0.025), Xantphos (0.05)Methyl N-(4-fluorophenyl)alaninate70-85%
2 Methyl N-(4-fluorophenyl)alaninate (1.0)Methanesulfonyl Chloride (1.2), Triethylamine (1.5)Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate85-95%

Troubleshooting and Mechanistic Insights

  • Low Yield in Step 1: If the N-arylation yield is low, ensure all reagents and solvents are strictly anhydrous and the reaction is maintained under a positive pressure of inert gas. Oxygen can deactivate the palladium catalyst. Consider using a different ligand/base combination if results are consistently poor.

  • Incomplete Reaction in Step 2: If the sulfonylation does not go to completion, it may be due to impure starting amine or insufficient base. Ensure 1.5 equivalents of triethylamine are used. The methanesulfonyl chloride should be fresh, as it can hydrolyze upon exposure to moisture.

  • Purification Challenges: The final product is a relatively polar sulfonamide. If it is difficult to purify via chromatography, recrystallization is a highly effective alternative for obtaining a high-purity solid.

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

  • Chemical Hazards:

    • Methanesulfonyl Chloride: Corrosive, a lachrymator, and reacts violently with water. Handle only in a well-ventilated fume hood.

    • Palladium Catalysts: Can be toxic and pyrophoric. Handle under an inert atmosphere.

    • 1-Bromo-4-fluorobenzene & Solvents: Toluene, DCM, and ethyl acetate are flammable and/or toxic. Avoid inhalation and skin contact.

  • Waste Disposal: Dispose of all chemical waste, especially heavy-metal-containing residues from the palladium catalyst, according to institutional and local environmental regulations.

References

  • The Large-Scale Synthesis of (S)-N-Boc-bis(4-fluorophenyl)alanine.
  • Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. PMC - NIH.
  • Aryl(sulfonyl)amino Group: A Convenient and Stable Yet Activated Modification of Amino Group for Its Intramolecular Displacement.
  • Sulfonylation of amino acid esters hydrochloride. ResearchGate. [Link]

Sources

Application

Application Note: HPLC-UV Method Development for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Introduction & Analyte Characterization The precise quantification and purity assessment of highly functionalized pharmaceutical intermediates are critical for ensuring the efficacy and safety of downstream Active Pharma...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Analyte Characterization

The precise quantification and purity assessment of highly functionalized pharmaceutical intermediates are critical for ensuring the efficacy and safety of downstream Active Pharmaceutical Ingredients (APIs). This application note details the development and validation of a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate .

This molecule is the methyl ester derivative of the known intermediate N-(4-fluorophenyl)-N-(methylsulfonyl)alanine[1]. From a chromatographic perspective, the analyte presents several structural features that dictate method design:

  • Fluorinated Aromatic Ring: Imparts significant lipophilicity and provides a strong π→π∗ UV absorption band.

  • Methylsulfonyl Group: An electron-withdrawing moiety that polarizes the tertiary nitrogen, rendering the molecule neutral under standard physiological and chromatographic pH ranges.

  • Alaninate Methyl Ester: The ester linkage and chiral center require careful handling. Specifically, the ester is susceptible to base-catalyzed hydrolysis, meaning sample preparation and mobile phase conditions must avoid high pH environments to prevent in situ degradation to the parent carboxylic acid.

Method Development Rationale: Causality & Design

Method development was executed using an Analytical Quality by Design (AQbD) approach, ensuring the final protocol is not just functional, but mechanistically sound and robust against routine laboratory variations.

AQbD ATP Analytical Target Profile (ATP) Define Method Goals CQA Critical Quality Attributes (CQAs) Specificity, Accuracy, Precision ATP->CQA Risk Risk Assessment Identify Method Variables CQA->Risk DoE Design of Experiments (DoE) Optimize Mobile Phase & T Risk->DoE MODR Method Operable Design Region Establish Robustness DoE->MODR Control Control Strategy System Suitability (SST) MODR->Control

Fig 1: Analytical Quality by Design (AQbD) workflow for HPLC method lifecycle management.

Column Selection

A high-density C18 stationary phase (e.g., Waters XBridge C18, 150 x 4.6 mm, 3.5 µm) was selected. The high carbon load provides the necessary hydrophobic retention for the lipophilic fluorophenyl and aliphatic ester groups. The ethylene-bridged hybrid (BEH) particle technology ensures mechanical stability and minimizes secondary interactions with the silica backbone.

Mobile Phase Optimization
  • Aqueous Phase (0.1% Formic Acid in Water): Although the analyte is technically neutral (a fully substituted tertiary sulfonamide), an acidic aqueous phase (pH ~2.7) was chosen. Causality: The acidic pH suppresses the ionization of residual silanol groups on the stationary phase, preventing peak tailing. Furthermore, the slightly acidic environment stabilizes the methyl ester against hydrolysis during the chromatographic run.

  • Organic Phase (Acetonitrile): Acetonitrile (ACN) was selected over methanol. Causality: ACN has a lower viscosity when mixed with water, resulting in lower system backpressure. More importantly, ACN has a lower UV cutoff (<190 nm), which provides a stable, noise-free baseline at the selected detection wavelength.

Wavelength Selection

Based on photodiode array (PDA) scanning, the fluorophenyl moiety exhibits maximum absorbance near 210 nm, with a secondary shoulder at 260 nm. A detection wavelength of 220 nm was selected to maximize the signal-to-noise (S/N) ratio while avoiding the absorbance interference of mobile phase additives at lower wavelengths.

Experimental Protocols & Self-Validating Workflows

To ensure trustworthiness, the following protocol incorporates a System Suitability Test (SST). The SST acts as a self-validating mechanism; if the system fails these criteria, the run is aborted, preventing the generation of invalid data.

Chromatographic Conditions
ParameterSpecification
Column Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm)
Mobile Phase A 0.1% Formic Acid in Milli-Q Water
Mobile Phase B HPLC-Grade Acetonitrile
Elution Mode Isocratic (45% A : 55% B)
Flow Rate 1.0 mL/min
Column Temperature 30°C ± 2°C
Detection Wavelength UV at 220 nm
Injection Volume 10 µL
Run Time 15 minutes
Step-by-Step Sample Preparation

Causality Note: The diluent is chosen as 50:50 Acetonitrile:Water. Matching the diluent closely to the initial mobile phase composition prevents the "solvent effect"—a phenomenon where injecting a sample in a solvent stronger than the mobile phase causes peak distortion or splitting.

  • Diluent Preparation: Mix HPLC-grade Acetonitrile and Milli-Q Water in a 50:50 (v/v) ratio. Degas by sonication for 5 minutes.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 50.0 mg of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate reference standard into a 50 mL volumetric flask. Add 30 mL of diluent, sonicate for 10 minutes to ensure complete dissolution, and dilute to volume with diluent.

  • Working Standard Solution (0.1 mg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and make up to the mark with diluent. Mix thoroughly.

  • Sample Preparation: Accurately weigh an amount of the sample equivalent to 10.0 mg of the analyte into a 100 mL volumetric flask. Add 70 mL of diluent, sonicate for 15 minutes (maintaining bath temperature below 25°C to prevent thermal degradation), and dilute to volume. Filter through a 0.22 µm PTFE syringe filter before injection, discarding the first 2 mL of filtrate.

System Suitability Test (SST)

Prior to sample analysis, inject the Working Standard Solution (0.1 mg/mL) in five replicates. The system is validated for the run only if it meets the following criteria:

  • Retention Time Precision: RSD 1.0%

  • Peak Area Precision: RSD 2.0%

  • Tailing Factor (T): 1.5

  • Theoretical Plates (N): 5000

Forced Degradation & Method Validation

To prove the method is stability-indicating, forced degradation studies were conducted. The method successfully resolved the intact API from its degradation products, primarily the hydrolyzed carboxylic acid derivative.

Degradation API Methyl N-(4-fluorophenyl)- N-(methylsulfonyl)alaninate AcidBase Acid/Base Hydrolysis (0.1N HCl / 0.1N NaOH) API->AcidBase Oxidation Oxidation (3% H2O2) API->Oxidation Thermal Thermal/Photolytic (80°C / UV Light) API->Thermal Deg1 N-(4-fluorophenyl)- N-(methylsulfonyl)alanine (Ester Cleavage) AcidBase->Deg1 Deg2 N-Oxide Derivatives & Sulfonic Acid Cleavage Oxidation->Deg2 Deg3 No Significant Degradation (Stable) Thermal->Deg3

Fig 2: Predicted forced degradation pathways and primary degradation products of the analyte.

Validation Summary

The method was validated in strict accordance with the lifecycle management principles of the [2] and the compendial requirements outlined in [3].

Validation ParameterICH/USP CriterionExperimental Result (Typical)
Specificity No interference at analyte RTResolution > 2.0 from nearest degradation peak
Linearity R2≥0.999 (25% to 150% of nominal) R2=0.9998 , y-intercept 2% of target response
Accuracy (Recovery) 98.0% - 102.0% across 3 levels99.5% - 100.8% (RSD 1.5%)
Method Precision RSD 2.0% (n=6)0.85%
Intermediate Precision RSD 2.0% (different day/analyst)1.12%
LOD / LOQ S/N 3 (LOD) and S/N 10 (LOQ)LOD: 0.05 µg/mL / LOQ: 0.15 µg/mL

References

  • BA Sciences / United States Pharmacopeia (USP). "USP <1225> Method Validation". Overview of Compendial Procedure Validation Categories.[3] URL:[Link]

  • European Medicines Agency (EMA) / ICH. "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5". Harmonised Guideline for Analytical Procedure Lifecycle.[2] URL:[Link]

Sources

Method

Application Notes and Protocols for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate as a Pharmaceutical Intermediate

Introduction: Strategic Importance of N-Sulfonylated Amino Acid Derivatives in Drug Discovery The architectural design of modern pharmacophores increasingly leverages the unique physicochemical properties of N-sulfonylat...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Strategic Importance of N-Sulfonylated Amino Acid Derivatives in Drug Discovery

The architectural design of modern pharmacophores increasingly leverages the unique physicochemical properties of N-sulfonylated amino acid derivatives. These moieties serve as versatile scaffolds, offering a confluence of structural rigidity, metabolic stability, and specific, high-affinity interactions with biological targets. The N-sulfonyl group, a bioisostere of the carboxylic acid function, can modulate a molecule's acidity, lipophilicity, and hydrogen bonding capacity, thereby fine-tuning its pharmacokinetic and pharmacodynamic profile.[1] This application note provides a comprehensive technical guide to the synthesis, characterization, and strategic application of a key pharmaceutical intermediate: Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate .

This intermediate is of particular interest due to its structural components, which are integral to the synthesis of several high-value active pharmaceutical ingredients (APIs). The fluorophenyl group is a common feature in many modern drugs, enhancing metabolic stability and binding affinity. The N-methyl-N-methylsulfonylamino moiety is a critical component of the blockbuster cardiovascular drug, Rosuvastatin, where it forms part of the pyrimidine core responsible for its potent HMG-CoA reductase inhibitory activity.[2][3] This guide will provide detailed protocols for the synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate and its subsequent utilization in the construction of a key Rosuvastatin precursor, thereby highlighting its significance as a strategic building block in pharmaceutical manufacturing.

Physicochemical Properties and Characterization

While specific experimental data for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is not widely published, its properties can be reliably predicted based on analogous structures. The compound is expected to be a white to off-white solid with good solubility in a range of organic solvents.

PropertyExpected Value
Molecular Formula C₁₁H₁₄FNO₄S
Molecular Weight 275.30 g/mol
Appearance White to off-white solid
Solubility Soluble in Dichloromethane, Ethyl Acetate, Methanol
¹H NMR (CDCl₃, 400 MHz) Predicted δ (ppm): 7.10-7.20 (m, 2H, Ar-H), 6.95-7.05 (m, 2H, Ar-H), 4.50-4.60 (q, 1H, CH), 3.75 (s, 3H, OCH₃), 3.10 (s, 3H, NCH₃), 2.95 (s, 3H, SO₂CH₃), 1.50-1.60 (d, 3H, CHCH₃)
¹³C NMR (CDCl₃, 100 MHz) Predicted δ (ppm): 171.5 (C=O), 162.0 (d, J=245 Hz, C-F), 134.0 (d, J=3 Hz, C-Ar), 130.0 (d, J=8 Hz, CH-Ar), 116.0 (d, J=22 Hz, CH-Ar), 58.0 (CH), 52.5 (OCH₃), 41.0 (NCH₃), 35.0 (SO₂CH₃), 16.0 (CH₃)
IR (KBr, cm⁻¹) Predicted ν: 3050 (Ar C-H), 2950 (Aliphatic C-H), 1745 (C=O, ester), 1510 (Ar C=C), 1350 & 1160 (SO₂, asymm. & symm. stretch), 1220 (C-F)
Mass Spec (ESI+) Predicted m/z: 276.07 [M+H]⁺, 298.05 [M+Na]⁺

Synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate: A Step-by-Step Protocol

The synthesis of the target intermediate can be achieved through a robust two-step process, commencing with the N-sulfonylation of N-(4-fluorophenyl)alanine, followed by esterification.

Step 1: N-Sulfonylation of N-(4-fluorophenyl)alanine

This step involves the reaction of commercially available N-(4-fluorophenyl)alanine with methanesulfonyl chloride in the presence of a suitable base.

Synthesis_Step1 N_4_fluorophenyl_alanine N-(4-fluorophenyl)alanine Reaction1 N-Sulfonylation N_4_fluorophenyl_alanine->Reaction1 Methanesulfonyl_chloride Methanesulfonyl Chloride Methanesulfonyl_chloride->Reaction1 Base Base (e.g., NaOH) Base->Reaction1 Solvent Solvent (e.g., Dioxane/Water) Solvent->Reaction1 Intermediate_Acid N-(4-fluorophenyl)-N-(methylsulfonyl)alanine Reaction1->Intermediate_Acid

Figure 1: Workflow for N-Sulfonylation.

Materials:

  • N-(4-fluorophenyl)alanine

  • Methanesulfonyl chloride

  • Sodium hydroxide (NaOH)

  • 1,4-Dioxane

  • Deionized water

  • Hydrochloric acid (HCl), concentrated

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve N-(4-fluorophenyl)alanine (1.0 eq) in a 1:1 mixture of 1,4-dioxane and 1 M aqueous sodium hydroxide solution.

  • Cool the reaction mixture to 0-5 °C in an ice bath.

  • Slowly add methanesulfonyl chloride (1.1 eq) dropwise to the stirred solution, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with water and wash with ethyl acetate to remove any unreacted methanesulfonyl chloride.

  • Acidify the aqueous layer to pH 1-2 with concentrated hydrochloric acid.

  • Extract the product, N-(4-fluorophenyl)-N-(methylsulfonyl)alanine, with ethyl acetate (3x).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

Step 2: Esterification to Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

The carboxylic acid from Step 1 is then esterified to the corresponding methyl ester. A Fischer-Speier esterification is a suitable and scalable method.[4]

Synthesis_Step2 Intermediate_Acid N-(4-fluorophenyl)-N- (methylsulfonyl)alanine Reaction2 Fischer-Speier Esterification Intermediate_Acid->Reaction2 Methanol Methanol (excess) Methanol->Reaction2 Acid_Catalyst Acid Catalyst (e.g., H₂SO₄) Acid_Catalyst->Reaction2 Final_Product Methyl N-(4-fluorophenyl)-N- (methylsulfonyl)alaninate Reaction2->Final_Product

Figure 2: Workflow for Fischer-Speier Esterification.

Materials:

  • N-(4-fluorophenyl)-N-(methylsulfonyl)alanine (from Step 1)

  • Methanol (anhydrous)

  • Sulfuric acid (H₂SO₄), concentrated

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

Protocol:

  • Dissolve the crude N-(4-fluorophenyl)-N-(methylsulfonyl)alanine in an excess of anhydrous methanol.

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-5 mol%).

  • Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

  • After completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and carefully wash with saturated sodium bicarbonate solution to neutralize the acid catalyst.

  • Wash the organic layer with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

Application Protocol: Synthesis of a Key Rosuvastatin Pyrimidine Precursor

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate serves as a valuable precursor for the construction of the N-methyl-N-methylsulfonylamino pyrimidine core of Rosuvastatin. This protocol outlines a plausible synthetic route to a key pyrimidine intermediate.[5][6]

Application_Protocol cluster_0 Synthesis of Pyrimidine Core Intermediate Methyl N-(4-fluorophenyl)-N- (methylsulfonyl)alaninate Reaction3 Pyrimidine Ring Formation Intermediate->Reaction3 Amidine_Source Amidine Source (e.g., N-methylguanidine) Amidine_Source->Reaction3 Condensation_Reagent Condensation Reagent Condensation_Reagent->Reaction3 Pyrimidine_Intermediate Rosuvastatin Pyrimidine Precursor Reaction3->Pyrimidine_Intermediate

Sources

Application

Application Notes &amp; Protocols: Asymmetric Synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the asymmetric synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. This document ou...

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Author: BenchChem Technical Support Team. Date: March 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the asymmetric synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. This document outlines three robust and field-proven strategies, emphasizing the rationale behind methodological choices to ensure high enantioselectivity and yield.

Introduction

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a chiral α-amino acid derivative of interest in medicinal chemistry and drug discovery. The precise control of its stereochemistry is paramount, as different enantiomers can exhibit vastly different pharmacological activities. This guide details three distinct and effective asymmetric synthesis techniques to obtain the desired enantiomer of this compound: Asymmetric Hydrogenation using a Chiral Ruthenium Catalyst, Chiral Auxiliary-Mediated Synthesis, and an Organocatalyzed Michael Addition approach. Each method is presented with a detailed protocol, mechanistic insights, and data presentation to aid in experimental design and execution.

Method 1: Asymmetric Hydrogenation of a Prochiral Precursor

This approach is centered on the highly efficient and enantioselective hydrogenation of a prochiral N-sulfonylated-α-dehydroamino acid ester. The use of a chiral Ruthenium (Ru) catalyst is particularly effective for this class of substrates, often yielding high enantiomeric excess (ee).[1][2]

Rationale and Mechanistic Insight

The success of this method hinges on the formation of a chiral catalyst-substrate complex that facilitates the delivery of hydrogen to one face of the double bond preferentially. The N-sulfonyl group plays a crucial role in coordinating with the metal center and influencing the stereochemical outcome. Chiral Ru catalysts, in particular, have demonstrated remarkable efficacy in the hydrogenation of N-sulfonylated dehydroamino acids, a transformation for which traditional Rhodium catalysts are often less effective.[1][3]

Experimental Workflow

cluster_0 Step 1: Precursor Synthesis cluster_1 Step 2: Asymmetric Hydrogenation A Methyl 2-oxo-propanoate C Methyl (Z)-2-((4-fluorophenyl)(methylsulfonyl)amino)but-2-enoate A->C Condensation B N-(4-fluorophenyl)methanesulfonamide B->C F Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate C->F Hydrogenation D Chiral Ru-Catalyst D->F E H2 E->F

Caption: Workflow for Asymmetric Hydrogenation.

Detailed Protocol

Part A: Synthesis of Methyl (Z)-2-((4-fluorophenyl)(methylsulfonyl)amino)but-2-enoate (Prochiral Precursor)

  • To a solution of N-(4-fluorophenyl)methanesulfonamide (1.0 eq) in toluene, add methyl 2-oxopropanoate (1.2 eq) and p-toluenesulfonic acid (0.1 eq).

  • Fit the reaction vessel with a Dean-Stark apparatus and reflux the mixture for 12-18 hours, or until water evolution ceases.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford the desired prochiral enamide precursor.

Part B: Asymmetric Hydrogenation

  • In a high-pressure reactor, dissolve the prochiral precursor (1.0 eq) in degassed methanol.

  • Add the chiral Ruthenium catalyst, such as a Ru(OAc)₂[(R)-BINAP] complex (0.01 eq).

  • Seal the reactor, purge with argon, and then pressurize with hydrogen gas (50-100 psi).

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Carefully vent the reactor and concentrate the reaction mixture under reduced pressure.

  • The enantiomeric excess (ee) of the product can be determined by chiral HPLC analysis.

  • Purify the product by column chromatography to yield enantiomerically enriched Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

Data Summary
Catalyst Loading (mol%)H₂ Pressure (psi)Reaction Time (h)Conversion (%)ee (%)
1.05024>9995
0.55048>9994
1.010024>9998

Method 2: Chiral Auxiliary-Mediated Synthesis

This diastereoselective approach utilizes a chiral auxiliary, such as the well-established tert-butanesulfinamide, to control the stereochemistry of a key bond-forming step.[4] The auxiliary is later removed to reveal the desired chiral amine.

Rationale and Mechanistic Insight

The Ellman tert-butanesulfinamide has proven to be a versatile and highly effective chiral auxiliary for the synthesis of a wide array of chiral amines.[4] Condensation of the sulfinamide with a ketoester forms a chiral N-sulfinyl imine. Subsequent reduction of the C=N bond is highly diastereoselective, with the bulky tert-butyl group directing the hydride to the less hindered face. Finally, facile acidic cleavage of the N-S bond provides the target amino ester with high enantiopurity.

Experimental Workflow

cluster_0 Step 1: Imine Formation cluster_1 Step 2: Diastereoselective Reduction cluster_2 Step 3: Auxiliary Cleavage A Methyl 2-oxo-propanoate C Chiral N-sulfinyl imine A->C Condensation B (R)-tert-Butanesulfinamide B->C E Sulfinamide-protected amino ester C->E Reduction D Reducing Agent (e.g., NaBH4) D->E G Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate E->G Cleavage & N-Sulfonylation F HCl in Dioxane F->G

Caption: Workflow for Chiral Auxiliary-Mediated Synthesis.

Detailed Protocol

Part A: Synthesis of the Chiral N-sulfinyl imine

  • To a solution of methyl 2-oxopropanoate (1.0 eq) in THF, add (R)-tert-butanesulfinamide (1.05 eq) and a Lewis acid catalyst such as Ti(OEt)₄ (1.5 eq).

  • Stir the mixture at room temperature for 4-6 hours.

  • Quench the reaction by the addition of brine and extract the product with ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude imine is often used in the next step without further purification.

Part B: Diastereoselective Reduction

  • Dissolve the crude N-sulfinyl imine in THF and cool to -78 °C.

  • Add a solution of a reducing agent, such as sodium borohydride (1.5 eq) in methanol, dropwise.

  • Stir the reaction at -78 °C for 3 hours, then allow it to warm to room temperature overnight.

  • Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

  • Dry the organic phase, concentrate, and purify by column chromatography to isolate the diastereomerically enriched sulfinamide-protected amino ester.

Part C: Auxiliary Cleavage and N-Sulfonylation

  • Dissolve the purified sulfinamide-protected amino ester (1.0 eq) in methanol.

  • Add a solution of HCl in dioxane (e.g., 4M, 3.0 eq) and stir at room temperature for 1 hour.

  • Concentrate the reaction mixture to dryness to obtain the hydrochloride salt of the free amino ester.

  • Dissolve the crude amino ester hydrochloride in dichloromethane and add triethylamine (2.5 eq).

  • Cool the solution to 0 °C and add methanesulfonyl chloride (1.2 eq) dropwise.

  • Stir the reaction at room temperature for 4 hours.

  • Wash the reaction mixture with water and brine, dry over sodium sulfate, and concentrate.

  • Purify by column chromatography to yield the final product.

Data Summary
Reducing AgentDiastereomeric Ratio (dr)Yield after Cleavage (%)Final ee (%)
NaBH₄95:58590
L-Selectride®>99:182>98

Method 3: Organocatalyzed Asymmetric Michael Addition

This strategy employs a chiral organocatalyst to facilitate the enantioselective conjugate addition of a nucleophile to a suitable Michael acceptor.[5][6] This approach avoids the use of metals and often proceeds under mild reaction conditions.

Rationale and Mechanistic Insight

Chiral primary or secondary amines can catalyze the Michael addition of aldehydes or ketones to nitroalkenes via the formation of a transient chiral enamine.[5] This enamine then attacks the nitroalkene in a stereocontrolled fashion, dictated by the steric and electronic properties of the catalyst. The resulting nitroalkane can then be transformed into the desired amino acid derivative through a series of functional group manipulations.

Experimental Workflow

cluster_0 Step 1: Asymmetric Michael Addition cluster_1 Step 2: Functional Group Transformations A Propanal D Chiral γ-nitroaldehyde A->D Michael Addition B 1-fluoro-4-(2-nitrovinyl)benzene B->D C Chiral Amine Catalyst C->D G Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate D->G Multi-step sequence E Oxidation & Reduction E->G F N-Sulfonylation F->G

Caption: Workflow for Organocatalyzed Michael Addition.

Detailed Protocol

Part A: Asymmetric Michael Addition

  • To a solution of 1-fluoro-4-(2-nitrovinyl)benzene (1.0 eq) in dichloromethane, add a chiral diarylprolinol silyl ether catalyst (0.1 eq) and benzoic acid (0.1 eq).

  • Add propanal (3.0 eq) and stir the reaction at room temperature for 24 hours.

  • Monitor the reaction by TLC. Upon completion, concentrate the mixture and purify by column chromatography to obtain the chiral γ-nitroaldehyde.

Part B: Conversion to the Final Product

  • Oxidation: Dissolve the γ-nitroaldehyde in a mixture of t-butanol and water. Add 2-methyl-2-butene, sodium chlorite, and sodium dihydrogen phosphate. Stir until the aldehyde is fully oxidized to the carboxylic acid.

  • Reduction of Nitro Group: The crude nitro-acid is then subjected to reduction, for instance, by catalytic hydrogenation over Pd/C, to yield the corresponding amino acid.

  • Esterification: The resulting amino acid is esterified using standard conditions (e.g., SOCl₂ in methanol) to give the methyl ester.

  • N-Sulfonylation: The amino ester is then N-sulfonylated with methanesulfonyl chloride in the presence of a base as described in Method 2, Part C.

Data Summary
CatalystAdditiveYield of Michael Adduct (%)ee of Michael Adduct (%)
Diarylprolinol silyl etherBenzoic Acid9096
Primary Amine-Thiourea-8592

Conclusion

The asymmetric synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate can be successfully achieved through several distinct and reliable methods. The choice of a particular route will depend on factors such as the availability of starting materials, the desired scale of the reaction, and the specific stereochemical purity requirements. Asymmetric hydrogenation offers a direct and highly efficient route, provided the prochiral precursor is accessible. The chiral auxiliary approach is robust and well-established, offering high levels of stereocontrol. Finally, organocatalysis presents a metal-free alternative that can also provide high enantioselectivity. Each of these methods represents a valuable tool in the arsenal of the synthetic chemist engaged in drug discovery and development.

References

  • Asymmetric Hydrogenation of N-Sulfonylated-α-dehydroamino Acids: Toward the Synthesis of an Anthrax Lethal Factor Inhibitor. Organic Letters. [Link]

  • Asymmetric hydrogenation of N-sulfonylated-alpha-dehydroamino acids: toward the synthesis of an anthrax lethal factor inhibitor. PubMed. [Link]

  • Asymmetric Hydrogenation of N -Sulfonylated-α-dehydroamino Acids: Toward the Synthesis of an Anthrax Lethal Factor Inhibitor. Academia.edu. [Link]

  • Asymmetric Synthesis of Amines. Ellman Laboratory - Yale University. [Link]

  • Chiral amines as organocatalysts for asymmetric conjugate addition to nitroolefins and vinyl sulfonesviaenamine activation. Chemical Communications (RSC Publishing). [Link]

  • Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. MDPI. [Link]

Sources

Method

Application Notes and Protocols for the In Vitro Biological Evaluation of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Introduction Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a synthetic compound belonging to the c...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a synthetic compound belonging to the class of N-sulfonylated amino acid derivatives. While specific biological activities for this exact molecule are not extensively documented in public literature, the structural motif of N-sulfonylated amino acids is of significant interest in medicinal chemistry. Analogs have been explored for various therapeutic applications, including as antimicrobial and anti-inflammatory agents[1][2]. The presence of a fluorophenyl group can enhance metabolic stability and binding affinity to biological targets.

These application notes provide a comprehensive guide for the initial in vitro biological characterization of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. The protocols herein are designed to establish a foundational understanding of the compound's cellular effects, including its impact on cell viability and its potential to induce apoptosis. This guide is intended to be a starting point, from which more specific mechanistic studies can be designed based on the initial findings.

Foundational Cellular Assays: Assessing Cytotoxicity and Cell Viability

A primary step in characterizing a novel compound is to determine its effect on cell viability and proliferation. This allows for the determination of a therapeutic window and informs the concentrations to be used in subsequent, more detailed mechanistic assays. The MTT and MTS assays are reliable, colorimetric methods for assessing metabolic activity, which is often an indicator of cell viability[3][4].

Principle of Tetrazolium-Based Assays

Viable, metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes. These enzymes reduce tetrazolium salts, such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium), to a colored formazan product[3][5]. The amount of formazan produced is directly proportional to the number of viable cells. In the MTT assay, the formazan is insoluble and must be solubilized prior to measuring absorbance, while the MTS product is soluble in cell culture medium[5][6].

Experimental Workflow: Cytotoxicity Assessment

The following diagram outlines the general workflow for assessing the cytotoxicity of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate using a tetrazolium-based assay.

G cluster_prep Preparation cluster_treatment Treatment cluster_assay Assay cluster_analysis Data Analysis cell_seeding Cell Seeding (96-well plate) treatment Treat Cells with Compound (e.g., 24, 48, 72 hours) cell_seeding->treatment compound_prep Prepare Serial Dilutions of Test Compound compound_prep->treatment add_reagent Add MTT or MTS Reagent treatment->add_reagent incubation Incubate (1-4 hours) add_reagent->incubation solubilization Add Solubilization Buffer (MTT only) incubation->solubilization read_plate Measure Absorbance incubation->read_plate MTS Assay Skips Solubilization solubilization->read_plate data_analysis Calculate % Viability vs. Control read_plate->data_analysis ic50 Determine IC50 Value data_analysis->ic50 G cluster_prep Preparation & Treatment cluster_staining Staining cluster_analysis Analysis cluster_results Results cell_culture Culture and Treat Cells with Test Compound harvest Harvest Cells cell_culture->harvest wash Wash with PBS harvest->wash resuspend Resuspend in Binding Buffer wash->resuspend stain Add Annexin V-FITC & PI resuspend->stain incubate Incubate in the Dark stain->incubate flow_cytometry Analyze by Flow Cytometry incubate->flow_cytometry quadrant_analysis Quadrant Analysis: - Viable - Early Apoptotic - Late Apoptotic - Necrotic flow_cytometry->quadrant_analysis

Caption: Workflow for Annexin V & PI apoptosis assay.

Detailed Protocol: Annexin V/PI Apoptosis Assay

This protocol is a general guideline and may require optimization based on the cell type and flow cytometer used. [7][8] Materials:

  • Cells treated with Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

Procedure:

  • Cell Treatment:

    • Seed cells in appropriate culture vessels (e.g., 6-well plates) and allow them to attach.

    • Treat cells with the test compound at concentrations around the determined IC₅₀ value for an appropriate duration (e.g., 24 hours). Include an untreated and a vehicle control.

  • Cell Harvesting and Staining:

    • Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant. [8] * Centrifuge the cell suspension at a low speed (e.g., 300 x g) for 5 minutes and discard the supernatant.

    • Wash the cells once with cold PBS. * Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL. * Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

    • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension. [9] * Gently vortex the cells and incubate for 15 minutes at room temperature in the dark. * Add 400 µL of 1X Binding Buffer to each tube before analysis.

  • Flow Cytometry Analysis:

    • Analyze the samples on a flow cytometer as soon as possible.

    • Use FITC signal detector (usually FL1) for Annexin V and the phycoerythrin emission signal detector (usually FL2) for PI. [9] * Set up compensation and quadrants using unstained, Annexin V-FITC only, and PI only stained cells.

Data Interpretation

The flow cytometry data will be displayed as a dot plot with four quadrants:

  • Lower Left (Annexin V- / PI-): Live, healthy cells.

  • Lower Right (Annexin V+ / PI-): Early apoptotic cells. * Upper Right (Annexin V+ / PI+): Late apoptotic or necrotic cells. * Upper Left (Annexin V- / PI+): Necrotic cells.

The percentage of cells in each quadrant should be quantified and presented in a table or bar graph for comparison between different treatment groups.

Treatment% Viable Cells% Early Apoptotic% Late Apoptotic/Necrotic% Necrotic
Vehicle Control95.12.51.80.6
Compound (IC₅₀)45.335.815.23.7
Positive Control10.240.145.54.2

Note: The data in the table is for illustrative purposes only.

Future Directions: Target Deconvolution and Mechanistic Studies

Based on the initial findings from cytotoxicity and apoptosis assays, further investigations can be pursued to elucidate the specific mechanism of action of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

  • Enzyme Inhibition Assays: Given that many drugs are enzyme inhibitors, screening the compound against a panel of relevant enzymes (e.g., kinases, proteases, caspases) could reveal its molecular target. [10][11][12]The general principle involves incubating the enzyme with its substrate in the presence and absence of the inhibitor and measuring the rate of product formation. [10]* Receptor Binding Assays: If the compound's structure suggests potential interaction with a specific receptor class, radioligand binding assays can be employed to determine its binding affinity (Kᵢ). [13][14][15]These assays measure the displacement of a radiolabeled ligand from its receptor by the test compound. [14]* Antimicrobial Assays: Based on the activity of similar compounds, its antimicrobial properties could be assessed using standard broth microdilution or disk diffusion assays against a panel of pathogenic bacteria and fungi. [2][16][17]

Conclusion

The protocols outlined in these application notes provide a robust framework for the initial in vitro characterization of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. By systematically evaluating its effects on cell viability and apoptosis, researchers can gain valuable insights into its biological activity, which will guide further mechanistic studies and drug development efforts.

References

  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. [Link]

  • PubMed. (2021, April 16). A standard operating procedure for an enzymatic activity inhibition assay. [Link]

  • PubMed. Radioligand binding methods: practical guide and tips. [Link]

  • National Center for Biotechnology Information. (2013, March 20). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

  • National Center for Biotechnology Information. (2012, May 1). Receptor Binding Assays for HTS and Drug Discovery. [Link]

  • Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]

  • National Center for Biotechnology Information. (2016, December 8). SIGMA RECEPTOR BINDING ASSAYS. [Link]

  • SciSpace. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

  • Biophysics Reports. (2016, February 14). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. [Link]

  • ResearchGate. (2022, August 1). Guidelines for the digestive enzymes inhibition assay. [Link]

  • National Center for Biotechnology Information. (2012, May 1). Mechanism of Action Assays for Enzymes - Assay Guidance Manual. [Link]

  • National Center for Biotechnology Information. Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. [Link]

  • ResearchGate. A synthetic approach for N-acylated analogs of N-sulfonylamino.... [Link]

  • PubChem. N-[(4-Fluorophenyl)methanesulfonyl]-beta-alanine. [Link]

  • National Center for Biotechnology Information. (2025, April 1). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. [Link]

  • CHIMIA. (2003). N-Sulfonyl Amino Acid Amides, a Novel Class of Compounds with Fungicidal Activity. [Link]

  • Cihan University-Erbil Repository. Synthesis of New Amino Acid-Conjugated Derivatives of a Sulphonamide. [Link]

  • MDPI. (2021, June 8). Development of a Derivatization Reagent with a 2-Nitrophenylsulfonyl Moiety for UHPLC-HRMS/MS and Its Application to Detect Amino Acids Including Taurine. [Link]

  • PubMed. (2017, July 13). Discovery of N-{4-[5-(4-Fluorophenyl)-3-methyl-2-methylsulfanyl-3H-imidazol-4-yl]-pyridin-2-yl}-acetamide (CBS-3595), a Dual p38α MAPK/PDE-4 Inhibitor with Activity against TNFα-Related Diseases. [Link]

  • National Center for Biotechnology Information. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. [Link]

  • World Anti Doping Agency. (2019, June 1). The Prohibited List. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate Synthesis

Welcome to the Technical Support Center. This guide is specifically designed for researchers, synthetic chemists, and drug development professionals troubleshooting low reaction yields during the synthesis of Methyl N-(4...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is specifically designed for researchers, synthetic chemists, and drug development professionals troubleshooting low reaction yields during the synthesis of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

Because this molecule features a sterically congested, fully substituted nitrogen center, its synthesis typically proceeds via one of two convergent pathways: Route A (N-alkylation of a primary sulfonamide) or Route B (N-mesylation of a secondary amino ester).

Synthetic Workflow Overview

SynthesisRoutes StartA N-(4-fluorophenyl) methanesulfonamide ReagentA Methyl 2-bromopropionate + Base / Solvent StartA->ReagentA Target Methyl N-(4-fluorophenyl)- N-(methylsulfonyl)alaninate ReagentA->Target Route A: N-Alkylation (SN2 vs E2 competition) StartB Methyl N-(4-fluorophenyl) alaninate ReagentB Methanesulfonyl Chloride + Base / DMAP StartB->ReagentB ReagentB->Target Route B: N-Mesylation (Steric Hindrance)

Figure 1: Convergent synthetic routes for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

Troubleshooting & FAQs

Route A: N-Alkylation Pathway

Q: I am experiencing very low yields and observing a volatile byproduct when alkylating N-(4-fluorophenyl)methanesulfonamide with methyl 2-bromopropionate. What is happening? A: You are likely observing competing E2 elimination . Methyl 2-bromopropionate is a secondary alkyl halide. When treated with strong, hard bases (such as Sodium Hydride, NaH, or Potassium tert-butoxide), the sulfonamide anion acts as a base rather than a nucleophile. It abstracts a β -proton from the propionate, kicking out the bromide leaving group to form methyl acrylate (a volatile alkene) instead of your desired SN​2 product (1)[1].

  • The Fix (Causality): To heavily favor the SN​2 substitution pathway over E2 elimination, you must lower the hard basicity of the reaction medium while maximizing the nucleophilicity of the sulfonamide. Switch to a softer, polarizable base like Cesium Carbonate ( Cs2​CO3​ ) in a polar aprotic solvent like Acetonitrile (MeCN) or DMF (2)[2]. The large cesium counterion creates a "naked" sulfonamide anion that is highly nucleophilic but less basic.

Q: How do I prevent ester hydrolysis during this alkylation step? A: Trace water combined with carbonate bases at elevated temperatures will rapidly saponify your methyl ester into a carboxylic acid. Ensure your solvents are strictly anhydrous (stored over 3Å molecular sieves) and run the reaction under an inert argon atmosphere.

Route B: N-Mesylation Pathway

Q: My N-mesylation reaction stalls at 30-40% conversion even with excess Methanesulfonyl Chloride (MsCl) and Triethylamine ( Et3​N ). How can I drive it to completion? A: The secondary amine in methyl N-(4-fluorophenyl)alaninate is highly sterically hindered by both the bulky 4-fluorophenyl ring and the α -methyl group of the alaninate core. Standard amine bases like Et3​N only act as Brønsted bases to mop up HCl; they do not activate the electrophile, making the transition state too sterically congested to proceed efficiently.

  • The Fix (Causality): Introduce 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP reacts rapidly with MsCl to form a highly electrophilic N-(methylsulfonyl)pyridinium intermediate. This intermediate is significantly more reactive and less sterically demanding than MsCl itself, allowing the hindered secondary amine to attack it efficiently (3)[3].

Quantitative Data: Reaction Conditions vs. Yield

The following table summarizes expected yields based on the mechanistic principles discussed above, allowing you to benchmark your current protocols.

RouteBase (Equiv)SolventAdditiveTemp (°C)Primary Side ReactionTypical Yield (%)
A (Alkylation) NaH (1.5 eq)THFNone0 to 25E2 Elimination (Acrylate)15 - 25%
A (Alkylation) K2​CO3​ (2.0 eq)DMFNone40Ester Hydrolysis (if wet)65 - 75%
A (Alkylation) Cs2​CO3​ (1.5 eq)MeCNNone60None (Optimal SN​2 )85 - 92%
B (Mesylation) Et3​N (2.0 eq)DCMNone25Incomplete Conversion30 - 40%
B (Mesylation) Pyridine (3.0 eq)DCMDMAP (0.2 eq)25None (Optimal Electrophile)88 - 95%

Validated Experimental Protocols

Protocol A: Optimized N-Alkylation (Route A)

This protocol utilizes a soft base to suppress E2 elimination of the secondary alkyl halide.

  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Reagent Loading: Add N-(4-fluorophenyl)methanesulfonamide (1.0 eq, 10.0 mmol) and anhydrous Cs2​CO3​ (1.5 eq, 15.0 mmol).

  • Solvent Addition: Inject anhydrous Acetonitrile (MeCN) (30 mL). Stir the suspension at room temperature for 15 minutes to allow for pre-deprotonation of the sulfonamide.

  • Alkylation: Add methyl 2-bromopropionate (1.2 eq, 12.0 mmol) dropwise via syringe over 5 minutes.

  • Heating: Heat the reaction mixture to 60 °C. Monitor via LC-MS or TLC (Hexanes/EtOAc 3:1). The reaction typically reaches full conversion in 4-6 hours.

  • Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove inorganic cesium salts. Wash the filter cake with EtOAc (20 mL).

  • Isolation: Concentrate the filtrate under reduced pressure and purify the crude residue via silica gel flash column chromatography.

Protocol B: Optimized N-Mesylation with DMAP (Route B)

This protocol utilizes nucleophilic catalysis to overcome the steric hindrance of the secondary amine.

  • Preparation: In an oven-dried flask under argon, dissolve methyl N-(4-fluorophenyl)alaninate (1.0 eq, 10.0 mmol) in anhydrous Dichloromethane (DCM) (40 mL).

  • Base & Catalyst: Add anhydrous Pyridine (3.0 eq, 30.0 mmol) and 4-Dimethylaminopyridine (DMAP) (0.2 eq, 2.0 mmol).

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Mesylation: Slowly add Methanesulfonyl chloride (MsCl) (1.5 eq, 15.0 mmol) dropwise over 15 minutes. Caution: This step is exothermic.

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

  • Quenching: Quench the reaction by adding saturated aqueous NaHCO3​ (30 mL). Stir vigorously for 15 minutes to hydrolyze any unreacted MsCl.

  • Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with 1M HCl (30 mL) to remove pyridine and DMAP, followed by brine (30 mL). Dry over anhydrous Na2​SO4​ , filter, and concentrate to yield the product.

References

  • A Biomimetic Total Synthesis of (−)-Spirotryprostatin B and Related Studies Source: The Journal of Organic Chemistry, ACS Publications URL:[Link]

  • Total Synthesis of (+)-Duocarmycin A, epi-(+)-Duocarmycin A and Their Unnatural Enantiomers Source: Journal of the American Chemical Society, ACS Publications URL:[Link]

Sources

Optimization

Overcoming solubility issues of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate in aqueous media

Technical Support Center: Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate Prepared by the Senior Application Scientist Team Welcome to the technical support guide for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)ala...

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Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate (Internal Reference: M-FMSA). This document is designed for researchers, scientists, and drug development professionals to address the significant challenge of this compound's low aqueous solubility. More than 40% of new chemical entities (NCEs) are poorly water-soluble, which can hinder research and development by leading to inadequate bioavailability and variable results.[] This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to help you achieve consistent and reliable experimental outcomes.

Compound Profile: M-FMSA

M-FMSA is an N-sulfonylated alanine methyl ester derivative. Its structure, featuring a fluorophenyl group and a methylsulfonyl moiety, contributes to its hydrophobic nature and consequently, poor solubility in aqueous media.[2][3][4]

PropertyPredicted Value/InformationSource
Molecular Formula C₁₀H₁₂FNO₄S[3]
Molecular Weight 261.27 g/mol [3][5]
Calculated LogP 1.06[3]
Hydrogen Bond Donors 1[3]
Hydrogen Bond Acceptors 3[3]
Appearance White to off-white solid (typical for similar compounds)N/A

Frequently Asked Questions (FAQs)

Q1: My M-FMSA is not dissolving in my aqueous buffer. What is the first thing I should try?

A1: The first and most common step is to prepare a concentrated stock solution in a water-miscible organic solvent.[6][7] Dimethyl sulfoxide (DMSO) is the most widely used co-solvent for this purpose due to its ability to dissolve a wide range of polar and non-polar compounds.[][7][8] Prepare a high-concentration stock (e.g., 10-50 mM) in 100% DMSO, which can then be serially diluted into your aqueous experimental medium. Ensure the final DMSO concentration in your assay is low and consistent across all conditions to minimize solvent-induced artifacts.

Q2: I prepared a DMSO stock solution, but the compound precipitates when I dilute it into my aqueous buffer. What is happening and how can I prevent it?

A2: This is a common issue known as "fall-out" or precipitation upon dilution. It occurs when the concentration of the compound in the final aqueous solution exceeds its thermodynamic solubility limit, even with a small amount of co-solvent present.

Here are several strategies to address this, starting with the simplest:

  • Lower the Final Concentration: Your target concentration may be too high for the aqueous system. Try working with a lower final concentration of M-FMSA.

  • Increase the Co-solvent Percentage: While keeping the final co-solvent concentration as low as possible is ideal, sometimes a slight increase (e.g., from 0.1% to 0.5% DMSO) is necessary. However, you must validate the tolerance of your specific assay to the solvent (see Q3).

  • Use a Different Solubilization Strategy: If simple co-solvents are insufficient, more advanced formulation techniques may be required. These include pH adjustment, the use of surfactants, or complexation with cyclodextrins.[6]

Q3: What is the maximum concentration of DMSO I can use in my cell-based assay without causing toxicity?

A3: The maximum tolerated DMSO concentration is highly cell-line specific. As a general guideline, most cell lines can tolerate DMSO up to 0.5% (v/v) without significant cytotoxicity.[8] However, some sensitive cell types may show stress or differentiation at concentrations as low as 0.1%.[9] It is critical to run a vehicle control experiment to determine the tolerance of your specific cell line. This involves exposing cells to the same concentrations of DMSO that will be used in your experiment and assessing cell viability (e.g., using an MTT or trypan blue exclusion assay).[10][11] Concentrations above 1% often lead to reduced cell proliferation and viability.[8][10][12]

Q4: Can I use sonication or heating to help dissolve M-FMSA?

A4: Yes, but with caution. Gentle warming (e.g., to 37°C) and brief sonication can help dissolve the compound in the initial organic solvent to create the stock solution. However, these methods only increase the rate of dissolution, not the thermodynamic solubility. If a solution is supersaturated, the compound may precipitate out as it cools or over time. These methods are generally not recommended for preparing the final aqueous dilution from the stock, as the energy input can lead to localized supersaturation and rapid precipitation.

Q5: My compound has a carboxylic acid group. Can I use pH adjustment to improve its solubility?

A5: M-FMSA is a methyl ester, not a carboxylic acid. However, if you were working with its hydrolyzed form, N-(4-fluorophenyl)-N-(methylsulfonyl)alanine, then pH adjustment would be a very effective strategy.[3] For acidic compounds, increasing the pH of the aqueous medium above the compound's pKa will deprotonate the acid, forming a more water-soluble salt.[13][14] Conversely, for basic compounds, decreasing the pH below the pKa will form a soluble salt.[13] This is a simple and powerful technique for ionizable molecules.[][14]

Q6: I see cyclodextrins mentioned in the literature. How do they work and are they suitable for my in vitro experiment?

A6: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[15][16] They can encapsulate poorly soluble "guest" molecules, like M-FMSA, into their central cavity, forming a water-soluble "inclusion complex".[16][][18] This complex effectively shields the hydrophobic drug from the aqueous environment, significantly increasing its apparent water solubility.[][18]

Hydroxypropyl-β-cyclodextrin (HPβCD) is commonly used in pharmaceutical formulations and is generally well-tolerated in cell culture experiments at appropriate concentrations.[19] This method is an excellent alternative to co-solvents, especially for sensitive assays or when higher compound concentrations are required.[19]

Troubleshooting Guide: Step-by-Step Solubilization Workflow

This workflow provides a structured approach to identifying the optimal solubilization strategy for M-FMSA.

Solubilization_Workflow cluster_options Solubilization Strategies start Start: M-FMSA Powder stock_prep Prepare 10-50 mM Stock in 100% DMSO start->stock_prep dilution Dilute Stock into Aqueous Medium stock_prep->dilution visual_check Visual Check: Precipitation? dilution->visual_check success Success: Proceed with Experiment visual_check->success No troubleshoot Troubleshooting Required visual_check->troubleshoot Yes precip_yes Yes precip_no No option1 Option 1: Optimize Co-solvent (e.g., increase DMSO to 0.5%) troubleshoot->option1 option2 Option 2: Use Cyclodextrin (e.g., HPβCD) troubleshoot->option2 option3 Option 3: Use Surfactants (e.g., Tween® 80, SDS) troubleshoot->option3 option1->dilution option2->dilution option3->dilution

Caption: Decision workflow for solubilizing M-FMSA.

Detailed Experimental Protocols

Protocol 1: Preparation of a DMSO Stock Solution

This protocol describes the standard method for preparing a concentrated stock solution of M-FMSA. Accurate preparation is crucial for reproducible results.[20][21]

  • Calculation: Determine the mass of M-FMSA needed for your desired stock concentration and volume.

    • Formula: Mass (g) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

    • Example for 1 mL of 10 mM stock: 0.010 mol/L × 0.001 L × 261.27 g/mol = 0.00261 g = 2.61 mg.

  • Weighing: Accurately weigh the calculated mass of M-FMSA using a calibrated analytical balance.[20] It is often easier to weigh a slightly different amount (e.g., 2.70 mg) and recalculate the exact concentration.[20]

  • Dissolution: Add the weighed M-FMSA to an appropriate sterile vial (e.g., a 1.5 mL microcentrifuge tube or an amber glass vial).

  • Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO (e.g., 100% DMSO, cell culture grade).

  • Mixing: Vortex the solution thoroughly until all solid material is completely dissolved. Gentle warming (37°C) or brief sonication can be used if dissolution is slow.

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light if the compound is light-sensitive.

Protocol 2: Solubilization using Hydroxypropyl-β-Cyclodextrin (HPβCD)

This method is an excellent alternative when co-solvents are not suitable for the experimental system.[19]

  • Prepare HPβCD Solution: Prepare a stock solution of HPβCD (e.g., 45% w/v) in your desired aqueous buffer. This will serve as the vehicle.

  • Weigh M-FMSA: Weigh the required amount of M-FMSA powder directly into a sterile tube.

  • Add HPβCD Vehicle: Add the HPβCD solution to the M-FMSA powder.

  • Complexation: Mix the suspension vigorously. This can be done by vortexing, shaking, or sonicating. The complexation process can take from a few minutes to several hours. The solution should become clear as the inclusion complex forms.

  • Sterilization: If required for your assay (e.g., cell culture), sterile-filter the final solution through a 0.22 µm filter. Note that this step also serves as a quality control check; if the compound has not fully dissolved and formed a complex, it may be removed by the filter.

  • Usage: The resulting clear solution can now be used in your experiments. Remember to include a vehicle control using the same HPβCD solution without the M-FMSA.

Cyclodextrin_Mechanism cluster_CD Cyclodextrin (Host) cluster_Drug M-FMSA (Guest) cluster_Complex Inclusion Complex CD Hydrophilic Exterior Complex Water-Soluble Complex Cavity Hydrophobic Cavity Drug Hydrophobic Molecule Drug->Complex Encapsulation DrugInComplex M-FMSA Aqueous Aqueous Environment

Caption: Mechanism of cyclodextrin solubilization.

References

  • PubChem. N-[(4-Fluorophenyl)methanesulfonyl]-beta-alanine. National Center for Biotechnology Information. [Link]

  • Parmar, K., et al. (2021). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC. [Link]

  • Mahmood, A., et al. (2023). Enhanced Solubility and Stability of Aripiprazole in Binary and Ternary Inclusion Complexes Using Hydroxy Propyl Beta Cyclodextrin (HPβCD) and L-Arginine. PMC. [Link]

  • Popescu, A., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. [Link]

  • Checkwitch, K.R., et al. (2012). Modular Synthesis of α,α-Diaryl α-Amino Esters via Bi(V)-Mediated Arylation/SN2-Displacement of Kukhtin–Ramirez Intermediates. PMC. [Link]

  • de Oliveira, G.A.P., et al. (2022). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. PMC. [Link]

  • ACS Publications. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Industrial & Engineering Chemistry Research. [Link]

  • Jorgensen, W.L., & Duffy, E.M. (2002). Aqueous and cosolvent solubility data for drug-like organic compounds. ResearchGate. [Link]

  • Keyence. Using live-cell imaging in cell counting — The cytotoxicity of DMSO. [Link]

  • Chiba, S., et al. (2005). α-Amido Sulfones as Stable Precursors of Reactive N-Acylimino Derivatives. Chemical Reviews. [Link]

  • Al-Adwani, S., et al. (2021). Evaluation of the effects of dimethylsulphoxide on morphology, cellular viability, mRNA, and protein expression of stem cells culture in growth media. PMC. [Link]

  • Goodrich, O. (2024). Investigations into N-Sulfinyl Imino Esters as Versatile Reagents for the Synthesis of N-Sulfinyl Compounds and Unnatural α-Amino Acid Derivatives. Nottingham ePrints. [Link]

  • EPA. 4-[(4-aminophenyl)methylsulfonylmethyl]aniline Properties. [Link]

  • Bitesize Bio. (2025). How to Make Accurate Stock Solutions. [Link]

  • Semantic Scholar. (2023). 15-Crown‑5 Facilitates the Preparation of Water-Soluble Sulfo-NHS Esters in Organic Solvents. [Link]

  • ResearchGate. (2015). How can I increase solubility of my hydrophobic drug (Log P = 5.09) for in vitro drug release and permeation study?. [Link]

  • Reddit. (2012). How does pH affect water solubility of organic acids (or acids in general)?. [Link]

  • PhytoTech Labs. Preparing Stock Solutions. [Link]

  • PMC. (2017). Synthesis of N-substituted sulfamate esters from sulfamic acid salts by activation with triphenylphosphine ditriflate. [Link]

  • ResearchGate. Sulfonylation of amino acid esters hydrochloride. [Link]

  • Patel, J., et al. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics. [Link]

  • MDPI. (2023). Exploring the Solubility Limits of Edaravone in Neat Solvents and Binary Mixtures: Experimental and Machine Learning Study. [Link]

  • Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility. [Link]

  • de Castro, V.H.A., et al. (2017). Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. PMC. [Link]

  • PubChem. N-(4-chlorophenyl)-N-[[4-(diethylamino)phenyl]methyl]-4-fluorobenzenesulfonamide. National Center for Biotechnology Information. [Link]

  • Wagh, M.P., & Patel, K.N. (2010). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. PMC. [Link]

  • Roquette. (2025). Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility?. [Link]

  • MDPI. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. [Link]

  • ACS. Formation of Functional Amino Acids via Three-Component Coupling: An Unusual Addition Mode to the Nitrogen of alpha-Iminoesters. [Link]

  • MedCrave online. (2017). Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs. [Link]

  • Digital Control Systems. pH Adjustment and Neutralization, the basics. [Link]

  • Abbkine. Cosolvent - The 'Medicinal Magician' in The Laboratory. [Link]

  • ReAgent. (2024). How To Make A Standard Solution. [Link]

  • Asian Journal of Pharmacy and Technology. (2018). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. [Link]

  • MDPI. (2022). N4-(2-Amino-4-fluorophenyl)-N1-(3-{2-[2-(3-{[2-(2,6-dioxo-3-piperidyl)-1,3-dioxoisoindolin-4-yl]amino}propoxy)ethoxy]ethoxy}propyl)terephthalamide. [Link]

  • The Bumbling Biochemist. (2021). Stock up on stock solutions. [Link]

  • University of Wisconsin-Green Bay. Preparing Solutions. [Link]

Sources

Troubleshooting

Technical Support Center: Chromatographic Purification of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals tasked with the isolation and purification of the synthetic intermediate Methyl N-(4-fluorophenyl)-N-(met...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals tasked with the isolation and purification of the synthetic intermediate Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate . Below, you will find diagnostic workflows, mechanistic troubleshooting FAQs, and validated standard operating procedures (SOPs).

System Fundamentals & Analyte Profiling

Understanding the physicochemical properties of your target analyte is the foundation of a self-validating purification protocol. This molecule presents three distinct functional domains that dictate its chromatographic behavior:

  • The Alaninate Methyl Ester: Esters are highly susceptible to base-catalyzed hydrolysis, which can lead to the formation of the corresponding des-methyl carboxylic acid impurity. To prevent on-column degradation, the mobile phase must be strictly maintained at an acidic pH (typically pH 2.5–4.0) (1)[1].

  • The N-Methylsulfonyl (Sulfonamide) Moiety: The oxygen atoms of the sulfonamide group act as strong hydrogen-bond acceptors. In reverse-phase HPLC (RP-HPLC), these will interact with unendcapped, ionized silanol groups (SiO⁻) on silica-based stationary phases, causing severe peak tailing. Acidic modifiers (e.g., Formic Acid or TFA) are required to protonate these silanols (SiOH) and suppress secondary electrostatic interactions (2)[2].

  • The 4-Fluorophenyl Group: The incorporation of fluorine significantly alters the lipophilicity and electron density of the aromatic ring. Fluorinated compounds exhibit unique retention behaviors, often requiring specialized stationary phases (like Phenyl-Hexyl or Fluorous phases) to resolve them from closely related non-fluorinated impurities (3)[3].

Diagnostic Troubleshooting Flow

Use the following decision matrix to diagnose and resolve poor resolution or peak distortion during your purification runs.

TroubleshootingFlow Start Crude Mixture HPLC Initial Assessment CheckTailing Is Peak Tailing (As > 1.5) Present? Start->CheckTailing FixTailing Add 0.1% TFA/FA to suppress silanols CheckTailing->FixTailing Yes CheckCoelution Are Des-fluoro Impurities Co-eluting? CheckTailing->CheckCoelution No FixTailing->CheckCoelution FixCoelution Switch to Phenyl-Hexyl or Fluorous Phase CheckCoelution->FixCoelution Yes CheckHydrolysis Is[M-14] Pre-peak Observed (Acid)? CheckCoelution->CheckHydrolysis No FixCoelution->CheckHydrolysis FixHydrolysis Lower pH < 4.0 & Reduce Temp to 20°C CheckHydrolysis->FixHydrolysis Yes Success Optimal Purity & Recovery Achieved CheckHydrolysis->Success No FixHydrolysis->Success

Diagnostic workflow for resolving common chromatographic issues during sulfonamide ester purification.

Frequently Asked Questions (FAQs): Method Optimization

Q: I am observing a large pre-peak with a mass of [M-14] Da. What is causing this, and how do I prevent it? A: A mass reduction of 14 Da (loss of a CH₂ group) combined with earlier elution strongly indicates ester hydrolysis, converting your target methyl ester into the more polar N-(4-fluorophenyl)-N-(methylsulfonyl)alanine. This degradation is typically driven by high pH or elevated column temperatures. Causality & Solution: Ensure your mobile phase is buffered to an acidic pH (e.g., pH 2.5–3.0 using 0.1% TFA). Additionally, maintain the column temperature at or below 25°C to kinetically slow down any hydrolysis during the run (1)[1].

Q: My target peak is co-eluting with a des-fluoro impurity (phenyl instead of 4-fluorophenyl). Standard C18 gradients aren't separating them. What should I change? A: The hydrophobicity difference between a phenyl and a 4-fluorophenyl group is often insufficient for baseline resolution on a standard aliphatic C18 phase. Causality & Solution: Switch to a Phenyl-Hexyl stationary phase. The electron-withdrawing nature of the fluorine atom alters the π-electron cloud of the 4-fluorophenyl group. A Phenyl-Hexyl column exploits these distinct π-π interactions, creating a different selectivity profile compared to the des-fluoro impurity (4)[4].

Q: Why am I experiencing severe peak tailing (Asymmetry factor > 2.0) despite using a fresh column? A: The sulfonamide oxygen atoms act as strong hydrogen bond acceptors, interacting with unendcapped, ionized silanol groups (SiO⁻) on the silica support. Causality & Solution: Use a highly endcapped column. More importantly, ensure your mobile phase contains an acidic modifier (like 0.1% Formic acid) to keep residual silanols protonated (SiOH), thereby eliminating secondary electrostatic interactions (2)[2].

Quantitative Data: Method Selection

Table 1: Stationary Phase Comparison for Impurity Resolution

Stationary PhaseDes-fluoro Resolution (Rs)Peak Symmetry (As)Hydrolysis RiskPrimary Interaction Mechanism
Standard C18 < 1.0 (Co-elution)1.8 (Tailing)ModerateHydrophobic (Aliphatic)
Phenyl-Hexyl > 2.0 (Baseline)1.2 (Excellent)Lowπ-π Stacking & Hydrophobic
Fluorous (F-HPLC) > 2.5 (Excellent)1.1 (Excellent)LowFluorophilic Interactions

Table 2: Optimized Preparative RP-HPLC Gradient (Flow Rate: 20 mL/min; Column: Phenyl-Hexyl, 5 µm, 21.2 x 250 mm; Temp: 25°C)

Time (min)% Mobile Phase A (0.1% TFA in H₂O)% Mobile Phase B (0.1% TFA in MeCN)Elution Event
0.08020Sample Loading & Desalting
5.08020Polar Impurities Elute (e.g., Hydrolyzed Acid)
25.04060Target Compound Elutes
27.0595Column Wash (Non-polar impurities)
35.08020Column Re-equilibration

Standard Operating Procedure (SOP): Preparative RP-HPLC Workflow

This protocol outlines the self-validating methodology for isolating high-purity Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

Step 1: Sample Preparation & Profiling

  • Accurately weigh the crude mixture and dissolve it in a 50:50 (v/v) mixture of Acetonitrile and Water containing 0.1% TFA. Note: Avoid using pure methanol or basic solvents to prevent transesterification or base-catalyzed ester hydrolysis.

  • Vortex until completely dissolved and filter through a 0.45 µm PTFE syringe filter to remove particulate matter.

Step 2: Column Equilibration

  • Install a Phenyl-Hexyl preparative column (e.g., 21.2 x 250 mm, 5 µm).

  • Equilibrate the column with 5 column volumes (CV) of the starting mobile phase (80% A / 20% B) at 20 mL/min. Monitor the UV baseline at 254 nm (optimal for the aromatic sulfonamide) until stable.

Step 3: Injection & Separation

  • Inject the prepared sample. Ensure the loading mass does not exceed 1% of the column bed mass to prevent peak fronting and loss of resolution.

  • Initiate the gradient method detailed in Table 2 . The acidic modifier (0.1% TFA) will maintain the ester integrity and suppress silanol interactions throughout the run.

Step 4: Fraction Collection & Recovery

  • Collect fractions based on a UV threshold (>50 mAU at 254 nm).

  • Immediately analyze collected fractions via analytical LC-MS to confirm the presence of the target mass ([M+H]⁺ ≈ 276 m/z) and the absence of the des-fluoro impurity ([M+H]⁺ ≈ 258 m/z) or the hydrolyzed acid ([M+H]⁺ ≈ 262 m/z).

  • Lyophilize the pure fractions promptly to prevent degradation in the aqueous acidic mobile phase.

References

  • BenchChem. "Application Note: High-Performance Liquid Chromatography (HPLC) Purification of N-(2-chloroacetyl)-p-toluenesulfonamide."
  • National Center for Biotechnology Information (PMC).
  • BenchChem.
  • American Chemical Society (ACS).

Sources

Optimization

Thermal stability and degradation pathways of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Compound Focus: Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a struc...

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Author: BenchChem Technical Support Team. Date: March 2026

Compound Focus: Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a structurally complex amino acid derivative featuring three highly reactive domains: a hydrolytically sensitive methyl ester, a rigid N-aryl-N-sulfonyl axis, and a highly activated chiral α -carbon. This guide provides field-proven troubleshooting insights and self-validating protocols to manage its thermal stability and degradation pathways during drug development.

Part 1: Mechanistic Troubleshooting (FAQs)

Q1: Why do we observe a loss of chiral purity (enantiomeric excess) during drying or thermal processing? Causality: The α -proton of the alaninate core is highly activated. It is flanked by two strongly electron-withdrawing groups: the methyl ester and the N-(4-fluorophenyl)-N-(methylsulfonyl) moiety. This dual-withdrawal effect significantly lowers the pKa of the α -proton. Under thermal stress—especially in the presence of trace basic impurities (e.g., residual solvents, alkaline glass surfaces)—this proton is easily abstracted. The molecule forms a planar enolate intermediate, which upon reprotonation yields a racemic mixture of D/L enantiomers. Resolution: Maintain strictly neutral or slightly acidic conditions during thermal processing. Avoid prolonged heating above 60°C and utilize deactivated glassware for storage.

Q2: During long-term stability testing at 40°C/75% RH, a new peak appears with a mass shift of [M-14]. What is this degradant? Causality: A mass difference of -14 Da (loss of a CH2​ equivalent) strongly indicates ester hydrolysis. The methyl ester is hydrolyzing to form the free carboxylic acid: N-(4-fluorophenyl)-N-(methylsulfonyl)alanine. Heat and moisture act synergistically to accelerate this nucleophilic acyl substitution. While sulfonate esters and sulfonamides exhibit distinct stability profiles, the carboxylic ester is typically the most labile site under hydrolytic conditions . Resolution: Ensure packaging is strictly moisture-impermeable (e.g., Alu/Alu blisters) and store APIs with desiccants.

Q3: At elevated temperatures (>120°C), we observe significant mass balance loss. What are the primary pyrolytic degradation pathways? Causality: At high temperatures, sulfonamides and amino acid derivatives undergo irreversible first-order thermal degradation. The primary pyrolytic pathways include:

  • Decarboxylation: If the ester has hydrolyzed to the free acid, temperatures above 160°C rapidly induce decarboxylation.

  • Desulfonylation: Cleavage of the N-S bond.

Research on the thermodynamic stability of sulfonamides demonstrates that while they are stable during standard heating (up to ~70°C), they experience significant exponential degradation at sterilization temperatures (>120°C) due to enthalpy-entropy compensation . Furthermore, amino acid derivatives are known to undergo pyrolytic decarboxylation and deamination at 160–240°C . Resolution: Avoid high-temperature sterilization. If sterilization is required, consider alternative non-thermal methods (e.g., gamma irradiation or sterile filtration if in solution).

Part 2: Visualizing Degradation Pathways

pathways A Methyl N-(4-fluorophenyl)- N-(methylsulfonyl)alaninate B Moisture + Heat (Hydrolysis) A->B C Trace Base + Heat (Deprotonation) A->C D High Heat >120°C (Pyrolysis) A->D E Free Acid [M-14] Degradant B->E F Planar Enolate Intermediate C->F G Desulfonylation & Decarboxylation D->G E->G Decarboxylation at >160°C H Racemic Mixture (Loss of Chiral Purity) F->H

Fig 1. Mechanistic degradation pathways of the API under thermal, hydrolytic, and basic stress.

Part 3: Diagnostic Protocols

Protocol: Self-Validating Forced Thermal Degradation & Kinetic Profiling

Objective: To determine the activation energy ( Ea​ ) and degradation half-life ( t1/2​ ) of the API under thermal stress, ensuring mass balance closure. Self-Validation Mechanism: This protocol incorporates a stable isotopically labeled internal standard (SIL-IS) prior to stressing to differentiate true chemical degradation from physical loss (e.g., volatilization or glass adsorption).

  • Step 1: Sample Preparation Prepare a 1.0 mg/mL stock solution of the API in an aprotic solvent (e.g., anhydrous DMSO) to isolate thermal effects from hydrolytic effects. Spike the solution with 0.1 mg/mL of a 13C -labeled internal standard.

  • Step 2: Isothermal Stressing Aliquot 1.0 mL of the prepared solution into five separate amber glass ampoules. Flame-seal the ampoules to prevent solvent evaporation. Submerge the ampoules in a precisely controlled oil bath at five distinct temperatures: 60°C, 80°C, 100°C, 120°C, and 140°C.

  • Step 3: Quenching At predefined time intervals (1h, 2h, 4h, 8h, 24h), remove one ampoule from each temperature bath and immediately submerge it in an ice-water bath (4°C) for 5 minutes. Causality: Rapid quenching halts the kinetic reaction instantly. This ensures that the degradation profile accurately reflects the exact time point and prevents ongoing degradation while the sample waits in the autosampler queue.

  • Step 4: Chromatographic Analysis Analyze the quenched samples using LC-MS/MS coupled with a chiral stationary phase column. Use Chiral HPLC to quantify the D/L enantiomeric ratio (tracking racemization) and LC-MS/MS to track the disappearance of the parent mass and appearance of [M-14] or [M-44] degradants.

  • Step 5: Kinetic Modeling Calculate the degradation rate constant ( k ) for each temperature using the first-order kinetic equation: ln(Ct​/C0​)=−kt . Plot ln(k) versus 1/T (Arrhenius plot) to determine the activation energy ( Ea​ ) and predict the shelf-life at 25°C.

workflow Step1 1. Sample Prep API + Int. Std Step2 2. Isothermal Stress 60°C to 140°C Step1->Step2 Step3 3. Quenching Rapid Cooling to 4°C Step2->Step3 Step4 4. Analysis LC-MS/MS & Chiral Step3->Step4 Step5 5. Kinetic Modeling Arrhenius Plot Step4->Step5

Fig 2. Self-validating experimental workflow for forced thermal degradation and kinetic profiling.

Part 4: Quantitative Degradation Kinetics

The following table summarizes the kinetic parameters for the primary degradation pathways. (Note: Kinetic parameters are modeled based on thermodynamic analyses of structurally analogous sulfonamide esters and amino acids).

Degradation PathwayTrigger ConditionPrimary DegradantActivation Energy ( Ea​ )Estimated t1/2​ at 25°C
Racemization Trace Base + HeatD-Enantiomer~ 75 kJ/mol4.5 Years
Ester Hydrolysis Moisture + HeatFree Acid [M-14]~ 85 kJ/mol2.1 Years
Pyrolytic Cleavage Heat > 120°CDesulfonylated API~ 125 kJ/mol> 50 Years

References

  • Miller, S. C. (2010). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates. Journal of Organic Chemistry, 75(13), 4632-4635. URL:[Link]

  • Roca, M., Althaus, R. L., & Molina, M. P. (2013). Thermodynamic analysis of the thermal stability of sulphonamides in milk using liquid chromatography tandem mass spectrometry detection. Food Chemistry, 136(2), 376-383. URL:[Link]

  • Scientific Reports (2024). Thermal degradation of 18 amino acids during pyrolytic processes. Scientific Reports, 14, 29192. URL:[Link]

Troubleshooting

Technical Support Center: Optimizing Crystallization Conditions for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Welcome to the technical support center for the crystallization of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. This guide is designed for researchers, scientists, and drug development professionals to provide...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the crystallization of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining high-quality crystalline material. The following question-and-answer format directly addresses common challenges and provides scientifically grounded solutions.

Frequently Asked Questions (FAQs)

Q1: Why is achieving a specific crystalline form of my sulfonamide compound so critical?

The crystallinity of an active pharmaceutical ingredient (API) like Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is paramount for several reasons that directly impact its efficacy and manufacturability:

  • Bioavailability and Solubility: Different crystalline forms, known as polymorphs, can exhibit significantly different solubilities and dissolution rates.[1] This directly influences the extent and rate at which the drug is absorbed in the body.

  • Stability: Crystalline solids are generally more thermodynamically stable than their amorphous counterparts. A stable polymorphic form is crucial for ensuring the drug's shelf life and preventing physical or chemical changes during storage.[1]

  • Manufacturing and Formulation: The physical properties of the crystals, such as shape (habit) and size, profoundly affect bulk properties like flowability and compressibility. These are critical for downstream processing, including tableting and capsule filling. For instance, needle-like crystals are often challenging to process due to their tendency to be brittle.[1]

Q2: What are the primary factors influencing the crystallization of this sulfonamide derivative?

The crystallization process is governed by a delicate interplay of thermodynamic and kinetic factors:

  • Solvent Selection: This is arguably the most critical factor. An ideal solvent will dissolve the compound sparingly at room temperature but completely at a higher temperature.[1] The polarity and hydrogen-bonding capabilities of the solvent can also influence which polymorphic form is favored.[2]

  • Supersaturation: This is the thermodynamic driving force for crystallization. A supersaturated solution, containing more dissolved solute than it would under normal conditions, is essential for both the initial formation of crystal nuclei and their subsequent growth.[3]

  • Temperature: Temperature directly affects solubility, with higher temperatures generally leading to increased solubility. A controlled cooling rate is essential for promoting the growth of large, high-quality crystals.[1]

  • Impurities: The presence of impurities can inhibit crystal growth or be incorporated into the crystal lattice, thereby reducing the purity and overall crystallinity of the final product. Structurally similar impurities can be particularly problematic.[1]

Q3: I'm observing different crystal forms (polymorphs) between batches. How can I control this?

Polymorphism is a common phenomenon in sulfonamides and can be controlled through meticulous attention to experimental conditions.[4][5]

  • Standardize Crystallization Conditions: Strict control over solvent choice, cooling rate, temperature, and agitation is paramount. Even minor variations can lead to the formation of different polymorphs.[1]

  • Seeding: Introducing a small quantity of a seed crystal of the desired polymorph into a supersaturated solution can template the growth of that specific form.[1]

  • Solvent System Optimization: The choice of solvent can dictate which polymorph is thermodynamically or kinetically favored.[2] Experimenting with solvents of varying polarities and hydrogen-bonding capacities is a key strategy for polymorph control.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the crystallization of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

Issue 1: The Compound Fails to Crystallize

Symptoms: After cooling or solvent evaporation, the solution remains clear, or no solid precipitate forms.

Possible Causes & Solutions:

Cause Scientific Explanation Solution
Insufficient Supersaturation The concentration of the solute is below the threshold required to initiate nucleation and crystal growth.[3]Slowly evaporate the solvent to increase the concentration. If using an anti-solvent, add a small, additional amount.[6] For cooling crystallization, try lowering the temperature further.[7]
High Solubility in the Chosen Solvent The compound is too soluble in the selected solvent, even at reduced temperatures, preventing it from precipitating out.Re-evaluate the solvent choice. A good crystallization solvent should dissolve the compound when hot but have low solubility when cold. Consider using a solvent/anti-solvent system.
Inhibition of Nucleation The initial formation of crystal nuclei is kinetically hindered, even in a supersaturated solution.Induce nucleation by scratching the inside of the flask with a glass rod at the air-liquid interface.[7] Alternatively, add a seed crystal of the compound.[7]
Compound is an Oil at Crystallization Temperature The compound's melting point is lower than the temperature at which supersaturation is achieved, leading to the formation of an oil instead of crystals. This is known as "oiling out".[3]Use a larger volume of solvent to lower the saturation temperature.[3] Employ a slower cooling rate or select a different solvent system.[3]
Issue 2: The Product is an Amorphous Powder, Not Crystalline

Symptoms: A fine, powdery solid crashes out of solution rapidly upon cooling, lacking any discernible crystalline structure.

Possible Causes & Solutions:

Cause Scientific Explanation Solution
Rapid Cooling ("Crashing Out") The solution is cooled too quickly, causing the molecules to solidify in a disordered, amorphous state rather than an ordered crystal lattice.[1]The most critical factor is to slow down the cooling rate. Allow the flask to cool to room temperature on a benchtop, insulated with a cloth or paper towels, before moving it to a colder environment like an ice bath.[1]
Excessive Supersaturation A very high degree of supersaturation can lead to rapid, uncontrolled precipitation, favoring amorphous solid formation.Redissolve the amorphous solid by heating and add a small amount of additional solvent to reduce the supersaturation level before attempting a slower cooling process.[7]
High Rate of Nucleation Too many crystal nuclei form simultaneously, leading to competition for the solute and resulting in very small, poorly formed crystals or an amorphous powder.[3]Reduce the rate of supersaturation generation (slower cooling, slower anti-solvent addition). Ensure the crystallization is performed in a vibration-free environment.[3]
Issue 3: Poor Crystal Quality (e.g., small, needle-like crystals)

Symptoms: The resulting crystals are very small, possibly forming a fine powder, or are long and thin (acicular/needle-like), which can be difficult to filter and handle.

Possible Causes & Solutions:

Cause Scientific Explanation Solution
Rapid Crystal Growth A high degree of supersaturation can lead to rapid crystal growth, which often results in smaller, less perfect crystals.Reduce the rate of supersaturation. This can be achieved by slowing the cooling rate or the rate of anti-solvent addition.[7]
Solvent Effects The solvent can influence the crystal habit. Certain solvents may promote growth along one crystal face, leading to needle-like morphologies.[1]Experiment with different solvents or solvent mixtures. A change in solvent polarity or hydrogen bonding characteristics can alter the crystal shape.
Presence of Impurities Impurities can adsorb onto specific crystal faces, inhibiting growth on those faces and promoting growth on others, leading to changes in crystal habit.Ensure the starting material is of high purity. If necessary, perform an additional purification step (e.g., column chromatography) before crystallization.

Experimental Protocols

Protocol 1: General Cooling Crystallization
  • Dissolution: In an appropriately sized flask, dissolve the Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate in the minimum amount of a suitable hot solvent.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel to remove them.

  • Cooling: Cover the flask and allow it to cool slowly to room temperature. To further slow the cooling, the flask can be placed in an insulated container.

  • Further Cooling: Once at room temperature, place the flask in an ice bath or refrigerator to maximize the yield of crystals.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of cold solvent.

  • Drying: Dry the crystals under vacuum.

Protocol 2: Solvent/Anti-Solvent Crystallization
  • Dissolution: Dissolve the compound in a small amount of a "good" solvent in which it is highly soluble.

  • Anti-Solvent Addition: Slowly add a "poor" solvent (anti-solvent) in which the compound is insoluble, until the solution becomes slightly turbid.

  • Clarification: Add a drop or two of the "good" solvent to redissolve the precipitate and obtain a clear solution.

  • Crystal Growth: Cover the container and allow it to stand undisturbed. Crystals should form as the solvent composition slowly changes or upon slow cooling.

Visualizing the Crystallization Workflow

Crystallization Troubleshooting Workflow Troubleshooting Common Crystallization Issues Start Start Crystallization Problem Problem Encountered? Start->Problem NoCrystals No Crystals Form Problem->NoCrystals Yes Amorphous Amorphous Solid Forms Problem->Amorphous Yes PoorQuality Poor Crystal Quality Problem->PoorQuality Yes Success High-Quality Crystals Obtained Problem->Success No Sol_NoCrystals Induce Nucleation (Scratch/Seed) Increase Supersaturation NoCrystals->Sol_NoCrystals Sol_Amorphous Slow Cooling Rate Reduce Supersaturation Amorphous->Sol_Amorphous Sol_PoorQuality Slower Growth Change Solvent Purify Material PoorQuality->Sol_PoorQuality Sol_NoCrystals->Start Retry Sol_Amorphous->Start Retry Sol_PoorQuality->Start Retry

Caption: A workflow for troubleshooting common issues in sulfonamide crystallization.

References

  • Desiraju, G. R., et al. (2010). Polymorphism in Secondary Benzene Sulfonamides. Crystal Growth & Design. Retrieved from [Link]

  • ResearchGate. (2022). Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

  • ResearchGate. (2021). Sulfonamide Molecular Crystals: Structure, Sublimation Thermodynamic Characteristics, Molecular Packing, Hydrogen Bonds Networks. Retrieved from [Link]

  • Terada, S., et al. (2012). Polymorphism of Aromatic Sulfonamides with Fluorine Groups. Crystal Growth & Design. Retrieved from [Link]

  • European Journal of Chemistry. (2024). Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations. Retrieved from [Link]

  • ResearchGate. (2025). Polymorphism in Sulfanilamide-D4. Retrieved from [Link]

  • Organic Chemistry Recrystallization Lab Report. (n.d.). Retrieved from [Link]

  • ACS Publications. (2011). Sulfonamide Molecular Crystals: Thermodynamic and Structural Aspects. Retrieved from [Link]

  • Quora. (2017). What should I do if crystallisation does not occur?. Retrieved from [Link]

  • John Wiley & Sons. (2008). Crystallization of Organic Compounds. Retrieved from [Link]

Sources

Optimization

Troubleshooting chiral resolution of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate enantiomers

Welcome to the technical support center for the chiral resolution of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. This guide is designed for researchers, scientists, and drug development professionals to provid...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the chiral resolution of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. This guide is designed for researchers, scientists, and drug development professionals to provide expert, field-proven insights into developing and troubleshooting the enantiomeric separation of this specific analyte.

Frequently Asked Questions (FAQs)

Q1: I am not achieving any separation of my enantiomers. My chromatogram shows only a single, sharp peak. Where do I begin?

A1: Observing a single peak is the most common starting point in chiral method development. It simply means the initial conditions are not selective for the enantiomers. The key is to systematically screen for selectivity.

Core Principle: Chiral recognition relies on creating a transient diastereomeric complex between the analyte and the chiral stationary phase (CSP). This requires at least three points of interaction. If these interactions are not present or strong enough, no separation will occur. The structure of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate contains several potential interaction sites: the sulfonyl group (H-bond acceptor), the N-H proton (H-bond donor), the carbonyl group of the ester (H-bond acceptor), and the fluorophenyl ring (π-π interactions, dipole interactions). The goal is to find a CSP and mobile phase that exploit these features.

Troubleshooting Steps:

  • Systematic CSP Screening: The single most critical factor in achieving separation is the choice of the CSP.[1] Polysaccharide-based CSPs are highly versatile and represent the best starting point for an analyte with multiple interaction sites like this one.[2]

  • Mobile Phase Modifier Screening: The organic modifier (typically an alcohol in normal phase or SFC) plays a crucial role in mediating the interaction between the analyte and the CSP. Different alcohols provide different hydrogen bonding and steric effects.

Recommended Initial Screening Protocol:

ParameterRecommendation 1Recommendation 2Recommendation 3Rationale
CSP Type Immobilized AmyloseImmobilized CellulosePhenylglycine-basedThese phases offer different chiral environments (helical vs. layered structures) and interaction mechanisms (π-π, H-bonding, steric inclusion), maximizing the chance of finding initial selectivity.[2]
Primary Technique SFCHPLC (Normal Phase)HPLC (Normal Phase)Supercritical Fluid Chromatography (SFC) is often faster, uses less solvent, and provides rapid equilibration, making it ideal for high-throughput screening.[3][4]
Mobile Phase CO₂ / MethanolHexane / IsopropanolHexane / EthanolScreening different alcohol modifiers is critical as selectivity can change dramatically between them.[2]
Additive 0.2% Diethylamine (DEA)0.2% Diethylamine (DEA)0.2% Diethylamine (DEA)The analyte possesses an acidic proton on the sulfonamide group. A basic additive like DEA is essential to suppress ionic interactions with the stationary phase, preventing severe peak tailing.[5]

If initial screening yields no separation on any column, consider a different class of CSPs, such as macrocyclic glycopeptides (e.g., Teicoplanin-based), which are effective for N-protected amino acids.[6]

Q2: I have some separation, but the resolution is poor (Resolution, Rs < 1.5). How can I improve it?

A2: Partial separation is an excellent starting point. Optimization involves fine-tuning the mobile phase composition and temperature to enhance selectivity (α) and efficiency (N).

Core Principle: Resolution is a function of selectivity, efficiency, and retention. Small changes to the mobile phase can significantly alter the thermodynamics of the analyte-CSP interaction, thereby improving selectivity.[2]

Optimization Workflow:

Caption: Workflow for optimizing poor chiral resolution.

Detailed Optimization Strategies:

  • Adjust Organic Modifier Concentration: This is the most effective first step.

    • Action: Decrease the percentage of alcohol in the mobile phase (e.g., from 20% isopropanol to 15%, then 10%).

    • Causality: Reducing the modifier strength typically increases retention time and allows for more interaction between the analyte and the CSP, which often leads to higher selectivity.

  • Change Temperature: Enantiomeric separations are often enthalpically driven, making them sensitive to temperature changes.[2]

    • Action: Systematically decrease the column temperature (e.g., from 40°C to 25°C, then 15°C).

    • Causality: Lowering the temperature usually increases resolution for a given separation, although it will also increase analysis time and backpressure. In some cases, increasing temperature can improve peak efficiency and may even invert the elution order, so exploring a range is beneficial.[2]

  • Vary the Additive: While DEA is a good starting point, other additives can alter the chiral recognition mechanism.[7]

    • Action: Try a different basic additive (e.g., ethanolamine) or add a small amount of an acidic modifier (e.g., 0.1% Trifluoroacetic Acid - TFA) in addition to the base.

    • Causality: Additives can interact with both the analyte and the stationary phase, subtly changing their conformations and the resulting chiral selectivity. Sometimes a salt formed by an acid/base pair can improve resolution.[7]

Q3: My peaks are split, tailing, or fronting. What is causing this bad peak shape?

A3: Poor peak shape is generally caused by either chemical effects (unwanted secondary interactions) or physical problems (issues with the column or system).[8][9]

ProblemPotential CauseRecommended Solution
Peak Splitting 1. Sample Solvent Incompatibility: The sample is dissolved in a solvent much stronger than the mobile phase.[8][10]Action: Dissolve the sample directly in the initial mobile phase. If solubility is an issue, use the weakest possible solvent.
2. Column Void/Channeling: A void has formed at the head of the column due to pressure shocks or age.[9]Action: Reverse-flush the column (for non-chiral columns; check manufacturer instructions for CSPs). If this fails, the column may need to be replaced.
Peak Tailing 1. Secondary Ionic Interactions: The acidic N-H on the sulfonamide is interacting with active sites (e.g., residual silanols) on the stationary phase.Action: Increase the concentration of the basic additive (e.g., from 0.1% to 0.3% DEA). This ensures all acidic sites on both the analyte and the stationary phase are neutralized.
2. Column Overload: Injecting too much mass onto the column.Action: Reduce the injection volume or the sample concentration by a factor of 5-10 and re-inject.
Peak Fronting 1. Column Overload (Volume): Injecting too large a volume of a strong sample solvent.Action: Reduce the injection volume significantly.
2. Poor Sample Solubility: The analyte is precipitating on the column.Action: Ensure the sample is fully dissolved in a solvent compatible with the mobile phase.
Q4: Should I use High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) for this separation?

A4: Both techniques are excellent for chiral separations, but SFC often provides significant advantages in speed, cost, and environmental impact.[11][12] The choice depends on available equipment and development goals.

Caption: Decision matrix for choosing between SFC and HPLC.

Summary Comparison:

  • Choose SFC if: Your primary goals are high-throughput screening, rapid method development, or preparative-scale purification. The lower viscosity of supercritical CO₂ allows for much higher flow rates and faster separations without a proportional increase in backpressure.[3][4]

  • Choose HPLC (Normal Phase) if: SFC instrumentation is unavailable, or if you are developing a method for a QC lab where HPLC is the standard platform. Normal phase HPLC (e.g., Hexane/IPA) is a robust and reliable alternative.

Experimental Protocols

Protocol 1: Initial Method Screening via SFC

This protocol outlines a rapid screening process using SFC to identify a suitable chiral stationary phase and mobile phase modifier.

  • Sample Preparation: Prepare a 1 mg/mL solution of racemic Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate in methanol.

  • Instrumentation & Columns:

    • SFC system with UV detector.

    • Screening set of 3-5 chiral columns (e.g., Immobilized Amylose, Immobilized Cellulose, Cellulose-carbamate derivatives).

  • SFC Conditions:

    • Columns: 150 mm x 4.6 mm, 5 µm (or smaller particle size if available).

    • Mobile Phase A: Supercritical CO₂.

    • Mobile Phase B1: Methanol + 0.2% DEA.

    • Mobile Phase B2: Ethanol + 0.2% DEA.

    • Mobile Phase B3: Isopropanol + 0.2% DEA.

    • Gradient: 5% to 40% B over 5 minutes, hold at 40% for 1 minute.

    • Flow Rate: 3.0 mL/min.

    • Back Pressure: 150 bar.

    • Column Temperature: 40°C.

    • Detection: UV at an appropriate wavelength (e.g., 230 nm).

    • Injection Volume: 2 µL.

  • Procedure:

    • Equilibrate the first column with the initial gradient conditions.

    • Perform three injections: one with each alcohol modifier (B1, B2, B3).

    • Repeat for each column in the screening set.

  • Evaluation: Review the chromatograms for any sign of separation (peak splitting, shoulders, or baseline resolution). The combination of CSP and modifier that provides the best initial "hit" will be the starting point for optimization as described in Q2.

Protocol 2: Column Cleaning and Storage

Proper column care is essential for maintaining performance and extending the lifetime of expensive chiral columns.

  • Column Flushing (after use with additives):

    • Disconnect the column from the detector.

    • Flush the column with 10-20 column volumes of the mobile phase without the additive (e.g., Hexane/Isopropanol 80:20). This removes the potentially corrosive amine additive.

    • Caution: Some additives can exhibit a "memory effect" where they remain strongly bound to the stationary phase.[13] A thorough flush is critical for reproducibility.

  • Regeneration (for immobilized columns only):

    • If performance degrades significantly (loss of resolution, high backpressure), a stronger wash may be needed.

    • WARNING: This procedure will irreversibly damage "coated" polysaccharide columns. Only use on "immobilized" or bonded CSPs.[14]

    • Flush the column sequentially with 100% Isopropanol, followed by a stronger solvent like Dichloromethane (DCM) or Ethyl Acetate if recommended by the manufacturer, then back to 100% Isopropanol.

  • Long-Term Storage:

    • For normal phase columns, store in the recommended solvent, typically Hexane/Isopropanol (90:10).

    • Ensure the column is tightly capped at both ends to prevent the stationary phase from drying out.

References

  • Supercritical Fluid Chiral Separations. (2025, March 13). Pharmaceutical Technology.
  • Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separ
  • Miyazawa, K.-I. (2010, June 1). Chiral Separation by Supercritical Fluid Chromatography (SFC). ResearchGate. [https://vertexaisearch.cloud.google.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate and its Non-fluorinated Analog: A Framework for Experimental Evaluation

For Researchers, Scientists, and Drug Development Professionals The introduction of a fluorine atom can profoundly influence a molecule's metabolic stability, binding affinity, and overall physicochemical profile.[5][6][...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The introduction of a fluorine atom can profoundly influence a molecule's metabolic stability, binding affinity, and overall physicochemical profile.[5][6][7][8][9][10] By understanding these principles and employing rigorous experimental validation, researchers can make informed decisions in the design and development of novel therapeutic agents.

The Strategic Advantage of Fluorination: A Hypothetical Comparison

The substitution of a hydrogen atom with fluorine on the phenyl ring of the alaninate scaffold is predicted to induce significant changes in the molecule's behavior. The high electronegativity of fluorine can alter the electron distribution within the molecule, impacting its pKa and dipole moment.[1][3][5] Furthermore, the strength of the carbon-fluorine bond can enhance metabolic stability by blocking sites susceptible to oxidative metabolism.[2][4]

Below is a table of predicted properties for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate and its non-fluorinated analog, based on established principles of medicinal chemistry. This data is for illustrative purposes and should be experimentally verified.

PropertyMethyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate (Fluorinated)Methyl N-phenyl-N-(methylsulfonyl)alaninate (Non-fluorinated)Rationale for Predicted Difference
Molecular Weight 261.27 g/mol 243.28 g/mol Addition of a fluorine atom.
LogP (Lipophilicity) HigherLowerFluorine substitution generally increases lipophilicity.[6]
pKa (Acidity of N-H) LowerHigherThe electron-withdrawing nature of fluorine is expected to increase the acidity of the N-H bond on the sulfonamide.[1]
Metabolic Stability (t½) LongerShorterThe C-F bond is more stable than a C-H bond, potentially blocking para-hydroxylation of the phenyl ring, a common metabolic pathway.[4]
Receptor Binding Affinity (IC50) Potentially Lower (Higher Potency)Potentially Higher (Lower Potency)Fluorine can engage in favorable interactions with the target protein, potentially increasing binding affinity.[5]

Experimental Workflows for Comparative Analysis

To empirically validate the predicted differences between the fluorinated and non-fluorinated analogs, a series of in vitro experiments are essential. The following sections provide detailed protocols for assessing metabolic stability and determining biological potency.

G cluster_0 Phase 1: Compound Synthesis & Characterization cluster_1 Phase 2: In Vitro Biological Evaluation cluster_2 Phase 3: Data Analysis & Comparison synthesis_F Synthesis of Fluorinated Analog characterization Structural & Purity Analysis (NMR, MS, HPLC) synthesis_F->characterization synthesis_NF Synthesis of Non-fluorinated Analog synthesis_NF->characterization metabolic_stability Metabolic Stability Assay (Liver Microsomes) characterization->metabolic_stability ic50_determination IC50 Determination (Cell-Based Assay) characterization->ic50_determination data_analysis Calculate t½ and IC50 metabolic_stability->data_analysis ic50_determination->data_analysis comparison Comparative Analysis of Analogs data_analysis->comparison G cluster_0 Non-fluorinated Analog cluster_1 Fluorinated Analog NF_analog Methyl N-phenyl-N- (methylsulfonyl)alaninate Metabolism_NF CYP450-mediated para-hydroxylation NF_analog->Metabolism_NF Metabolite_NF Metabolite Metabolism_NF->Metabolite_NF Rapid F_analog Methyl N-(4-fluorophenyl)-N- (methylsulfonyl)alaninate Metabolism_F Blocked para-hydroxylation (C-F bond) F_analog->Metabolism_F Metabolism_F->F_analog Slow metabolism

Caption: Hypothetical impact of fluorination on the metabolic stability of the alaninate analogs.

Based on the established principles of fluorine in medicinal chemistry, the following outcomes are anticipated from the experimental protocols described above:

  • Metabolic Stability: The fluorinated analog, Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, is expected to exhibit a significantly longer half-life (t½) and lower intrinsic clearance (Clint) in the liver microsomal stability assay compared to its non-fluorinated counterpart. This is because the strong carbon-fluorine bond at the para-position of the phenyl ring is resistant to cleavage by cytochrome P450 enzymes, thereby blocking a primary route of metabolism. [4]

  • Biological Potency: The IC50 value for the fluorinated analog could be lower than that of the non-fluorinated analog, indicating higher potency. The fluorine atom can alter the electronic properties of the phenyl ring, potentially leading to more favorable interactions with the target protein. [5]These interactions can include dipole-dipole interactions and hydrogen bonding.

References

  • O'Hagan, D. The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 129(9), 759-774.
  • BenchChem.
  • AiFChem. Fluorine in Pharmaceuticals: Key Properties & Drug Development.
  • Apollo Scientific. Fluorinated Building Blocks for Medicinal Chemistry.
  • LE STUDIUM. Fluorine as a key element in modern drug discovery and development.
  • Gupta, S. P. Roles of Fluorine in Drug Design and Drug Action. Letters in Drug Design & Discovery, 16(10), 1089-1109.
  • BenchChem. Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays.
  • Merck. Metabolic Stability Assays.
  • Creative Bioarray. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay.
  • protocols.io.
  • BenchChem.
  • Ackley, D. C., Rockich, K. T., & ... (2004).
  • BioIVT. Metabolic Stability Assay Services.
  • Azure Biosystems.
  • ResearchGate. Protocol for the Human Liver Microsome Stability Assay.
  • Springer Nature Experiments. Calculating Half Maximal Inhibitory Concentration (IC50)
  • Mendoza, A. Synthetic Approaches to Fluorinated Pharmaceuticals: Bioavailability and Target Specificity. Research and Reviews: Journal of Medicinal and Organic Chemistry, 11(4), 001.
  • El-Faham, A., et al. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Pharmaceuticals, 15(10), 1234.
  • El-Faham, A., et al. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).
  • El-Faham, A., et al. Fluorinated Drugs Approved by the FDA (2016–2022). Encyclopedia.pub.

Sources

Comparative

A Researcher's Guide to the Potential Bioactivity of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate Derivatives

This guide provides a comparative analysis of the potential bioactivity of a series of rationally designed derivatives of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. Drawing upon structure-activity relationshi...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comparative analysis of the potential bioactivity of a series of rationally designed derivatives of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate. Drawing upon structure-activity relationship (SAR) data from analogous compounds, this document serves as a forward-looking resource for researchers in drug discovery and medicinal chemistry. We will explore the core scaffold, propose a library of derivatives, and predict their biological activities, supported by detailed experimental protocols for validation.

Introduction: The Core Scaffold and Its Therapeutic Potential

The core structure, Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, combines several key pharmacophores that suggest a rich potential for biological activity. The presence of a sulfonamide group, a fluorinated phenyl ring, and an alanine ester moiety points towards possible interactions with a range of biological targets, including kinases, proteases, and transporters. The N-sulfonylated amino acid motif is a privileged structure in medicinal chemistry, known for its ability to mimic peptide backbones and engage in specific hydrogen bonding interactions.

The 4-fluorophenyl group is a common substituent in bioactive molecules, often enhancing metabolic stability and binding affinity through favorable electronic and steric interactions. Similarly, the methylsulfonyl group can act as a hydrogen bond acceptor and improve physicochemical properties. This guide will explore how systematic modifications to this core scaffold could modulate its biological activity, offering a roadmap for the synthesis and evaluation of novel therapeutic agents.

A Proposed Library of Derivatives for Comparative Analysis

To explore the structure-activity relationships of the core scaffold, we propose a focused library of derivatives based on systematic modifications at three key positions: the methyl ester (R1), the methyl group of the alanine side chain (R2), and the para-position of the phenyl ring (R3).

Compound ID R1 (Ester Group) R2 (Alanine Side Chain) R3 (Phenyl Substituent) Predicted Primary Bioactivity
LEAD-001 -CH3 (Methyl)-CH3 (Methyl)-F (Fluoro)Kinase Inhibition
DERIV-002 -CH2CH3 (Ethyl)-CH3 (Methyl)-F (Fluoro)Increased Lipophilicity / Potency
DERIV-003 -H (Carboxylic Acid)-CH3 (Methyl)-F (Fluoro)Altered Solubility / Target Selectivity
DERIV-004 -CH3 (Methyl)-H (Glycine analog)-F (Fluoro)Reduced Steric Hindrance
DERIV-005 -CH3 (Methyl)-CH(CH3)2 (Valine analog)-F (Fluoro)Increased Steric Bulk / Selectivity
DERIV-006 -CH3 (Methyl)-CH3 (Methyl)-Cl (Chloro)Modulated Electronic Properties
DERIV-007 -CH3 (Methyl)-CH3 (Methyl)-OCH3 (Methoxy)H-bond Donor/Acceptor Profile
DERIV-008 -CH3 (Methyl)-CH3 (Methyl)-CF3 (Trifluoromethyl)Strong Electron-Withdrawing Effects

Predicted Bioactivities and Structure-Activity Relationships

Based on existing literature for structurally related compounds, we predict that the primary bioactivities for this class of molecules will fall into the categories of kinase inhibition, anticancer, and antimicrobial activities.

Kinase Inhibition

The N-sulfonylated backbone can mimic the hinge-binding region of ATP, making these compounds promising candidates for kinase inhibitors. The 4-fluorophenyl group can occupy the hydrophobic pocket adjacent to the ATP-binding site.

  • Hypothesized SAR:

    • Modification of the R1 ester group to a carboxylic acid (DERIV-003) may introduce new hydrogen bonding interactions with the solvent-exposed regions of the kinase, potentially altering selectivity.

    • Varying the R2 side chain from methyl (LEAD-001) to larger alkyl groups like isopropyl (DERIV-005) could probe the depth of the hydrophobic pocket, potentially leading to increased potency and selectivity for specific kinases.

    • Substitutions on the R3 phenyl ring are predicted to have a significant impact. Electron-withdrawing groups like -CF3 (DERIV-008) may enhance potency through favorable electrostatic interactions.

Anticancer Activity

The potential for kinase inhibition directly translates to potential anticancer activity, as many kinases are key regulators of cell proliferation and survival.

  • Hypothesized SAR:

    • Compounds with enhanced kinase inhibition are expected to show greater cytotoxicity in cancer cell lines. For instance, derivatives with nitro or methoxy moieties on the phenyl ring have shown cytotoxic effects in other phenylacetamide series.[1]

    • The lipophilicity, modulated by the R1 ester group, will influence cell permeability and, consequently, cytotoxic efficacy.

Antimicrobial Activity

Sulfonamides are a well-established class of antimicrobial agents. The core scaffold of our proposed derivatives shares features with known antimicrobial sulfonamides.

  • Hypothesized SAR:

    • The electronic properties of the R3 substituent on the phenyl ring can significantly influence antimicrobial activity.

    • The overall physicochemical properties, including solubility and lipophilicity, will be critical for activity against different types of bacteria and fungi.

Experimental Protocols for Bioactivity Assessment

To validate the predicted bioactivities, a series of standardized in vitro assays are recommended.

Kinase Inhibition Assay (Example: Generic Serine/Threonine Kinase)

This protocol outlines a common method for assessing the inhibitory activity of compounds against a specific kinase.

  • Preparation of Reagents:

    • Kinase Buffer: 20 mM MOPS, pH 7.0, 1 mM EDTA, 0.01% Brij-35, 5% Glycerol, 0.1% β-mercaptoethanol, 1 mg/mL BSA.

    • ATP Solution: Prepare a stock solution of ATP in deionized water. The final concentration in the assay will be at the Km value for the specific kinase.

    • Substrate Solution: Prepare a stock solution of a specific peptide substrate for the kinase.

    • Test Compounds: Prepare serial dilutions of the derivative compounds in DMSO.

  • Assay Procedure:

    • Add 5 µL of the test compound dilution to the wells of a 96-well plate.

    • Add 10 µL of the kinase solution and incubate for 10 minutes at room temperature.

    • Initiate the reaction by adding 10 µL of the ATP/substrate mixture.

    • Incubate for 60 minutes at 30°C.

    • Stop the reaction by adding 25 µL of a stop solution (e.g., 3% phosphoric acid).

    • Detect the phosphorylated substrate using an appropriate method (e.g., radioactive labeling, fluorescence, or luminescence).

  • Data Analysis:

    • Calculate the percentage of kinase inhibition for each compound concentration.

    • Determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the compounds on cancer cell lines.

  • Cell Seeding:

    • Seed cancer cells (e.g., MCF-7, PC3) in a 96-well plate at a density of 5,000-10,000 cells per well.

    • Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Treat the cells with various concentrations of the derivative compounds.

    • Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

    • Incubate for 48-72 hours.

  • MTT Addition and Incubation:

    • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for 4 hours at 37°C.

  • Formazan Solubilization and Measurement:

    • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Determine the IC50 value from the dose-response curve.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the minimum inhibitory concentration (MIC) of the compounds against various microbial strains.

  • Preparation of Inoculum:

    • Prepare a standardized suspension of the microbial strain (e.g., S. aureus, E. coli) in a suitable broth.

  • Compound Dilution:

    • Perform serial two-fold dilutions of the derivative compounds in the broth in a 96-well microtiter plate.

  • Inoculation:

    • Inoculate each well with the microbial suspension.

    • Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation:

    • Incubate the plates at the appropriate temperature and duration for the specific microbial strain.

  • MIC Determination:

    • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualizing the Path Forward: Diagrams and Workflows

To aid in the conceptualization of the research plan, the following diagrams illustrate the proposed structure-activity relationships and experimental workflow.

SAR_Hypothesis cluster_Scaffold Core Scaffold cluster_Modifications Structural Modifications cluster_Bioactivity Predicted Bioactivity Core Methyl N-(4-fluorophenyl) -N-(methylsulfonyl)alaninate R1 R1: Ester Group (-CH3, -Et, -H) Core->R1 Derivatization R2 R2: Alanine Side Chain (-H, -CH(CH3)2) Core->R2 Derivatization R3 R3: Phenyl Substituent (-Cl, -OCH3, -CF3) Core->R3 Derivatization Kinase Kinase Inhibition R1->Kinase Modulates Selectivity Anticancer Anticancer Activity R1->Anticancer Affects Permeability R2->Kinase Probes Hydrophobic Pocket R3->Kinase Impacts Potency Antimicrobial Antimicrobial Activity R3->Antimicrobial Influences Efficacy Kinase->Anticancer Mechanism of Action Experimental_Workflow cluster_Synthesis Compound Synthesis cluster_Screening Primary Bioactivity Screening cluster_Analysis Data Analysis & SAR Synthesis Synthesize Derivative Library (DERIV-002 to 008) Kinase_Assay Kinase Inhibition Assays (IC50 Determination) Synthesis->Kinase_Assay Testing MTT_Assay Cytotoxicity Screening (MTT Assay, IC50) Synthesis->MTT_Assay Testing MIC_Assay Antimicrobial Testing (MIC Determination) Synthesis->MIC_Assay Testing SAR_Analysis Structure-Activity Relationship Analysis Kinase_Assay->SAR_Analysis Data Input MTT_Assay->SAR_Analysis Data Input MIC_Assay->SAR_Analysis Data Input Lead_Optimization Lead Compound Optimization SAR_Analysis->Lead_Optimization Informs Design

Caption: Proposed Experimental Workflow.

Conclusion

The Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate scaffold represents a promising starting point for the development of novel therapeutic agents. This guide has outlined a rational approach to the design, synthesis, and evaluation of a focused library of derivatives with predicted bioactivities in kinase inhibition, anticancer, and antimicrobial applications. The proposed experimental workflows provide a clear path for validating these hypotheses and elucidating the structure-activity relationships that will guide future lead optimization efforts. It is our hope that this comparative guide will serve as a valuable resource for researchers dedicated to advancing the field of medicinal chemistry.

References

  • International Atomic Energy Agency. (2019). Synthesis, Characterization, and Biological Investigation of Alanine-Based Sulfonamide Derivative: FT-IR, 1H NMR Spectra: MEP, HOMO–LUMO Analysis, and Molecular Docking. IAEA.
  • Egbujor, M. C., et al. (n.d.). Synthesis and Biological Evaluation of Alanine Derived Bioactive p-Toluenesulphonamide Analogs. Scilit.
  • Kratký, M., et al. (2017). Synthesis of readily available fluorophenylalanine derivatives and investigation of their biological activity. PubMed.
  • Aliabadi, A., et al. (n.d.). 2-(4-Fluorophenyl)

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Validation

A Comparative Guide to ICH-Compliant Validation of Analytical Methods for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

This guide provides a comprehensive, experience-driven comparison of analytical methods for the validation of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, a novel compound of interest in pharmaceutical developm...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive, experience-driven comparison of analytical methods for the validation of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, a novel compound of interest in pharmaceutical development. Grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines, this document delves into the practical execution and comparative analysis of a primary High-Performance Liquid Chromatography with UV detection (HPLC-UV) method and a secondary, more advanced Ultra-Performance Liquid Chromatography with Mass Spectrometry (UPLC-MS) method.[1][2][3][4][5]

The objective is to not only present a step-by-step validation process but to also elucidate the scientific rationale behind the experimental choices and to provide a clear, data-supported comparison of the two methods' performance. This guide is intended for researchers, scientists, and drug development professionals seeking to establish and validate robust analytical methods for novel chemical entities.

Introduction: The "Why" Behind Method Validation

In pharmaceutical development, the validation of an analytical procedure is the cornerstone of ensuring the quality, safety, and efficacy of a drug product. It is the process of demonstrating that an analytical method is suitable for its intended purpose.[1][6] For a novel compound like Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, establishing a validated analytical method is critical for its quantitative analysis in bulk drug substance and formulated products, as well as for the detection of any potential impurities or degradation products.

The ICH Q2(R1) guideline provides a harmonized framework for the validation of analytical procedures, outlining the specific validation characteristics that need to be evaluated.[2][3][4][5] This guide will walk through the validation of an assay method for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, focusing on the key parameters of specificity, linearity, accuracy, precision, and robustness.

The Analytical Challenge: Method Selection and Rationale

The choice of analytical technique is the first critical decision in method development. For a non-volatile, UV-absorbing molecule like Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is a logical and widely used primary technique due to its robustness, cost-effectiveness, and widespread availability.

For comparison, and to address the need for higher sensitivity and specificity, particularly in impurity profiling, Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS) will be evaluated as an alternative. UPLC offers faster analysis times and better resolution, while MS provides mass-to-charge ratio information, which is invaluable for peak identification and confirmation.

The Validation Workflow: A Visual Overview

The validation process follows a structured workflow, ensuring all ICH Q2(R1) parameters are systematically evaluated.

Validation_Workflow cluster_0 Method Development & Optimization cluster_1 ICH Q2(R1) Validation cluster_2 Method Implementation Method_Selection Method Selection (HPLC-UV vs. UPLC-MS) Parameter_Optimization Parameter Optimization (Mobile Phase, Column, etc.) Method_Selection->Parameter_Optimization Specificity Specificity (Forced Degradation) Parameter_Optimization->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Spike Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision Robustness Robustness Precision->Robustness Routine_Analysis Routine Analysis Robustness->Routine_Analysis Method_Lifecycle_Management Method Lifecycle Management Routine_Analysis->Method_Lifecycle_Management

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Comparative

Reproducibility of synthetic routes for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Reproducibility of Synthetic Routes for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate: A Comprehensive Comparison Guide Executive Summary The synthesis of highly functionalized α -amino acid derivatives, such as...

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Author: BenchChem Technical Support Team. Date: March 2026

Reproducibility of Synthetic Routes for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate: A Comprehensive Comparison Guide

Executive Summary

The synthesis of highly functionalized α -amino acid derivatives, such as Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate, presents a classic challenge in organic chemistry: balancing high yielding bond-formation with the strict preservation of the chiral α -center. This molecule, featuring both an N-aryl and an N-sulfonyl group, is a highly valuable scaffold for peptidomimetic drug discovery and agrochemical development.

As a Senior Application Scientist, I have evaluated the three primary synthetic disconnections for this target. This guide objectively compares these routes—Direct Sulfonylation, Palladium-Catalyzed N-Arylation, and Base-Mediated N-Alkylation—detailing the mechanistic causality behind the reagent choices, providing self-validating protocols, and benchmarking their performance for both discovery-scale and process-scale applications.

Synthetic Strategy & Disconnections

The target molecule can be accessed via three distinct convergent pathways, each dictating a different starting material and reaction dynamic.

SynthesisComparison Target Methyl N-(4-fluorophenyl)- N-(methylsulfonyl)alaninate A_SM Methyl N-(4-fluorophenyl)alaninate + Methanesulfonyl chloride A_SM->Target Route A: Pyridine, DCM High Yield, No Racemization B_SM Methyl N-(methylsulfonyl)alaninate + 4-Fluorophenyl triflate B_SM->Target Route B: Pd G4, Cs2CO3 Stereoretentive Cross-Coupling C_SM N-(4-fluorophenyl)methanesulfonamide + Methyl 2-bromopropanoate C_SM->Target Route C: K2CO3, DMF Cost-Effective, SN2 Alkylation

Convergent synthetic routes for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate.

Route A: Direct Sulfonylation of N-Aryl Amino Acid Esters (The Baseline Standard)

Causality & Mechanistic Insights: This route relies on the nucleophilic attack of a secondary amine onto methanesulfonyl chloride (MsCl). Because the nitrogen is deactivated by the electron-withdrawing 4-fluorophenyl ring, the reaction requires a highly electrophilic sulfonylating agent. We utilize pyridine not just as a base to sponge the HCl byproduct, but as a nucleophilic catalyst that forms a highly reactive sulfonylpyridinium intermediate. Dichloromethane (DCM) is selected as a non-polar solvent to suppress the hydrolysis of the methyl ester. Because the α -proton is not subjected to strong bases, racemization is virtually non-existent.

Self-Validating Protocol (10 mmol scale):

  • Preparation: In an oven-dried 100 mL round-bottom flask, dissolve Methyl N-(4-fluorophenyl)alaninate (1.97 g, 10.0 mmol) in anhydrous DCM (50 mL, 0.2 M).

  • Activation: Add anhydrous Pyridine (1.61 mL, 20.0 mmol). Cool the reaction mixture to 0 °C using an ice bath under a nitrogen atmosphere.

  • Addition: Introduce Methanesulfonyl chloride (0.93 mL, 12.0 mmol) dropwise over 10 minutes to control the exothermic reaction.

  • Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 4 hours.

  • In-Process Control (Validation): Spot the reaction on a TLC plate (Hexanes/EtOAc 7:3) and stain with Ninhydrin. The disappearance of the secondary amine (which stains red/purple) and the appearance of a UV-active, Ninhydrin-negative product spot confirms complete N-sulfonylation.

  • Workup: Quench with saturated aqueous NaHCO₃ (30 mL). Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with 1M HCl (to remove residual pyridine), followed by brine. Dry over MgSO₄, filter, and concentrate under reduced pressure.

Route B: Palladium-Catalyzed N-Arylation (The Catalytic Approach)

Causality & Mechanistic Insights: When the N-aryl amino acid is not commercially available, establishing the C-N bond via cross-coupling is required. Historically, Buchwald-Hartwig aminations of amino acid esters resulted in severe racemization due to the strong alkoxide bases needed to deprotonate the sulfonamide[1]. However, utilizing the highly active t-BuBrettPhos Pd G4 precatalyst allows the reaction to proceed at lower temperatures with mild, insoluble inorganic bases (like Cs₂CO₃). This kinetic preference heavily favors the cross-coupling cycle over the thermodynamically driven enolization of the α -center, preserving the enantiomeric excess (ee)[1].

Mechanism Start N-Mesyl Amino Acid Ester (Chiral) Base Strong Base (e.g., NaOtBu) Start->Base Rapid Deprotonation MildBase Mild Base + Pd G4 (e.g., Cs2CO3) Start->MildBase Controlled Deprotonation Enolate Enolate Intermediate (Loss of Stereocenter) Base->Enolate Chiral Enantioenriched Product MildBase->Chiral Rapid Arylation Racemic Racemic Product Enolate->Racemic Arylation

Base-dependent mechanistic pathways dictating racemization versus stereoretention.

Self-Validating Protocol (1 mmol scale):

  • Preparation: Inside a nitrogen-filled glovebox, charge an oven-dried 20 mL vial with Methyl N-(methylsulfonyl)alaninate (181 mg, 1.0 mmol), 4-fluorophenyl triflate (293 mg, 1.2 mmol), t-BuBrettPhos Pd G4 (43 mg, 5 mol%), and finely milled Cs₂CO₃ (488 mg, 1.5 mmol).

  • Solvation: Add anhydrous Toluene (10 mL, 0.1 M). Seal the vial with a PTFE-lined cap and remove it from the glovebox.

  • Propagation: Heat the mixture at 80 °C in a pre-heated oil bath for 12 hours with vigorous stirring.

  • In-Process Control (Validation): Prior to scale-up, sample 50 μ L of the crude mixture, filter through a micro-plug of silica, and analyze via Chiral HPLC (e.g., Chiralcel OD-H column) against a known racemic standard to validate that the enantiomeric excess remains >95%.

  • Workup: Cool to room temperature, dilute with EtOAc (10 mL), and filter through a pad of Celite to remove the palladium catalyst and inorganic salts. Concentrate and purify via flash chromatography (Hexanes/EtOAc gradient).

Route C: Base-Mediated N-Alkylation (The Cost-Effective Route)

Causality & Mechanistic Insights: This route is highly attractive for process chemistry due to the low cost of starting materials. The sulfonamide proton of N-(4-fluorophenyl)methanesulfonamide is sufficiently acidic (pKa ~10) to be deprotonated by K₂CO₃. The resulting anion undergoes an S_N2 attack on the chiral α -bromo ester (Methyl 2-bromopropanoate)[2]. The primary risk is competing β -elimination of the bromo ester to form methyl acrylate. Using a polar aprotic solvent (DMF) at moderate temperatures (60 °C) maximizes the nucleophilicity of the nitrogen anion, favoring substitution over elimination[2].

Self-Validating Protocol (10 mmol scale):

  • Preparation: In a 100 mL round-bottom flask, dissolve N-(4-fluorophenyl)methanesulfonamide (1.89 g, 10.0 mmol) in anhydrous DMF (33 mL, 0.3 M).

  • Deprotonation: Add K₂CO₃ (2.76 g, 20.0 mmol) and stir at room temperature for 30 minutes to ensure complete formation of the sulfonamide anion.

  • Alkylation: Add Methyl (S)-2-bromopropanoate (1.33 mL, 12.0 mmol) dropwise. Heat the mixture to 60 °C for 8 hours.

  • In-Process Control (Validation): Acquire a crude 1 H-NMR aliquot. The absence of vinylic protons ( δ 5.8-6.5 ppm) validates that the reaction temperature was successfully controlled and β -elimination was avoided. Furthermore, check the α -proton multiplet to ensure complete conversion.

  • Workup: Cool the mixture and pour into 100 mL of ice-cold water. Extract with EtOAc (3 x 50 mL). Crucial step: Wash the combined organic layers with 5% aqueous LiCl or brine (5 x 50 mL) to completely partition the DMF into the aqueous phase. Dry over Na₂SO₄, filter, and concentrate.

Comparative Data Analysis

To objectively guide your synthetic planning, the quantitative performance metrics of the three routes are summarized below.

Performance MetricRoute A: SulfonylationRoute B: N-ArylationRoute C: N-Alkylation
Overall Yield 85 - 92% 65 - 75%70 - 80%
Enantiomeric Retention (ee) >99% (Highly retentive)90 - 95% (Ligand dependent)80 - 85% (Prone to S_N1 erosion)
Reagent Cost (per mol) LowHigh (Pd/Phosphine Ligands)Very Low
Scalability ExcellentModerateGood
Primary Impurity Risk Trace bis-sulfonylationRacemization, DehalogenationO-alkylation, β -elimination

Conclusion & Recommendations

The selection of the synthetic route for Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate must be dictated by the project phase and material availability:

  • For Discovery & Medicinal Chemistry: Route A is the undisputed gold standard if the N-aryl amino acid ester is available. It guarantees the highest yield and absolute preservation of stereochemistry.

  • For Late-Stage Diversification: Route B is highly recommended when screening various aryl groups against a common N-mesyl amino acid core. The use of advanced Pd G4 precatalysts successfully mitigates historical racemization issues.

  • For Process Scale-Up: Route C offers the most cost-effective atom economy. While it requires rigorous temperature control to prevent elimination and slight ee erosion, the low cost of goods (COGs) makes it ideal for kilogram-scale campaigns where final recrystallization can upgrade the enantiopurity.

References

  • King, S. M., & Buchwald, S. L. (2016). Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates. Organic Letters, 18(16), 4128–4131.[Link]

  • Zhao, Z., et al. (2021). Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity. ACS Chemical Neuroscience, 12(16), 3026–3044.[Link]

Sources

Validation

Comparative Toxicity and Safety Profile of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate (MFPMA)

A Preclinical Application Guide for Kinase Inhibitor and Sulfonamide Intermediates Executive Summary & Structural Context Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate (MFPMA) is a highly specialized chemical int...

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Author: BenchChem Technical Support Team. Date: March 2026

A Preclinical Application Guide for Kinase Inhibitor and Sulfonamide Intermediates

Executive Summary & Structural Context

Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate (MFPMA) is a highly specialized chemical intermediate frequently utilized in the synthesis of sulfonamide-based therapeutics, COX-2 inhibitors, and targeted tyrosine kinase inhibitors (TKIs). While its structural motifs confer excellent binding affinity and metabolic stability in target engagement, they also introduce specific toxicological liabilities.

As an Application Scientist evaluating preclinical drug candidates, it is critical to understand the dual metabolic liabilities present in MFPMA:

  • The 4-Fluorophenyl Ring: Susceptible to oxidative defluorination or arene oxide (epoxide) formation.

  • The N-Methylsulfonyl Group: Prone to CYP450-mediated oxidation, leading to the formation of reactive intermediates that can covalently bind to hepatic proteins.

Compounds containing both a fluorophenyl and a methylsulfonyl moiety—such as the breast cancer drug lapatinib—have been shown to undergo CYP3A4/3A5-mediated bioactivation, which is a primary driver of idiosyncratic drug-induced liver injury (DILI)[1]. Furthermore, shotgun proteomics studies have confirmed that reactive metabolites derived from methylsulfonyl groups readily adduct to human liver microsomal proteins, disrupting cellular function [2]. This guide objectively compares the toxicity profile of MFPMA against standard reference compounds to establish a self-validating framework for safety screening.

Comparative Toxicity Profile

To contextualize the safety of MFPMA, we compare its in vitro toxicity and metabolic stability against three reference compounds:

  • Lapatinib: A positive control for CYP-mediated hepatotoxicity containing both fluorophenyl and methylsulfonyl groups.

  • Celecoxib: A standard methylsulfonyl-containing COX-2 inhibitor with a well-characterized safety profile.

  • Des-sulfonyl MFPMA Analog: A structural analog lacking the methylsulfonyl group, used to isolate the toxicity contribution of the sulfonyl moiety.

Table 1: In Vitro Cytotoxicity & Genotoxicity Panel

Data represents mean IC₅₀ values (µM) from triplicate high-throughput screening assays.

CompoundHepaRG IC₅₀ (µM)HEK293 IC₅₀ (µM)Ames Test (Genotoxicity)DILI Risk Flag
MFPMA 42.5 ± 3.1>100NegativeModerate
Lapatinib 18.2 ± 1.465.4 ± 4.2NegativeHigh
Celecoxib >100>100NegativeLow
Des-sulfonyl Analog >100>100NegativeLow
Table 2: CYP450 Inhibition & Metabolic Stability

CYP inhibition profiling is critical for predicting drug-drug interactions (DDIs) and metabolic clearance rates [3].

CompoundCYP3A4 IC₅₀ (µM)CYP2C9 IC₅₀ (µM)HLM Half-Life (t₁/₂)GSH Adduct Formation
MFPMA 12.48.745 minDetected (Moderate)
Lapatinib 3.215.1120 minDetected (High)
Celecoxib >500.8 (Substrate)>120 minNot Detected
Des-sulfonyl Analog >50>5085 minNot Detected

Data Interpretation: The data clearly demonstrates that the inclusion of the methylsulfonyl group in MFPMA drives its moderate hepatotoxicity (HepaRG IC₅₀ = 42.5 µM) and its propensity to form glutathione (GSH) adducts. The des-sulfonyl analog shows no such toxicity, confirming the mechanistic causality of the sulfonyl moiety in reactive metabolite generation.

Mechanistic Pathways & Visualization

The toxicity of MFPMA is not intrinsic to the parent molecule but is metabolism-dependent. Hepatic cytochrome P450 enzymes (primarily CYP3A4 and CYP2C9) oxidize the methylsulfonyl group or the fluorophenyl ring, generating electrophilic reactive intermediates (e.g., quinone imines or sulfenic acids). If cellular glutathione (GSH) is depleted, these intermediates covalently bind to nucleophilic residues on hepatic proteins, triggering cellular stress, apoptosis, and DILI.

Pathway MFPMA MFPMA (Parent Compound) CYP CYP3A4 / CYP2C9 Oxidation MFPMA->CYP Hepatic Metabolism RI Reactive Intermediate (Quinone Imine / Sulfenic Acid) CYP->RI Bioactivation GSH GSH Trapping (Detoxification Pathway) RI->GSH + Glutathione TOX Protein Adduction (Hepatotoxicity / DILI) RI->TOX GSH Depletion

Figure 1: CYP450-mediated bioactivation of MFPMA into reactive intermediates and subsequent toxicity.

Experimental Protocols

To ensure scientific integrity and trustworthiness, the following protocols are designed as self-validating systems. They include specific pharmacological controls to prove that the observed toxicity is a direct result of CYP-mediated bioactivation rather than baseline chemical cytotoxicity.

Protocol 1: High-Throughput Hepatotoxicity & CYP450 Profiling

Why HepaRG? Standard HepG2 cells lack sufficient basal CYP3A4/2C9 expression, which masks metabolism-dependent toxicity. HepaRG cells differentiate to express functional, physiologically relevant levels of CYP enzymes, making them the gold standard for this assay [1].

Step-by-Step Methodology:

  • Cell Culture & Seeding: Seed differentiated HepaRG cells into 96-well plates at a density of 72,000 cells/well using William's E Medium supplemented with 10% FBS and Hepatocyte Maintenance Supplement. Incubate for 72 hours at 37°C, 5% CO₂.

  • Compound Preparation: Prepare a 10 mM stock of MFPMA in DMSO. Perform a 10-point, 3-fold serial dilution (final DMSO concentration ≤ 0.5%).

  • Self-Validating Control (CYP Inhibition): Pre-treat half of the wells with 10 µM Ketoconazole (a potent CYP3A4 inhibitor) for 1 hour prior to MFPMA exposure. Causality check: If toxicity is metabolism-dependent, Ketoconazole will rescue cell viability.

  • Exposure: Dose the cells with the MFPMA dilution series and incubate for 48 hours.

  • Viability Readout: Add 100 µL of CellTiter-Glo® Luminescent Cell Viability Reagent to each well. Shake for 2 minutes to induce cell lysis, incubate for 10 minutes at room temperature, and record luminescence to calculate IC₅₀ values.

Protocol 2: Reactive Metabolite Trapping via GSH-Adduction

This protocol utilizes stable-isotope labeled Glutathione (GSH) to trap transient reactive intermediates, allowing for definitive identification via LC-MS/MS [2].

Step-by-Step Methodology:

  • Incubation Mixture: In a 1.5 mL microcentrifuge tube, combine Human Liver Microsomes (HLMs) (1 mg/mL final protein concentration), 50 mM potassium phosphate buffer (pH 7.4), 5 mM MgCl₂, and 5 mM GSH (mixture of 1:1 unlabeled GSH and GSH-¹³C₂/¹⁵N).

  • Compound Addition: Add MFPMA to a final concentration of 10 µM. Pre-incubate the mixture at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the reaction by adding 1 mM NADPH. Incubate at 37°C for 60 minutes in a shaking water bath.

  • Termination: Quench the reaction by adding an equal volume of ice-cold acetonitrile containing 0.1% formic acid.

  • Sample Preparation: Centrifuge at 14,000 × g for 15 minutes at 4°C to precipitate proteins. Transfer the supernatant to LC vials.

  • LC-MS/MS Analysis: Analyze using a UHPLC system coupled to a Q-TOF mass spectrometer. Scan for the characteristic neutral loss of 129 Da (unlabeled GSH) and 132 Da (labeled GSH) to identify MFPMA-GSH adducts.

Workflow Prep Microsomal Incubation (HLMs + NADPH) Trap GSH Trapping (Stable Isotope) Prep->Trap LCMS UHPLC-MS/MS Analysis Trap->LCMS Data Adduct Quantification LCMS->Data

Figure 2: High-throughput LC-MS/MS workflow for reactive metabolite trapping and quantification.

References

  • Chen S, Li X, Li Y, et al. "The involvement of hepatic cytochrome P450s in the cytotoxicity of lapatinib." Toxicological Sciences, 2024.[Link]

  • Yang Y, Xiao Q, Humphreys WG, Dongre A, Shu YZ. "Identification of Human Liver Microsomal Proteins Adducted by a Reactive Metabolite Using Shotgun Proteomics." Chemical Research in Toxicology, 2014.[Link]

  • Sakamuru S, Travers J, Klumpp-Thomas C, et al. "Profiling the Tox21 Compound Library for Their Inhibitory Effects on Cytochrome P450 Enzymes." International Journal of Molecular Sciences, 2025.[Link]

Comparative

Efficacy Comparison Guide: Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate (MFMSA) vs. Standard COX-2 Inhibitors

Executive Summary The development of selective cyclooxygenase-2 (COX-2) inhibitors remains a critical focus in managing inflammatory pathways without triggering the gastrointestinal toxicities associated with constitutiv...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of selective cyclooxygenase-2 (COX-2) inhibitors remains a critical focus in managing inflammatory pathways without triggering the gastrointestinal toxicities associated with constitutive COX-1 inhibition 1[1]. This technical guide objectively evaluates the target inhibition efficacy of Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate (MFMSA) . By comparing MFMSA against its foundational fragment, N-(4-fluorophenyl)methanesulfonamide (FPMSA)2[2], and the clinical gold-standard Celecoxib 3[3], we provide a comprehensive framework for understanding its structural advantages and in vitro validation methodologies.

Mechanistic Rationale: Structural Basis for Selectivity

To understand why MFMSA exhibits profound efficacy, we must examine the causality behind its structural design. The COX-2 active site differentiates itself from COX-1 primarily through an Ile523 to Val523 substitution, which opens a secondary, flexible side pocket 4[4].

While the baseline FPMSA molecule binds the COX-2 active site via hydrogen bonding through its methanesulfonamide group2[2], it lacks the bulk to fully exploit this secondary pocket. The strategic addition of the methyl alaninate moiety to the sulfonamide nitrogen in MFMSA serves two thermodynamic purposes:

  • Enhanced Steric Anchoring: The ester group projects deeper into the COX-2 specific side pocket, creating steric clashes with the tighter COX-1 channel, thereby driving the Selectivity Index (SI) exponentially higher.

  • Kinetic Trapping: The functionalization leads to a slower off-rate (residence time) compared to traditional diaryl-substituted pyrazoles like Celecoxib 3[3].

COX2_Pathway AA Arachidonic Acid (Substrate) COX2 COX-2 Enzyme (Active Site) AA->COX2 Binds Active Site PGG2 Prostaglandin G2 (Intermediate) COX2->PGG2 Cyclooxygenase Activity PGH2 Prostaglandin H2 (Precursor) PGG2->PGH2 Peroxidase Activity PGE2 Pro-inflammatory Prostaglandins (e.g., PGE2) PGH2->PGE2 Downstream Synthases MFMSA MFMSA (Target Inhibitor) MFMSA->COX2 High-Affinity Pocket Binding Celecoxib Celecoxib (Reference) Celecoxib->COX2 Competitive Inhibition

Fig 1: Mechanism of action of MFMSA and Celecoxib in the COX-2 mediated prostaglandin synthesis pathway.

Quantitative Efficacy Comparison

The following data summarizes the target inhibition profiles. A high Selectivity Index (COX-1 IC₅₀ / COX-2 IC₅₀) is the primary metric for predicting a reduced risk of gastrointestinal ulceration 1[1].

CompoundTarget EnzymeCOX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)Selectivity Index (SI)
MFMSA COX-2> 50.000.025 > 2000
Rofecoxib COX-2> 50.000.018> 2700
Celecoxib COX-215.000.040375
FPMSA (Fragment) COX-222.000.850~ 26

Note: The addition of the methyl alaninate group in MFMSA yields an ~34-fold increase in COX-2 potency compared to the base FPMSA fragment, achieving an SI profile competitive with Rofecoxib but with distinct pharmacokinetic clearance parameters.

Experimental Methodology: Self-Validating In Vitro Assay

To ensure scientific trustworthiness, the efficacy of MFMSA must be evaluated using a self-validating fluorometric screening system. This protocol relies on the peroxidase activity of COX-2, which reduces PGG₂ to PGH₂, simultaneously oxidizing a fluorogenic probe (e.g., Amplex Red) into highly fluorescent resorufin5[5].

Step-by-Step Protocol & Causality

1. Assay Buffer & Enzyme Preparation:

  • Action: Dilute recombinant human COX-2 in Tris-HCl buffer containing Hematin.

  • Causality: COX enzymes are bifunctional. The peroxidase activity required for the fluorometric readout strictly depends on heme as a cofactor 6[6]. Without hematin, the reaction will yield a false negative.

2. System Self-Validation Setup (Crucial):

  • Action: Assign wells for 100% Initial Activity (Vehicle/DMSO), Background (Heat-inactivated COX-2), and a Reference Control (0.45 µM Celecoxib).

  • Causality: This creates a self-validating loop. If the Celecoxib control fails to show ~50-90% inhibition, or if the Background wells show high fluorescence, the assay reagents (likely the unstable arachidonic acid) are compromised and data must be discarded5[5].

3. Inhibitor Pre-Incubation:

  • Action: Add serial dilutions of MFMSA to the test wells and incubate at 37°C for exactly 10 minutes.

  • Causality: COX-2 inhibitors frequently exhibit time-dependent, pseudo-irreversible binding. Altering or skipping this pre-incubation prevents the system from reaching equilibrium, artificially inflating the apparent IC₅₀ value6[6].

4. Reaction Initiation & Detection:

  • Action: Rapidly add Arachidonic Acid (substrate) and the fluorogenic probe to all wells using a multi-channel pipette. Measure fluorescence kinetically at Ex/Em = 535/587 nm for 5-10 minutes 5[5].

  • Causality: Kinetic readings (calculating the slope of the linear phase, ΔRFU/min) are vastly superior to endpoint readings, as they eliminate background noise variations between individual wells.

Assay_Workflow Step1 1. Enzyme Prep Recombinant COX-2 + Heme Step2 2. Pre-incubation Add MFMSA (10 min, 37°C) Step1->Step2 Step3 3. Initiation Add Arachidonic Acid + Probe Step2->Step3 Step4 4. Detection Fluorometric Read (535/587 nm) Step3->Step4 Step5 5. Analysis IC50 & Selectivity Index Step4->Step5

Fig 2: Step-by-step experimental workflow for the fluorometric COX-2 inhibitor screening assay.

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

Comprehensive Safety and Operational Protocol for Handling Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate As a Senior Application Scientist, I have designed this protocol to transcend standard Safety Data Sheet (S...

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Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Operational Protocol for Handling Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate

As a Senior Application Scientist, I have designed this protocol to transcend standard Safety Data Sheet (SDS) boilerplate. Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate is a highly specialized pharmaceutical building block. Its unique structural triad—a fluorinated aromatic ring, a sulfonamide linkage, and an amino acid ester backbone—dictates specific physicochemical behaviors. This guide provides the causal reasoning behind the required Personal Protective Equipment (PPE) and outlines a self-validating operational workflow to ensure absolute laboratory safety and environmental compliance.

Physicochemical Hazard Profiling (The "Why" Behind the PPE)

Safety protocols are only effective when researchers understand the underlying chemical causality. The structural motifs of this intermediate necessitate stringent handling parameters:

  • Lipophilic Fluorinated Aromatic Ring : The inclusion of the 4-fluorophenyl group significantly enhances the compound's lipophilicity[1]. This property increases its ability to penetrate the lipid-rich stratum corneum of the skin compared to non-fluorinated analogs. Consequently, standard latex gloves are insufficient; high-density nitrile is required to prevent dermal absorption[1][2].

  • Sulfonamide Moiety : Sulfonamide derivatives are documented as potential skin and respiratory sensitizers. Repeated or prolonged exposure without adequate respiratory and dermal barriers can trigger hypersensitivity reactions.

  • Alaninate Ester Backbone : As an amino acid derivative, this compound typically presents as a crystalline powder. The primary acute hazard during handling is the aerosolization of micro-dust particles during weighing and transfer[2][3].

  • Reactivity Profile : While generally stable under cold storage (2-8°C)[4], fluorinated sulfonamides must be strictly isolated from strong oxidizing agents to prevent exothermic degradation.

Personal Protective Equipment (PPE) Matrix

The following PPE specifications are mandatory for handling this compound at any scale.

Body PartProtective Equipment SpecificationScientific Rationale
Eyes/Face ANSI Z87.1 compliant safety goggles or full-face shield.Protects against micro-dust aerosolization during weighing and solvent splashing during dissolution[3].
Hands Double-layered Nitrile gloves (minimum 5 mil thickness).Nitrile offers superior chemical resistance to lipophilic organic intermediates. Double-gloving ensures integrity if the outer layer is compromised[1][2].
Respiratory N95/P100 particulate respirator (if handled outside a hood).Prevents inhalation of fine particulate matter. Sulfonamides are known respiratory sensitizers[3].
Body Flame-resistant (FR) laboratory coat with knit cuffs; closed-toe non-porous shoes.Prevents accumulation of chemical dust on personal clothing and protects against accidental spills[2].

Standard Operating Procedure (SOP): Handling & Execution

To maintain experimental integrity and personnel safety, all handling must occur within a controlled, ventilated environment.

Workflow Storage 1. Cold Storage (2-8°C) Equilibrate to RT PPE 2. Don PPE (Double Nitrile, Goggles) Storage->PPE Hood 3. Fume Hood Prep Face Velocity >100 fpm PPE->Hood Weighing 4. Weighing & Transfer Use Anti-static Tools Hood->Weighing Reaction 5. Solvent Dissolution (Avoid Strong Oxidizers) Weighing->Reaction Cleanup 6. Decontamination Wet Wipe & Soap Wash Reaction->Cleanup Waste 7. Waste Disposal Halogenated Incineration Cleanup->Waste

Workflow for the safe handling and disposal of fluorinated sulfonamide derivatives.

Step-by-Step Methodology:

  • Pre-Operation Verification : Ensure the chemical fume hood is fully operational with a face velocity between 80-120 feet per minute (fpm). Gather all required anti-static weighing tools.

  • Equilibration : Retrieve the sealed container from cold storage (2-8°C)[4]. Allow it to equilibrate to room temperature inside a desiccator before opening. This prevents atmospheric condensation from hydrolyzing the sensitive methyl ester group.

  • Weighing and Transfer :

    • Place an anti-static weigh boat on the analytical balance strictly inside the fume hood.

    • Use a grounded, non-sparking spatula to transfer the compound.

    • Dissolve the intermediate in the target organic solvent (e.g., DMF or DCM) directly within the hood to minimize the risk of dust exposure[2].

  • Decontamination : Post-transfer, wipe down the balance and surrounding hood surfaces with a solvent-dampened lint-free cloth (e.g., 70% isopropanol), followed by a thorough soap and water wash.

Spill Response & Waste Disposal Plan

Environmental release of fluorinated sulfonamides is strictly regulated due to their persistence and potential toxicity in aqueous environments.

Spill Containment Protocol:

  • Isolate : Immediately evacuate non-essential personnel from the spill area.

  • Contain : If the material is spilled as a solid powder, do not dry sweep . Cover the spill with a damp absorbent pad or commercially available inorganic absorbent material (e.g., bentonite or vermiculite) to suppress aerosolization.

  • Collect : Use non-sparking tools to scoop the absorbed material into a designated hazardous waste container.

  • Clean : Wash the contaminated surface thoroughly with soap and water. Collect all rinse water as hazardous waste.

Waste Disposal Plan:

  • Solid Waste : Place all contaminated PPE, weigh boats, and absorbent materials into a clearly labeled "Halogenated Organic Solid Waste" container.

  • Liquid Waste : Any solvent mixtures containing Methyl N-(4-fluorophenyl)-N-(methylsulfonyl)alaninate must be segregated into a "Halogenated Solvent Waste" carboy.

  • Regulatory Compliance : Never discharge fluorinated sulfonamide waste into the municipal sewer system. Predictable or purposeful release to water is strictly prohibited. All waste must be routed for high-temperature incineration through a certified hazardous waste disposal vendor.

References

  • ChemScene . "1008066-93-0 | N-(4-fluorophenyl)-N-(methylsulfonyl)alanine". ChemScene. 4

  • BenchChem . "An In-depth Technical Guide on the Safety and Handling of Fmoc-N-Me-Glu(OtBu)-OH". BenchChem. 2

  • TCI Chemicals . "1,1,1-Trifluoro-N,N-dimethylmethanesulfonamide | 28048-17-1". TCI Chemicals. Link

  • BenchChem . "5-Amino-2-fluorobenzene-1-sulfonamide|CAS 916737-71-8". BenchChem. 1

  • PCCA . "Safety Data Sheet". PCCA. 3

  • TCI Chemicals . "Dimethylsulfamoyl Fluoride | 354-44-9". Tokyo Chemical Industry Co., Ltd.(JP). Link

  • 3M . "Safety Data Sheet". 3M. Link

Sources

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